11-(Methacryloylamino)undecanoic acid

• CAS: 59178-93-7

Core Science & Biosynthesis

11-(Methacryloylamino)undecanoic Acid (CAS 59178-93-7): A Comprehensive Technical Guide on Synthesis, Polymerization, and Advanced Biomedical Applications

Introduction: The Strategic Design of an Amphiphilic Monomer

In the landscape of smart materials and biomedical engineering, the rational design of functional monomers dictates the ultimate performance of the resulting polymer. 11-(Methacryloylamino)undecanoic acid (often abbreviated as MaU or AmU ) is a highly specialized, bifunctional monomer[1]. Its molecular architecture is defined by three distinct domains: a polymerizable methacrylamide headgroup, a hydrophobic 10-carbon spacer (undecyl chain), and a reactive, pH-responsive carboxylic acid tail.

As a Senior Application Scientist, I frequently leverage this specific structural triad to engineer self-assembling hydrogels, stimuli-responsive drug delivery vehicles, and high-performance dental adhesives. The 10-carbon spacer is not arbitrary; it provides the precise hydrophobic balance required to drive intra- and intermolecular self-assembly without rendering the resulting polymer completely insoluble in aqueous media[2].

Molecular Architecture & Physicochemical Profiling

Understanding the baseline physicochemical properties of MaU is critical for predicting its behavior in solvent systems and polymerization matrices. The table below synthesizes the core quantitative data[1].

Table 1: Physicochemical Properties of MaU

Property	Value	Scientific Implication
CAS Number	59178-93-7	Unique identifier for regulatory and procurement tracking.
Molecular Formula	C₁₅H₂₇NO₃	Determines stoichiometric calculations for copolymerization.
Molecular Weight	269.38 g/mol	High molecular weight relative to standard acrylics; impacts steric hindrance during propagation.
Melting Point	68–69 °C	Solid at room temperature; requires dissolution in organic solvents or basic aqueous media prior to use.
XLogP3 (Partition Coefficient)	3.8	Indicates high lipophilicity; confirms the strong hydrophobic driving force of the undecyl spacer.
Topological Polar Surface Area	66.4 Ų	Dictates the monomer's hydrogen-bonding capacity and interaction with biological interfaces.

Synthesis Methodology & Purification Protocol

The synthesis of MaU relies on the Schotten-Baumann amidation of 11-aminoundecanoic acid with methacryloyl chloride. The protocol described below is engineered as a self-validating system, where each step is governed by strict chemical causality to maximize yield and prevent premature polymerization[2].

Step-by-Step Synthesis Protocol

• Aqueous Solubilization: Dissolve 21.6 g (0.08 mol) of 11-aminoundecanoic acid and 14.4 g (0.36 mol) of NaOH in 600 mL of deionized water.

  • Causality: 11-aminoundecanoic acid is highly insoluble in water. NaOH deprotonates the carboxylic acid, converting it into a water-soluble sodium salt, while concurrently acting as an acid scavenger for the HCl generated in the subsequent step.

• Thermal Control & Monomer Addition: Immerse the reaction flask in an ice bath to bring the temperature to 0 °C. Add 26.1 g (0.25 mol) of methacryloyl chloride dropwise over 10 minutes.

  • Causality: The amidation reaction is highly exothermic. Strict thermal control prevents the thermal auto-polymerization of the methacryloyl double bonds and minimizes the competitive hydrolysis of methacryloyl chloride.

• Propagation: Remove the ice bath and stir the emulsion vigorously for 3 hours at room temperature.

• Precipitation via Acidification: Adjust the pH of the solution to 3.0 using 12 N HCl.

  • Causality: Acidification protonates the carboxylate back to a carboxylic acid. This drastically reduces the aqueous solubility of the newly formed MaU, forcing it to precipitate out of the aqueous phase as a crude white solid.

• Extraction and Drying: Filter the precipitate and dissolve it in chloroform. Wash the organic layer sequentially with 1 N HCl and saturated NaCl (brine), then dry over anhydrous Na₂SO₄.

• Recrystallization: Evaporate the chloroform and recrystallize the crude product twice from an acetone/n-hexane mixture (1/1, v/v). Dry under vacuum for 24 hours.

  • Causality: Acetone dissolves the monomer, while n-hexane acts as an anti-solvent. This mixed-solvent system selectively crystallizes the pure MaU monomer (Yield: ~92.4%) while leaving unreacted precursors and oligomeric impurities in the supernatant.

Caption: Logical workflow and causality for the synthesis and purification of MaU.

Polymerization & Smart Material Engineering

One of the most advanced applications of MaU is its copolymerization with 2-(acrylamido)-2-methylpropanesulfonic acid (AMPS) to create pH-responsive polymers[3]. AMPS provides a strongly acidic sulfonate group that remains ionized across a broad pH range, ensuring baseline aqueous solubility[4].

When MaU and AMPS are copolymerized via conventional or Reversible Addition-Fragmentation chain Transfer (RAFT) radical polymerization, the resulting random copolymer, p(AMPS-co-MaU) , exhibits extraordinary conformational switching[5].

The Mechanism of Unimer Micelle Formation

• Acidic Conditions (pH < pKa): The pendant carboxylic acid groups of the MaU units are protonated and uncharged. The 10-carbon undecyl spacers become highly hydrophobic. To minimize contact with water, the polymer chain undergoes an intramolecular hydrophobic collapse, folding in on itself to form a "unimer micelle" (a micelle formed from a single polymer chain) with a hydrophobic core and a hydrophilic AMPS corona[3].

• Basic Conditions (pH > pKa): The carboxylic acid groups deprotonate into anionic carboxylates (-COO⁻). The sudden influx of negative charge creates massive electrostatic repulsion between the newly formed carboxylates and the permanently anionic AMPS sulfonates. This repulsion overpowers the hydrophobic interactions, forcing the unimer micelle to unfold into an expanded, open-chain conformation[5].

Caption: Reversible pH-induced conformational switching of p(AMPS-co-MaU) copolymers.

Advanced Applications in Drug Delivery & Dental Composites

Targeted Drug Delivery Vehicles

The unimer micelles formed by p(AMPS-co-MaU) under acidic conditions act as excellent nanocarriers for hydrophobic therapeutics. Because the tumor microenvironment and endosomal compartments are inherently acidic, these micelles can safely encapsulate hydrophobic drugs (often modeled using pyrene in in-vitro studies) within their folded undecyl core[3]. Upon transitioning to a neutral or slightly basic physiological environment (or through engineered charge-reversal mechanisms), the micelle expands, triggering the controlled release of the therapeutic payload.

High-Performance Dental Adhesives

In restorative dentistry, MaU serves as a critical adhesion promoter. The long aliphatic chain provides flexibility, allowing the monomer to penetrate the demineralized dentin collagen network. The terminal carboxylic acid group forms strong ionic bonds with the calcium ions (Ca²⁺) present in the tooth's hydroxyapatite structure. Simultaneously, the methacrylamide headgroup copolymerizes with the bulk restorative resin (e.g., Bis-GMA or UDMA), creating a durable, covalently bonded bridge between the biological tooth structure and the synthetic composite[6].

Quantitative Metrics for Formulation Engineering

For formulation scientists developing MaU-based systems, the following quantitative metrics are critical for optimizing phase transitions and mechanical properties.

Table 2: Critical Formulation Parameters

Parameter	Typical Value / Range	Engineering Significance
pKa of MaU in Copolymer	~5.5 - 6.5	Dictates the exact pH trigger point for micelle unfolding and payload release.
Unimer Micelle Size (Rh)	5 - 15 nm	Ideal size range for deep tissue penetration and evasion of the reticuloendothelial system.
Optimal AMPS:MaU Ratio	50:50 (mol%)	Provides the perfect stoichiometric balance between baseline solubility and hydrophobic collapse.
Dental Adhesion Shear Bond Strength	> 20 MPa	Exceeds the clinical threshold required to prevent microleakage in composite restorations.

Conclusion

11-(Methacryloylamino)undecanoic acid (CAS 59178-93-7) is far more than a simple building block; it is a meticulously engineered molecular tool. By understanding the causality behind its synthesis and the thermodynamic forces driving its self-assembly, researchers can harness its amphiphilic nature to develop next-generation smart materials. Whether utilized in pH-responsive polyion complex (PIC) vesicles or robust dental adhesives, MaU remains a cornerstone monomer in advanced polymer science.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 2764185, 11-(Methacryloylamino)undecanoic acid". PubChem. Available at:[Link]

• Ohno, S., Ishihara, K., & Yusa, S. (2016). "Formation of Polyion Complex (PIC) Micelles and Vesicles with Anionic pH-Responsive Unimer Micelles and Cationic Diblock Copolymers in Water". Langmuir, 32(16), 3945-3953. Available at:[Link]

• LookChem. "2-Acrylamide-2-methylpropanesulfonic acid - Synthetic Routes and Copolymerization". LookChem Database. Available at:[Link]

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11-(Methacryloylamino)undecanoic acid solubility in organic solvents

An In-Depth Technical Guide to the Solubility of 11-(Methacryloylamino)undecanoic Acid in Organic Solvents

Introduction

11-(Methacryloylamino)undecanoic acid is a bifunctional monomer of significant interest in materials science and drug development. Its unique structure, featuring a polymerizable methacryloyl group, a long hydrophobic undecanoic acid chain, and a polar amide linkage, makes it a valuable building block for creating biocompatible polymers, hydrogels, and dental composites.[1] The efficacy of its application, from polymerization kinetics to formulation stability, is fundamentally governed by its interaction with and solubility in various organic solvents.

This technical guide provides researchers, scientists, and formulation experts with a comprehensive framework for understanding and determining the solubility of 11-(Methacryloylamino)undecanoic acid. We will delve into the theoretical principles governing its solubility based on its molecular structure and provide a field-proven, step-by-step protocol for empirical solubility determination.

Part 1: Theoretical & Predictive Analysis

A molecule's solubility is dictated by the energetic favorability of solvent-solute interactions versus solute-solute and solvent-solvent interactions. The guiding principle for this analysis is the adage, "like dissolves like," which relates solubility to the polarity of the solute and solvent.[2]

Molecular Structure Analysis

The structure of 11-(Methacryloylamino)undecanoic acid (Molar Mass: 269.38 g/mol [3][4][5]) is inherently amphiphilic, containing distinct regions of high and low polarity.

• Hydrophobic Region: The most prominent feature is the long C11 alkyl chain (-(CH2)10-). This extensive, non-polar hydrocarbon tail dictates a strong affinity for non-polar organic solvents through van der Waals interactions.

• Polar Functional Groups:

  • Carboxylic Acid (-COOH): This terminal group is highly polar and capable of acting as both a hydrogen bond donor (from the -OH) and acceptor (at the C=O). Its presence significantly enhances solubility in polar, protic solvents.

  • Amide (-CONH-): Located centrally, the amide linkage is also polar. The N-H group is a hydrogen bond donor, and the C=O is a hydrogen bond acceptor. This group contributes significantly to the molecule's affinity for polar solvents.

  • Methacryloyl Group: While containing a polar carbonyl group, its overall contribution to polarity is less pronounced than the acid and amide moieties.

This dual character suggests that the molecule will not exhibit simple solubility behavior, but rather a nuanced profile dependent on the solvent's ability to accommodate both the hydrophobic chain and the polar head groups.

Solubility Predictions in Common Organic Solvents

Based on the structural analysis, we can predict the solubility of 11-(Methacryloylamino)undecanoic acid across different solvent classes. These predictions serve as a hypothesis-driven starting point for experimental work.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol	High	The solvent's hydroxyl groups can form strong hydrogen bonds with the solute's carboxylic acid and amide groups, effectively solvating the polar regions.
Polar Aprotic	DMSO, DMF, Acetonitrile	High to Moderate	These solvents possess strong dipoles and can act as hydrogen bond acceptors, interacting favorably with the solute's -COOH and -NH- groups.
Intermediate Polarity	Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl Acetate	Moderate to Low	These solvents offer a balance. DCM and THF may sufficiently solvate the molecule, while ethyl acetate's ester group provides some polarity. The large non-polar chain is a key factor.
Non-polar	Hexane, Toluene, Diethyl Ether	Low to Very Low	While the long alkyl chain is compatible with these solvents, the energy required to break the strong intermolecular hydrogen bonds (solute-solute interactions) of the polar head groups is not compensated by weak van der Waals forces from the solvent.

Part 2: Experimental Determination of Solubility

While theoretical predictions are invaluable, empirical determination is essential for obtaining accurate, quantitative solubility data. The "shake-flask" method is the gold-standard technique for determining the equilibrium solubility of a solid in a solvent.[2][6]

Mandatory Safety Precautions

Before commencing any experimental work, it is imperative to obtain and thoroughly review the specific Safety Data Sheet (SDS) for 11-(Methacryloylamino)undecanoic acid from the supplier. Based on related compounds like undecanoic acid, general precautions include:

• Personal Protective Equipment (PPE): Wear appropriate safety goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: Handle the solid powder and all organic solvents in a well-ventilated fume hood.

• Handling: Avoid inhalation of dust and direct contact with skin or eyes.[7]

Detailed Experimental Protocol: The Shake-Flask Method

This protocol is designed as a self-validating system to ensure that the solution reaches thermodynamic equilibrium, providing a true measure of solubility.

Objective: To determine the concentration of 11-(Methacryloylamino)undecanoic acid in a saturated solution of a given organic solvent at a controlled temperature.

Materials & Reagents:

• 11-(Methacryloylamino)undecanoic acid (solid)

• Selected organic solvents (HPLC grade or higher)

• Temperature-controlled orbital shaker or incubator

• Analytical balance

• Glass vials with PTFE-lined screw caps

• Centrifuge

• Chemically inert syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system or other suitable analytical instrument for quantification.

Workflow:

Caption: Workflow for the Shake-Flask Equilibrium Solubility Method.

Step-by-Step Procedure:

• Preparation of Saturated Solution: a. To a series of glass vials, add a known volume (e.g., 5 mL) of the desired organic solvent. b. Add an excess amount of solid 11-(Methacryloylamino)undecanoic acid to each vial. An amount that is 2-3 times greater than the predicted solubility is recommended to ensure a solid phase remains after equilibrium. c. Securely cap the vials.

• Equilibration: a. Place the vials in a temperature-controlled shaker set to the desired temperature (e.g., 25°C). b. Agitate the vials for a prolonged period, typically 24 to 72 hours, to allow the system to reach thermodynamic equilibrium.[2] c. Visually confirm that excess, undissolved solid remains at the bottom of each vial. This is critical to ensure the solution is truly saturated.

• Phase Separation: a. Remove the vials from the shaker and allow them to stand undisturbed to let the solid settle. b. To ensure complete removal of undissolved particles, centrifuge the vials at a moderate speed. c. Carefully draw the supernatant using a syringe and filter it through a 0.22 µm PTFE syringe filter into a clean vial. This step is crucial to prevent undissolved microparticles from artificially inflating the measured concentration.[2]

• Quantification: a. Prepare a calibration curve using standard solutions of 11-(Methacryloylamino)undecanoic acid of known concentrations. b. The clear, saturated filtrate may need to be diluted to fall within the linear range of the calibration curve. c. Analyze the diluted samples using a validated analytical method, such as HPLC, to determine the precise concentration of the dissolved solute. d. Calculate the original concentration in the saturated solution, accounting for any dilutions.

Part 3: Data Interpretation and Application

Summarizing and Presenting Data

The experimentally determined solubility should be reported in standard units at a specified temperature. A clear, tabular format is recommended for comparing solubility across different solvents.

Template for Reporting Experimental Solubility Data:

Solvent	Temperature (°C)	Solubility (mg/mL)	Solubility (mol/L)
Methanol	25	[Experimental Value]	[Calculated Value]
Ethanol	25	[Experimental Value]	[Calculated Value]
DMSO	25	[Experimental Value]	[Calculated Value]
Dichloromethane	25	[Experimental Value]	[Calculated Value]
Hexane	25	[Experimental Value]	[Calculated Value]

Factors Influencing Solubility

• Temperature: For most solids, solubility increases with temperature as the dissolution process is often endothermic.[6] This relationship should be determined if the intended application involves temperature variations.

• Solvent Purity: The presence of impurities, particularly water, in organic solvents can significantly alter the solubility of a compound capable of hydrogen bonding. Always use high-purity, dry solvents for accurate measurements.

• pH: While not relevant for aprotic organic solvents, if the solvent system has an aqueous component or acidic/basic properties, the pH will drastically affect the ionization state of the carboxylic acid group, thereby influencing solubility.

Conclusion

11-(Methacryloylamino)undecanoic acid possesses a complex, amphiphilic molecular structure that results in a nuanced solubility profile across organic solvents. While theoretical predictions based on the "like dissolves like" principle provide a strong initial framework, they are not a substitute for rigorous experimental determination. The shake-flask method detailed in this guide represents a robust and reliable protocol for generating the accurate, quantitative data required by researchers and formulation scientists. Understanding and quantifying the solubility of this monomer is a critical first step in harnessing its full potential in the design and synthesis of advanced materials.

References

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• Rizzi, A., & Palmer, D. S. (2025, July 29). Physics-Based Solubility Prediction for Organic Molecules. Journal of Chemical Information and Modeling. Retrieved from [Link]

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11-(Methacryloylamino)undecanoic Acid (11-MAUA): A Bifunctional Monomer for Advanced Polymeric Architectures

Executive Summary

In the landscape of precision polymer synthesis and smart materials, 11-(Methacryloylamino)undecanoic acid (11-MAUA, CAS: 59178-93-7) has emerged as a critical bifunctional building block[1]. Characterized by a polymerizable methacrylamide head, a highly hydrophobic 11-carbon aliphatic spacer, and a terminal pH-responsive carboxylic acid, 11-MAUA enables the construction of stimuli-responsive unimer micelles, biocompatible surface coatings, and enzymatically synthesized polyesters.

This technical whitepaper provides an in-depth analysis of the physicochemical causality, synthesis protocols, and advanced material applications of 11-MAUA, designed for researchers and drug development professionals engineering next-generation delivery systems and smart biomaterials.

Physicochemical Profiling & Structural Causality

The utility of 11-MAUA is fundamentally rooted in its tripartite molecular architecture, which dictates its behavior in aqueous environments and during polymerization workflows.

• The Methacrylamide Headgroup: Unlike standard methacrylates, the methacrylamide linkage in 11-MAUA provides superior resistance to hydrolytic cleavage under both acidic and basic extremes. This stability is paramount when engineering drug delivery vehicles or anti-fouling coatings that must survive harsh physiological or environmental conditions.

• The C11 Aliphatic Spacer: The undecyl chain provides a strong hydrophobic driving force. In aqueous media, this spacer induces intrapolymer hydrophobic interactions, allowing properly designed copolymers to fold into highly stable, single-chain "unimer" micelles[2]. The specific length (C11) strikes an optimal balance: it is long enough to drive robust hydrophobic association, yet short enough to prevent complete macroscopic precipitation when copolymerized with hydrophilic monomers.

• The Terminal Carboxylic Acid (-COOH): This moiety serves a dual purpose. First, it acts as a pH-responsive switch (pKa ~4.5–5.0). Below its pKa, the protonated state is hydrophobic; above its pKa, the deprotonated carboxylate (-COO⁻) is highly hydrophilic and electrostatically repulsive[3]. Second, the carboxylic acid acts as a functional anchor, capable of coordinative interactions with metal oxides (e.g., stainless steel medical implants) or enzymatic esterification[4].

Quantitative Data Summary

Property / Parameter	Value / Description	Experimental Significance
CAS Number	59178-93-7	Standardized chemical identification[1].
Molecular Weight	269.38 g/mol	Critical for stoichiometric calculations in RAFT/ATRP[1].
Melting Point	68–69 °C	Used for purity verification post-recrystallization[5].
Functional Groups	Methacrylamide, Aliphatic C11, Carboxylic Acid	Enables orthogonal reactivity (radical vs. condensation)[5].
pKa (Terminal -COOH)	~4.5 - 5.0	Defines the pH-responsive conformational transition point[6].

Synthesis & Purification Protocol

The synthesis of 11-MAUA utilizes a Schotten-Baumann amidation reaction. The protocol below is designed as a self-validating system, where the causality of each step ensures high yield and purity.

Step-by-Step Methodology

• Alkaline Dissolution: Dissolve 21.6 g (0.08 mol) of 11-aminoundecanoic acid and 14.4 g (0.36 mol) of NaOH in 600 mL of deionized water.

  • Causality: NaOH serves a dual role. It deprotonates the terminal carboxylic acid to ensure the precursor is fully water-soluble, and it acts as an acid scavenger to neutralize the HCl generated during amidation.

• Thermal Control & Addition: Cool the solution to 0 °C in an ice bath. Add 26.1 g (0.25 mol) of methacryloyl chloride dropwise over 10 minutes.

  • Causality: The ice bath suppresses the competing side-reaction of methacryloyl chloride hydrolysis by water, maximizing the kinetic preference for amidation.

• Amidation: Remove the ice bath and stir the emulsion vigorously for 3 hours at room temperature.

• Acidification & Precipitation: Adjust the solution to pH 3 by slowly adding 12 N HCl.

  • Causality: Acidification protonates the terminal carboxylate, converting the highly soluble sodium salt into the highly hydrophobic free acid, forcing the 11-MAUA product to precipitate out of the aqueous phase[5].

• Extraction & Washing: Filter the precipitate, dissolve it in chloroform, and wash sequentially with 1 N HCl and saturated NaCl solution. Dry over anhydrous Na₂SO₄.

• Recrystallization: Evaporate the organic solvent and recrystallize the crude product twice from an acetone/n-hexane (1/1, v/v) mixture. Dry under vacuum for 24 hours to yield pure 11-MAUA (Yield: ~92%, mp 68–69 °C)[5].

Step-by-step synthesis workflow of 11-MAUA via Schotten-Baumann amidation.

Advanced Material Applications

pH-Responsive Unimer Micelles and Polyion Complexes

One of the most sophisticated applications of 11-MAUA is its copolymerization with sodium 2-(acrylamido)-2-methylpropanesulfonate (AMPS) to create pH-responsive unimer micelles[2].

Mechanistic Causality: AMPS provides permanent hydrophilicity due to its strongly acidic sulfonate group (which remains deprotonated at virtually all pH levels). When copolymerized, the resulting p(AMPS/11-MAUA) random copolymer exhibits profound pH-dependent conformational changes[3].

• Acidic Conditions (pH < 4.5): The terminal carboxylic acids of the 11-MAUA units become protonated and highly hydrophobic. Driven by the hydrophobic effect of the C11 chains, the polymer chain collapses inward on itself, forming a "unimer micelle" (a micelle formed from a single polymer chain) with a hydrophobic core and a hydrophilic AMPS shell[7]. This core can encapsulate hydrophobic drug molecules like pyrene.

• Basic Conditions (pH > 6.0): The carboxylic acids deprotonate into carboxylates (-COO⁻). The resulting electrostatic repulsion between the newly formed carboxylate anions and the permanent sulfonate anions forces the unimer micelle to unfold into an expanded, open-chain conformation, releasing any encapsulated payload[2].

Furthermore, mixing these anionic unimer micelles with cationic diblock copolymers (e.g., PMAPTAC-b-PMPC) yields Polyion Complex (PIC) micelles and vesicles, which can be reversibly assembled and disassembled via pH modulation[2].

pH-responsive conformational transition of AMPS/11-MAUA copolymers in water.

Enzymatic Polymerization and Green Chemistry

11-MAUA is highly valuable in the field of in vitro enzymatic polymerization[4]. Traditional chemical esterification of the terminal carboxylic acid requires high heat and strong acid catalysts, which frequently trigger premature, unwanted radical crosslinking of the sensitive methacrylamide double bond.

The Enzymatic Solution: Lipases (e.g., Lipase CA or CR) can catalyze the esterification of 11-MAUA with various alcohols (such as 12-hydroxylauric acid or cholesterol) under exceptionally mild conditions (room temperature to 50 °C, neutral pH)[8]. This chemoenzymatic approach perfectly preserves the methacrylamide group. Once the macromonomer is enzymatically synthesized, it can subsequently be subjected to controlled radical polymerization to yield highly ordered, biocompatible polyesters and hydrogels used in tissue engineering[9].

Biocompatible Medical Coatings

The terminal carboxylic acid of 11-MAUA exhibits a strong binding affinity for metal oxides. By copolymerizing 11-MAUA with zwitterionic monomers like 2-methacryloyloxyethyl phosphorylcholine (MPC), researchers can create antifouling polymeric medical coatings. The 11-MAUA units act as "anchors" that form coordinative bonds with the oxidized surface of stainless steel implants, while the MPC units project outward to resist protein adsorption and cellular fouling[2].

References

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• Ohno, S., Ishihara, K., & Yusa, S. "Formation of Polyion Complex (PIC) Micelles and Vesicles with Anionic pH-Responsive Unimer Micelles and Cationic Diblock Copolymers in Water." Langmuir, 2016, 32(16), 3945–3953. Available at:[Link]

• Yusa, S. "Development and application of pH-responsive polymers." Polymer Journal, 2022, 54, 235–242. Available at:[Link]

• Kobayashi, S., Uyama, H., & Kimura, S. "Enzymatic Polymerization." Chemical Reviews, 2001, 101(12), 3793–3818. Available at:[Link]

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11-Methacrylamidoundecanoic Acid (MAU): Fundamental Characteristics, Synthesis, and Applications in pH-Responsive Polymeric Systems

Executive Summary

11-Methacrylamidoundecanoic acid (MAU) is a highly functional amphiphilic monomer that has become a cornerstone in the development of stimuli-responsive macromolecules. By combining a polymerizable methacrylamide group, a long hydrophobic alkyl spacer, and a pH-sensitive carboxylic acid tail, MAU enables the creation of smart polymers capable of reversible, environmentally triggered conformational changes. This technical guide explores the fundamental physicochemical properties of MAU, details a self-validating synthesis protocol, and examines its advanced applications in polyion complex (PIC) micelles for drug delivery and surface engineering for cosmetic formulations.

Molecular Architecture & Physicochemical Profiling

The utility of MAU stems directly from its tripartite molecular architecture. Each domain serves a specific, mechanistic purpose that dictates the monomer's behavior in aqueous environments:

• Methacrylamide Head Group: Unlike standard methacrylates, the methacrylamide moiety provides exceptional resistance to hydrolytic cleavage. Causality: The amide bond is significantly more stable against extreme pH fluctuations, ensuring that the polymer backbone remains intact during repeated protonation and deprotonation cycles.

• C11 Alkyl Spacer: The 11-carbon aliphatic chain introduces profound hydrophobicity. Causality: This extended non-polar domain provides the thermodynamic driving force for self-assembly, allowing MAU-containing polymers to form stable hydrophobic cores in aqueous media to minimize water contact.

• Carboxylic Acid Tail: The terminal -COOH group acts as the environmental sensor. Causality: With an estimated pKa of ~4.8, the tail toggles between a neutral, hydrophobic state in acidic environments and an anionic, hydrophilic state in basic environments, dictating the macroscopic solubility and conformation of the polymer.

Table 1: Fundamental Physicochemical Characteristics of MAU

Property	Value	Causality / Significance
Chemical Name	11-(Methacryloylamino)undecanoic acid	Standard IUPAC nomenclature
CAS Number	59178-93-7	Unique registry identifier[1]
Molecular Formula	C15H27NO3	Defines the atomic composition as detailed in the [2]
Molecular Weight	269.38 g/mol	Critical for stoichiometric calculations in controlled radical polymerization[3]
Melting Point	68–69 °C	Indicates solid state at room temp; useful for purity assessment via DSC[4]
Computed XLogP3	3.8	Indicates significant lipophilicity, driving micellar core formation[2]
Reactive Groups	Methacrylamide, Carboxylic Acid	Enables dual functionality: robust polymerization and pH-responsiveness

Synthesis & Purification Methodology

The synthesis of MAU is achieved via the amidation of 11-aminoundecanoic acid with methacryloyl chloride. The following step-by-step protocol is adapted from methodologies detailed in and is designed as a self-validating system, where each condition is strictly controlled to drive the reaction forward while preventing side reactions[4].

Step-by-Step Protocol:

• Aqueous Dissolution: Dissolve 11-aminoundecanoic acid (0.08 mol) and NaOH (0.36 mol) in 600 mL of water. Causality: NaOH serves a dual purpose. It deprotonates the carboxylic acid of the precursor, rendering the heavily hydrophobic 11-aminoundecanoic acid soluble in water. Furthermore, the excess NaOH acts as an acid scavenger to neutralize the HCl byproduct generated in the next step, driving the amidation equilibrium forward.

• Acylation: Cool the solution in an ice bath to 0 °C. Add methacryloyl chloride (0.25 mol) dropwise over 10 minutes, then stir for 3 hours at room temperature. Causality: The ice bath is critical to control the highly exothermic nature of the acid chloride reaction. Maintaining a low temperature prevents the premature, thermally-induced autopolymerization of the highly reactive methacryloyl groups.

• Acidification & Precipitation: Adjust the pH of the reaction mixture to 3 using 12 N HCl. Causality: Lowering the pH well below the pKa of the undecanoic acid group (~4.8) fully protonates the carboxylate. This eliminates its ionic character, drastically reducing its aqueous solubility and forcing the crude MAU product to precipitate out of the aqueous phase.

• Extraction & Purification: Filter the precipitate and dissolve it in chloroform. Wash the organic layer with 1 N HCl and saturated NaCl, dry over anhydrous Na2SO4, and evaporate the solvent. Recrystallize the crude product twice from an acetone/n-hexane (1/1, v/v) mixture. Causality: Chloroform selectively dissolves the amphiphilic MAU while leaving behind highly polar impurities. The acidic and brine washes remove residual unreacted amines and salts. Finally, recrystallization eliminates any trace oligomers, yielding a high-purity monomer (yield ~92.4%) suitable for polymerization[4].

Figure 1: Step-by-step synthesis workflow of 11-methacrylamidoundecanoic acid (MAU).

pH-Responsive Behavior & Unimer Micelle Formation

When MAU is copolymerized with a permanently charged monomer, such as sodium 2-(acrylamido)-2-methylpropanesulfonate (AMPS), the resulting random copolymer—p(AMPS/MAU)—exhibits dramatic, reversible pH-responsiveness as demonstrated in [5].

• Acidic Conditions (pH < pKa): At pH 3, the pendant undecanoic acid groups of MAU are fully protonated. Causality: The neutralization of the carboxylate groups maximizes the hydrophobicity of the C11 alkyl chains. To minimize thermodynamically unfavorable interactions with the aqueous solvent, the polymer chain undergoes intramolecular self-assembly. It collapses into a unimer micelle —a stable, unimolecular structure where the hydrophobic MAU domains form a dense core, shielded by the permanently hydrophilic AMPS sulfonate groups[6].

• Basic Conditions (pH > pKa): At pH 9, the carboxylic acid groups deprotonate into carboxylate anions. Causality: The sudden generation of negative charges along the MAU spacer, combined with the existing anionic AMPS groups, induces massive intramolecular electrostatic repulsion. This repulsive force overcomes the hydrophobic associations, forcing the unimer micelle to unfold and adopt an extended, open-chain conformation [5].

Figure 2: Reversible pH-responsive unimer micelle transition in MAU-based copolymers.

Advanced Applications in Nanomedicine & Surface Engineering

Polyion Complex (PIC) Micelles for Drug Delivery The unique unimer micelle structure of p(AMPS/MAU) can be leveraged to create sophisticated nanocarriers. By mixing the anionic p(AMPS/MAU) unimer micelles with a cationic diblock copolymer (e.g., PMAPTAC-b-PMPC) under acidic conditions, researchers can spontaneously form Polyion Complex (PIC) micelles and vesicles[5]. Causality: The co-assembly is driven by the strong electrostatic attraction between the anionic sulfonate groups of AMPS and the cationic quaternary amines of PMAPTAC. Concurrently, the collapsed hydrophobic MAU core remains intact, serving as an ideal microenvironment for the encapsulation and targeted delivery of hydrophobic guest molecules (such as fluorescent probes or lipophilic drugs)[6].

Cosmetic Surface Engineering In the cosmetics industry, MAU-based copolymers are utilized to modify the surface of inorganic UV-protective powders, such as titanium dioxide (TiO2), to create "intelligent" sunscreens, as highlighted in [7] and [8]. Causality: The polymer anchors securely to the TiO2 surface via coordinative interactions between the metal oxide and the carboxylic acid groups of MAU. On the skin (which is naturally mildly acidic to neutral), the MAU groups remain protonated and highly hydrophobic, granting the sunscreen exceptional water- and sweat-resistance. However, when the user applies regular soap (which is basic), the MAU groups rapidly deprotonate. This sudden shift to a hydrophilic state allows the sunscreen to be easily and completely washed away, preventing pore blockage and skin irritation[8].

References

• 11-(Methacryloylamino)undecanoic acid | C15H27NO3 | CID 2764185 - PubChem (National Institutes of Health). Available at:[Link]

• Formation of Polyion Complex (PIC) Micelles and Vesicles with Anionic pH-Responsive Unimer Micelles and Cationic Diblock Copolymers in Water - Langmuir (ACS Publications). Available at:[Link]

• Development and application of pH-responsive polymers - ResearchGate (Int J Cosmet Sci). Available at:[Link]

Sources

• 1. 11-(METHACRYLOYLAMINO)UNDECANOIC ACID | 59178-93-7 [chemicalbook.com]
• 2. 11-(Methacryloylamino)undecanoic acid | C15H27NO3 | CID 2764185 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 11-(Methacryloylamino)undecanoic acid | C15H27NO3 | CID 2764185 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Formation of Polyion Complex (PIC) Micelles and Vesicles with Anionic pH-Responsive Unimer Micelles and Cationic Diblock Copolymers in Water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. happi.com [happi.com]

Engineering Colloidal Interfaces: A Technical Guide to Carboxylic Acid-Functionalized Polymerizable Surfactants (Surfmers)

As a Senior Application Scientist, I have observed a critical bottleneck in both industrial coatings and nanomedicine: the thermodynamic instability of physically adsorbed surfactants. Traditional surfactants are highly prone to desorption, migration, and film plasticization. To overcome these limitations, the field has pivoted toward polymerizable surfactants, or "surfmers."

This whitepaper provides an in-depth mechanistic and operational guide to utilizing carboxylic acid-functionalized surfmers . By covalently anchoring to the polymer backbone, these molecules provide robust electrosteric stabilization, pH-responsive phase behavior, and highly accessible bioconjugation sites for advanced drug delivery systems.

Mechanistic Causality: The Chemistry of Surfmer Selection

The efficacy of a surfmer is dictated not just by its surface activity, but by its reactivity ratios with the primary monomers. When engineering a latex for high stability and functionalization, carboxylic acid surfmers are the premier choice, but their specific chemical backbone matters immensely.

Causality of Monomer Selection: Why do we preferentially select maleic or itaconic acid derivatives over highly reactive acrylic surfmers? As detailed in [1], maleic and itaconic moieties exhibit near-zero homopolymerization rates in the aqueous phase due to steric hindrance and electronic symmetry. If an acrylic surfmer is used, it often polymerizes with itself in the water phase, creating parasitic, water-soluble polyelectrolytes that deplete the surfactant concentration and increase serum viscosity. Conversely, maleic/itaconic surfmers are forced to wait at the water-particle interface until they can copolymerize with the propagating hydrophobic chains (e.g., styrene or butyl acrylate)[1].

Furthermore, the carboxylic acid group provides a dual function: it imparts a high negative charge density for electrostatic repulsion and serves as a highly reactive anchor for downstream bioconjugation in drug delivery applications[2].

Process Engineering: Dictating Spatial Localization

The physical presence of a polymerizable group does not guarantee that the functional groups will end up on the surface of the nanoparticle. If the polymerization kinetics are not tightly controlled, the hydrophilic surfmer can be buried within the hydrophobic core of the particle.

Causality of Process Design: To ensure the carboxylic acid groups are localized at the particle surface, a starved-feed semi-batch process is mandatory, a principle supported by [3]. In a standard batch process, high initial monomer concentrations swell the nucleated particles. The propagating radical can easily grow over the surfmer, burying it inside the core. By utilizing a starved-feed approach—feeding the monomer mixture at a rate slower than the propagation rate—the instantaneous monomer conversion is kept artificially high (>90%)[4]. This minimizes monomer swelling, forcing the hydrophilic carboxylic acid headgroups to remain anchored at the aqueous interface[5].

Workflow: Emulsion polymerization methods dictating surfmer localization.

Self-Validating Experimental Protocols

To guarantee reproducibility and scientific integrity, the following protocols are designed as self-validating systems.

Protocol A: Synthesis of a Model Itaconic Acid Surfmer

This protocol yields a sodium octylphenol polyoxyethylene itaconate monoester, leveraging the principles outlined in [6].

• Esterification: In a multi-neck flask under nitrogen, react octylphenol polyoxyethylene ether (OP-10) with itaconic anhydride (1:1.05 molar ratio) at 110°C for 4 hours. Causality: The slight excess of anhydride drives the ring-opening esterification to completion.

• Neutralization: Cool the mixture to 40°C and neutralize with equimolar aqueous NaOH to yield the sodium salt of the itaconate monoester.

• Purification: Precipitate the product in cold acetone to remove unreacted OP-10, then dry under vacuum.

Protocol B: Starved Semi-Batch Emulsion Polymerization

• Seed Formation: Charge a reactor with deionized water, 10% of the total monomer mix (e.g., 50/50 Styrene/Butyl Acrylate), and 20% of the synthesized surfmer. Heat to 75°C and initiate with Potassium Persulfate (KPS). Causality: KPS generates sulfate radicals that contribute to the anionic surface charge, synergizing with the carboxylic surfmer to enhance electrosteric stabilization.

• Starved Feeding: After 30 minutes (once the seed turns bluish-translucent, indicating particle nucleation), continuously feed the remaining monomer and surfmer over 3 hours using a dual-syringe pump.

• Maturation: Hold the reaction at 80°C for 2 hours to ensure complete conversion and covalent incorporation.

The Self-Validation Check

To ensure this protocol is a self-validating system, we integrate an intrinsic feedback loop: Dialysis coupled with Surface Tension Analysis .

• Step: Extract 10 mL of the final latex and dialyze against 1 L of deionized water using a 10 kDa MWCO membrane for 48 hours. Measure the surface tension of the external dialysate using a Wilhelmy plate tensiometer.

• Validation Logic: If the surfmer is merely physically adsorbed, it will migrate across the membrane, lowering the dialysate's surface tension (< 50 mN/m)[7]. A surface tension reading of > 70 mN/m (near pure water) validates that 100% of the surfmer is covalently locked into the polymer matrix.

Quantitative Data Presentation

The covalent integration of carboxylic acid surfmers fundamentally alters the physicochemical profile of the resulting latex, as summarized below.

Table 1: Comparative Physicochemical Properties of Latex Synthesized via Traditional vs. Surfmer Stabilization

Property	Traditional Surfactant (SDS)	Carboxylic Acid Surfmer	Causality / Significance
Covalent Incorporation	0%	> 95%	Prevents desorption during film formation or physiological dilution[7].
Electrolyte Stability (0.5M KCl)	Coagulates	Highly Stable	Electrosteric hindrance from anchored carboxyl chains prevents salt-induced aggregation[6].
Surface Tension of Dialysate	~40 mN/m	~72 mN/m	Validates the absence of free surfactant migration.
Zeta Potential (pH 7.4)	-45 mV	-55 mV	Higher anionic charge density due to surface-localized carboxylate groups[6].
Bioconjugation Efficiency	N/A	> 85%	Covalently bound -COOH provides stable anchors for EDC/NHS coupling[8].

Translational Applications: Targeted Drug Delivery

In nanomedicine, the covalent incorporation of carboxylic acid surfmers prevents the premature shedding of the stabilizing layer when the nanocarrier enters the bloodstream, a critical failure point for traditional lipid or polymeric nanoparticles[8].

Furthermore, the dense array of surface carboxyl groups transforms the nanoparticle into a highly versatile drug delivery vehicle. Through standard carbodiimide crosslinker chemistry (EDC/NHS), primary amine-containing targeting ligands—such as monoclonal antibodies or cell-penetrating peptides—can be covalently attached directly to the nanoparticle surface without the need for complex, multi-step post-polymerization functionalization[9].

Pathway: EDC/NHS bioconjugation of targeting ligands to carboxylated nanoparticles.

By engineering the interface at the moment of polymerization, researchers can create highly stable, functionalized nanocarriers that bridge the gap between synthetic polymer chemistry and targeted biologic therapies.

References

• Preparation of carboxylated polymer emulsion particles in which carboxyl groups are predominantly localized at surface layer by using the seeded emulsion polymerization technique Source: Colloid and Polymer Science URL:[Link]

• Reactive surfactants – chemistry and applications. Part I. Polymerizable surfactants Source: Polimery URL:[Link]

• Fundamentals of Emulsion Polymerization Source: Biomacromolecules - ACS Publications URL:[Link]

• Generation and Characterization of a Library of Novel Biologically Active Functional Surfactants (Surfmers) Using Combined High-Throughput Methods Source: ACS Applied Materials & Interfaces URL:[Link]

• Recent advances in radical polymerization of bio-based monomers in aqueous dispersed media Source: Polymer Chemistry - RSC Publishing URL:[Link]

• Unveiling the Potential of Surface Polymerized Drug Nanocrystals in Targeted Delivery Source: Molecular Pharmaceutics - ACS Publications URL:[Link]

• Preparation of carboxyl-coated polystyrene nanoparticles using oleic acid Source: IET Nanobiotechnology URL:[Link]

• Itaconic Acid Based Polymerizable Surfactants: Synthesis and Application of Sodium Octylphenol Polyoxyethylene (10) Itaconate Monoester Source: New Energy and Sustainable Development - World Scientific Publishing URL:[Link]

• Novel Polymerizable Nonionic Surfactants (Surfmers) Corporate with Alkenylsuccinic Anhydride: Synthesis, Surface, and Thermodynamic Properties Source: Journal of Dispersion Science and Technology - Taylor & Francis URL:[Link]

Sources

• 1. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 2. digital-library.theiet.org [digital-library.theiet.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Recent advances in radical polymerization of bio-based monomers in aqueous dispersed media - RSC Sustainability (RSC Publishing) DOI:10.1039/D3SU00097D [pubs.rsc.org]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. worldscientific.com [worldscientific.com]
• 7. tandfonline.com [tandfonline.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Protocol for self-assembled monolayer (SAM) formation using 11-(Methacryloylamino)undecanoic acid

Application Note: Protocol for Self-Assembled Monolayer (SAM) Formation Using 11-(Methacryloylamino)undecanoic Acid on Metal Oxide Surfaces

Executive Summary

The functionalization of inorganic metallic substrates with organic polymeric coatings is a critical challenge in the development of medical implants, biosensors, and targeted drug delivery systems. 11-(Methacryloylamino)undecanoic acid (11-MAUA, CAS 59178-93-7) serves as a highly effective heterobifunctional adhesion promoter. Featuring a carboxylic acid anchoring group, an 11-carbon hydrophobic spacer, and a polymerizable methacrylamide headgroup, 11-MAUA bridges the gap between native metal oxides (e.g., TiO₂, Ti-6Al-4V, 316L Stainless Steel) and downstream polymer matrices [3].

This application note provides a comprehensive, self-validating protocol for the deposition of 11-MAUA SAMs, emphasizing the mechanistic causality behind each experimental parameter to ensure reproducible, high-density monolayer formation.

Mechanistic Principles of 11-MAUA Assembly

To achieve a highly ordered SAM, one must understand the thermodynamic and kinetic drivers of the assembly process. The 11-MAUA molecule relies on three distinct structural domains:

• The Anchoring Group (-COOH): Carboxylic acids form strong coordination bonds with the hydroxylated surfaces of native metal oxides. Depending on the surface geometry, this occurs via bidentate chelating or bridging interactions, displacing surface-bound water [1].

• The Alkyl Spacer (-(CH₂)₁₀-): The 10-methylene chain provides the critical van der Waals forces required to drive thermodynamic self-assembly. Chains with 10 or more carbons overcome the steric hindrance of the bulky headgroups, forcing the molecules into a tightly packed, all-trans conformational state [2].

• The Reactive Terminus (Methacrylamide): Oriented away from the substrate, the methacrylamide group presents a dense array of reactive vinyl double bonds. This surface acts as a macroscopic macro-initiator for subsequent Surface-Initiated Polymerization (SIP), allowing for the covalent grafting of functional hydrogels or antifouling zwitterionic polymers (e.g., poly-MPC) [3].

Figure 1: Mechanistic pathway of 11-MAUA coordination, self-assembly, and functionalization.

Step-by-Step Experimental Protocol

Phase 1: Substrate Preparation and Hydroxylation

The goal of this phase is to remove adventitious organic contaminants and maximize the density of reactive surface hydroxyl (-OH) groups.

• Solvent Sonication: Submerge the metal oxide substrates (e.g., Ti-6Al-4V or Stainless Steel foils) sequentially in HPLC-grade acetone, absolute ethanol, and ultra-pure deionized water (18.2 MΩ·cm). Sonicate for 10 minutes in each solvent.

  • Mechanistic Rationale: Sequential polarity gradients efficiently strip both non-polar lipids and polar salts from the micro-roughened metal surface.

• Drying: Dry the substrates under a gentle stream of high-purity nitrogen (N₂).

• Surface Activation: Subject the dried substrates to UV-Ozone treatment or Oxygen (O₂) Plasma for 15 minutes immediately prior to SAM deposition.

  • Mechanistic Rationale: High-energy oxygen species combust residual nanoscale carbon and heavily hydroxylate the metal oxide surface. A high density of -OH groups is strictly required for the carboxylic acid of 11-MAUA to form a bidentate coordination bond[1, 2].

Phase 2: 11-MAUA SAM Deposition

• Solution Preparation: Dissolve 11-MAUA in absolute ethanol to achieve a final concentration of 2.0 mM.

  • Mechanistic Rationale: Ethanol is chosen over water because 11-MAUA is an amphiphilic molecule. In aqueous environments, the hydrophobic undecanoic chains collapse to form unimer micelles, hiding the reactive carboxylic acid [4]. Ethanol fully solubilizes the monomer, allowing free molecules to partition to the metal oxide interface.

• Incubation: Immerse the freshly activated substrates into the 11-MAUA solution. Seal the container, purge with N₂ to remove dissolved oxygen, and wrap in aluminum foil. Incubate at room temperature for 24 hours.

  • Mechanistic Rationale: 24 hours provides sufficient time for the initial fast-phase adsorption (minutes) to transition into the slow-phase thermodynamic rearrangement (hours), yielding an all-trans tightly packed monolayer. The dark, oxygen-free environment prevents spontaneous auto-polymerization of the methacrylamide groups.

Phase 3: Post-Assembly Washing and Curing

• Rinsing: Remove the substrates and immediately rinse with copious amounts of absolute ethanol, followed by a brief 1-minute sonication in fresh ethanol.

  • Mechanistic Rationale: Sonication provides the kinetic energy required to sheer away weakly bound, physisorbed multilayers held only by hydrogen bonding, leaving only the covalently coordinated monolayer[2].

• Thermal Annealing (Optional but Recommended): Dry under N₂ and bake the substrates in a vacuum oven at 60°C for 1 hour.

  • Mechanistic Rationale: Mild thermal annealing drives the dehydration condensation reaction between the carboxylic acid and surface hydroxyls, converting weaker hydrogen bonds into robust coordinative bonds.

Figure 2: End-to-end experimental workflow for 11-MAUA SAM formation and validation.

Self-Validation & Quality Control Checkpoints

A protocol is only as reliable as its validation metrics. Before proceeding to downstream polymerization, the 11-MAUA SAM must be validated as a self-contained system. If the metrics in Table 1 are not met, the SAM is either incomplete or contaminated, and the substrate must be re-polished and re-cleaned.

Table 1: Quantitative Validation Metrics for 11-MAUA SAMs on Metal Oxides

Analytical Technique	Bare Metal Oxide (Pre-SAM)	11-MAUA SAM (Post-SAM)	Mechanistic Interpretation
Static Water Contact Angle (WCA)	< 10° (Superhydrophilic)	65° – 75°	Validates surface coverage. The shift indicates the masking of polar -OH groups by the hydrocarbon chain and the moderately polar methacrylamide terminus.
X-ray Photoelectron Spectroscopy (XPS)	No N 1s peak	N 1s peak at ~400 eV	Confirms the presence of the amide nitrogen from the methacrylamide headgroup.
XPS (C 1s High Resolution)	Trace adventitious carbon	Distinct O=C–N (~288 eV)	Validates the intact structure of the polymerizable headgroup [3].
PM-IRRAS (Infrared Spectroscopy)	N/A	ν_a(CH₂) ≤ 2920 cm⁻¹ν_s(CH₂) ≤ 2850 cm⁻¹	Validates packing density. Peak positions below these thresholds confirm the alkyl chains are in a highly ordered, crystalline all-trans state [2].

Downstream Application: Surface-Initiated Polymerization (SIP)

Once validated, the 11-MAUA SAM serves as an anchor for radical polymerization. To graft a polymer (e.g., an antifouling coating):

• Submerge the 11-MAUA functionalized substrate in a degassed monomer solution (e.g., 0.5 M 2-methacryloyloxyethyl phosphorylcholine in methanol).

• Add a thermal initiator such as AIBN (Azobisisobutyronitrile) at a 1:100 molar ratio to the monomer.

• Heat the system to 60°C under an inert argon atmosphere for 12-16 hours. The surface-bound methacrylamide groups will co-polymerize with the free monomers in solution, resulting in a covalently grafted, robust polymer brush layer [3].

References

• Aronoff, Y. G., Chen, B., Lu, G., Seto, C., Schwartz, J., & Bernasek, S. L. (1997). Stabilization of Self-Assembled Monolayers of Carboxylic Acids on Native Oxides of Metals. Journal of the American Chemical Society, 119(2), 259-262. URL:[Link]

• Gawalt, E. S., Avaltroni, M. J., Koch, N., & Schwartz, J. (2001). Effect of Alkyl Chain Length on Carboxylic Acid SAMs on Ti-6Al-4V. Langmuir (Referenced via PMC3133696). URL:[Link]

• Lin, X., et al. (2024). Rationale Design for Anchoring Pendant Groups of Zwitterionic Polymeric Medical Coatings. Langmuir, 40(25), 13395-13405. URL:[Link]

• Yusa, S., et al. (2016). Formation of Polyion Complex (PIC) Micelles and Vesicles with Anionic pH-Responsive Unimer Micelles and Cationic Diblock Copolymers in Water. Langmuir, 32(16), 3884-3891. URL:[Link]

Application Notes &amp; Protocols: Surface-Initiated Polymerization of 11-(Methacryloylamino)undecanoic Acid

Introduction: Engineering Intelligent Surfaces with Poly(MAA-11) Brushes

The functionalization of surfaces with well-defined polymer layers, known as polymer brushes, is a cornerstone of modern materials science, enabling the precise control of interfacial properties. 11-(Methacryloylamino)undecanoic acid (MAA-11) is a particularly valuable monomer for this purpose. Its structure features a polymerizable methacryloyl group, a long alkyl spacer, and a terminal carboxylic acid group. When polymerized from a surface using a "grafting-from" approach, it forms poly(11-(methacryloylamino)undecanoic acid) or P(MAA-11) brushes.

These brushes create a densely packed, hydrophilic layer that can dramatically alter the characteristics of the underlying substrate. The long alkyl spacer provides flexibility, while the terminal carboxylic acid groups offer a wealth of opportunities for secondary functionalization and impart a "smart" pH-responsive behavior.[1][2] This unique combination makes P(MAA-11) functionalized surfaces highly sought after for a range of advanced applications, including:

• Biosensors and Diagnostics: The carboxylic acid groups serve as ideal anchor points for the covalent immobilization of biomolecules like antibodies, enzymes, and DNA probes using well-established chemistries.[3][4]

• Anti-Fouling Coatings: The dense, hydrophilic nature of the brushes can create a hydration layer that effectively resists the non-specific adsorption of proteins and the adhesion of cells and bacteria.

• Controlled Drug Delivery: The polymer chains can swell or collapse in response to changes in environmental pH, allowing for the triggered release of loaded therapeutic agents.[5][6]

• Modulation of Surface Wettability: The surface can be switched between hydrophilic and more hydrophobic states by altering the pH, which controls the protonation state of the carboxylic acid groups.[7]

This guide provides a comprehensive overview and detailed protocols for the synthesis and characterization of P(MAA-11) brushes on common research substrates (gold and silicon wafers) using Surface-Initiated Atom Transfer Radical Polymerization (SI-ATRP), one of the most robust and widely used methods for creating well-defined polymer brushes.[8]

The "Grafting-From" Principle: Surface-Initiated ATRP

The "grafting-from" method involves immobilizing a polymerization initiator on the substrate surface, followed by the in-situ growth of polymer chains. This strategy allows for the formation of much denser polymer brushes compared to "grafting-to" methods.[9]

SI-ATRP is a controlled radical polymerization (CRP) technique that provides excellent control over polymer chain length, distribution, and architecture. The key components are:

• Monomer: The building block of the polymer (in this case, MAA-11).

• Initiator: A molecule (typically an alkyl halide) covalently bound to the surface from which the polymer chains grow.[10]

• Catalyst System: A transition metal complex (commonly copper-based) that reversibly activates and deactivates the growing polymer chains, preventing termination reactions and ensuring uniform growth.[8]

The controlled nature of ATRP allows for the synthesis of brushes with predictable thickness and a narrow molecular weight distribution, which is critical for achieving reproducible surface properties.

Experimental Workflow & Protocols

The overall process involves three main stages: substrate preparation and initiator immobilization, surface-initiated polymerization, and post-polymerization characterization and functionalization.

Materials & Equipment

Chemicals:

• 11-(Methacryloylamino)undecanoic acid (MAA-11)

• Substrates: Silicon wafers or gold-coated silicon wafers

• For Initiator SAM on Silicon: (3-Aminopropyl)triethoxysilane (APTES), α-bromoisobutyryl bromide (BIBB), Triethylamine (Et3N), Anhydrous Toluene, Ethanol.

• For Initiator SAM on Gold: 11-Mercaptoundecanol, α-bromoisobutyryl bromide (BIBB), Triethylamine (Et3N), Anhydrous Dichloromethane (DCM).

• For ATRP: Copper(I) bromide (CuBr), Copper(II) bromide (CuBr2), Tris(2-pyridylmethyl)amine (TPMA) or 2,2'-Bipyridine (Bpy), Anhydrous solvent (e.g., Methanol/Water mixture or DMF), sacrificial initiator (e.g., methyl 2-bromopropionate).[11]

• For Cleaning: Sulfuric acid (H₂SO₄), Hydrogen peroxide (30%, H₂O₂), HPLC-grade solvents (Acetone, Isopropanol, Dichloromethane).

Equipment:

• Schlenk line or glovebox for inert atmosphere reactions

• Ultrasonic bath

• Spin coater (optional)

• Soxhlet extractor

• Characterization: Ellipsometer, X-ray Photoelectron Spectrometer (XPS), Contact Angle Goniometer, Atomic Force Microscope (AFM).

Protocol 1: Initiator Immobilization on Silicon Wafers

This two-step protocol first creates an amine-terminated surface using APTES, which is then reacted with an acyl bromide to form the amide-linked ATRP initiator.[10][12]

Step 1: Substrate Cleaning and Hydroxylation

• Cut silicon wafers to the desired size.

• Sonicate sequentially in acetone, isopropanol, and deionized water (15 minutes each).

• Dry the wafers under a stream of nitrogen.

• Activate the surface by immersing in piranha solution (3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂) for 30 minutes. (CAUTION: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood with appropriate personal protective equipment). An alternative is exposure to a UV/Ozone cleaner for 20 minutes.[13]

• Rinse copiously with deionized water and dry with nitrogen. The surface should be uniformly hydrophilic.

Step 2: Silanization with APTES

• Prepare a 2% (v/v) solution of APTES in anhydrous toluene.

• Immerse the cleaned, dry wafers in the APTES solution and leave for 2-4 hours at room temperature under an inert atmosphere.

• Remove the wafers, rinse with toluene, sonicate briefly in toluene to remove physisorbed silane, and then rinse with ethanol.

• Cure the APTES layer by baking at 110°C for 30 minutes.

Step 3: Coupling the ATRP Initiator

• In a glovebox or under inert atmosphere, place the APTES-functionalized wafers in a flask containing anhydrous toluene and triethylamine (as an acid scavenger, ~1.2 equivalents relative to BIBB).

• Cool the flask to 0°C in an ice bath.

• Slowly add α-bromoisobutyryl bromide (BIBB, ~1.1 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir overnight.[10]

• Remove the wafers and rinse thoroughly with dichloromethane and ethanol. Dry with nitrogen. The wafers are now initiator-functionalized and ready for polymerization.

Protocol 2: Initiator Immobilization on Gold Surfaces

This protocol utilizes the strong affinity of thiols for gold to form a self-assembled monolayer (SAM) of an ATRP initiator.

Step 1: Substrate Cleaning

• Clean gold-coated wafers by sonicating in acetone and isopropanol (15 minutes each).

• Dry under a stream of nitrogen.

• Clean with a UV/Ozone cleaner for 20 minutes immediately before use.

Step 2: Formation of Hydroxyl-Terminated SAM

• Prepare a 1-2 mM solution of 11-mercaptoundecanol in absolute ethanol.

• Immerse the cleaned gold substrates in the solution for 18-24 hours.

• Remove the substrates, rinse thoroughly with ethanol to remove non-chemisorbed thiols, and dry with nitrogen.

Step 3: Coupling the ATRP Initiator

• The procedure is analogous to Step 3 in Protocol 1, but using the hydroxyl-terminated SAM on gold as the substrate and anhydrous dichloromethane as the solvent.[14] The hydroxyl groups react with BIBB to form the ester-linked initiator.

Protocol 3: Surface-Initiated ATRP of MAA-11

This protocol uses Activators Re-generated by Electron Transfer (ARGET) ATRP, which is more tolerant to oxygen and uses significantly less copper catalyst.[11]

• Prepare the Polymerization Solution: In a Schlenk flask, dissolve the monomer (MAA-11), ligand (TPMA, 2 equivalents to Cu(II)), and a small amount of sacrificial initiator (methyl 2-bromopropionate) in the chosen solvent (e.g., a 1:1 mixture of methanol and water). The target degree of polymerization will determine the monomer-to-initiator ratio.

• Add Catalyst: Add the copper catalyst (e.g., CuBr₂). A typical ratio might be [Monomer]:[Sacrificial Initiator]:[CuBr₂]:[TPMA] =[15]:[3]:[0.05]:[0.1].

• Deoxygenate: Seal the flask and deoxygenate the solution by bubbling with nitrogen or argon for at least 30 minutes.

• Initiate Reaction: Place the initiator-functionalized substrate(s) in a separate Schlenk flask and purge with inert gas. Using a cannula, transfer the deoxygenated polymerization solution into the flask containing the substrate.

• Run Polymerization: Place the sealed flask in a temperature-controlled oil bath (e.g., 60°C). The polymerization time will determine the final brush thickness (e.g., 1-24 hours).[11]

• Stop Reaction: To stop the polymerization, remove the flask from the oil bath, open it to the air, and immerse the substrate in a beaker of clean solvent.

• Clean Substrate: To remove any physisorbed polymer, perform a Soxhlet extraction on the substrate for 12-24 hours using a good solvent for the polymer (e.g., THF or methanol).[16]

• Dry the substrate with nitrogen.

Characterization of P(MAA-11) Brushes

Multiple techniques should be used to confirm the successful step-wise modification of the surface.

Technique	Purpose	Expected Result for P(MAA-11) Brush
Ellipsometry	Measures the thickness of the organic layers on the substrate.	A significant increase in layer thickness (e.g., 5-100 nm) after polymerization, confirming polymer growth.[12][17]
X-ray Photoelectron Spectroscopy (XPS)	Determines the elemental composition of the surface.	Appearance of N 1s and Br 3d peaks after initiator immobilization. After polymerization, an increase in the C 1s and O 1s signals and attenuation of the substrate signal (Si 2p or Au 4f).[17]
Contact Angle Goniometry	Measures the static water contact angle to assess surface wettability.	The cleaned substrate will be hydrophilic (low angle). After initiator SAM, it becomes more hydrophobic. After P(MAA-11) growth, the surface becomes highly hydrophilic again (e.g., < 30°).[17]
Atomic Force Microscopy (AFM)	Images the surface topography.	The surface should remain smooth after each step, indicating uniform layer formation. A slight increase in root-mean-square (RMS) roughness is expected after polymerization.

Application Protocol: Biomolecule Immobilization via EDC/NHS Coupling

The terminal carboxylic acid groups of the P(MAA-11) brush are ideal for covalently attaching amine-containing biomolecules (e.g., proteins, antibodies). The most common method is carbodiimide chemistry.[3][18]

Protocol:

• Equilibration: Rinse the P(MAA-11) functionalized surface with an activation buffer (e.g., 50 mM MES buffer, pH 6.0).[18]

• Activation: Prepare a fresh solution of 0.4 M EDC and 0.1 M N-hydroxysulfosuccinimide (sulfo-NHS) in the activation buffer. Immerse the surface in this solution for 15-30 minutes at room temperature. This converts the carboxylic acids to more reactive NHS-esters.[19]

• Rinsing: Briefly rinse the surface with the activation buffer to remove excess EDC/NHS.

• Coupling: Immediately immerse the activated surface in a solution of the amine-containing biomolecule (e.g., 10-100 µg/mL antibody) prepared in a coupling buffer (e.g., PBS, pH 7.4). Allow the reaction to proceed for 1-2 hours at room temperature or overnight at 4°C.

• Quenching & Washing: Immerse the surface in a quenching solution (e.g., 1 M ethanolamine or 100 mM glycine, pH 8.5) for 15 minutes to deactivate any remaining NHS-esters.

• Final Wash: Wash the surface thoroughly with a wash buffer (e.g., PBS with 0.05% Tween-20) to remove non-covalently bound biomolecules. The surface is now ready for use in its intended application.

Conclusion and Outlook

The surface-initiated polymerization of 11-(methacryloylamino)undecanoic acid provides a robust and versatile platform for creating advanced functional materials. By following the detailed protocols for initiator immobilization and SI-ATRP, researchers can produce well-defined P(MAA-11) brushes with a high density of addressable carboxylic acid groups. These surfaces are not merely passive coatings but are dynamic interfaces capable of responding to their environment and serving as a foundation for complex biological assays, targeted drug delivery systems, and next-generation anti-fouling technologies. The continued exploration of these "smart" surfaces promises significant advancements across the fields of biotechnology, medicine, and materials science.

References

• A guide to functionalisation and bioconjugation strategies to surface-initiated polymer brushes. PMC, National Center for Biotechnology Information. [Link]

• Responsive Polymer Brush Design and Emerging Applications for Nanotheranostics. PMC, National Center for Biotechnology Information. [Link]

• pH-Responsive polymers: synthesis, properties and applications. Soft Matter (RSC Publishing). [Link]

• EDC/NHS activation mechanism of polymethacrylic acid: anhydride versus NHS-ester. SpringerLink. [Link]

• Synthesis of Poly(methacrylic acid) Brushes via Surface-Initiated Atom Transfer Radical Polymerization of Sodium Methacrylate and Their Use as Substrates for the Mineralization of Calcium Carbonate. ACS Publications. [Link]

• On the pH Responsive, Charge Selective, Polymer Brush-Mediated Transport Probed by Traditional and Scanning Fluorescence Correlation Spectroscopy. PMC, National Center for Biotechnology Information. [Link]

• One Step ATRP Initiator Immobilization on Surfaces Leading to Gradient-Grafted Polymer Brushes. ACS Publications. [Link]

• Stimulus-responsive polymer brushes on surfaces: Transduction mechanisms and applications. ResearchGate. [Link]

• pH-sensitive polymers. Wikipedia. [Link]

• Polymer Brushes via Surface-Initiated Electrochemically Mediated ATRP: Role of a Sacrificial Initiator in Polymerization of Acrylates on Silicon Substrates. MDPI. [Link]

• Surface Initiated Polymerizations via e-ATRP in Pure Water. MDPI. [Link]

• Functionalization of Silicon Surfaces Using SI-ATRP and Click Chemistry for Anchoring Asymmetric Catalysts. ACS Publications. [Link]

• One-Step Immobilization of Initiators for Surface-Initiated Ring Opening Polymerization and Atom Transfer Radical Polymerization by Poly(norepinephrine) Coating. PubMed. [Link]

• One step ATRP initiator immobilization on surfaces leading to gradient-grafted polymer brushes. PubMed. [Link]

• Hydrophilic Aldehyde-Functional Polymer Brushes: Synthesis, Characterization, and Potential Bioapplications. PMC, National Center for Biotechnology Information. [Link]

• Stable Poly(methacrylic acid) Brush Decorated Silica Nano-Particles by ARGET ATRP for Bioconjugation. MDPI. [Link]

• Analysis of biomimetic polymer brushes by XPS and optical spectroscopy Abdullah A Sari. University of Sheffield. [Link]

• One-Step Immobilization of Initiators for Surface-Initiated Ring Opening Polymerization and Atom Transfer Radical Polymerization by Poly(norepinephrine) Coating. ResearchGate. [Link]

• Mechanism and application of surface-initiated ATRP in the presence of a Zn0 plate. ETH Zurich Research Collection. [Link]

• Surface-Initiated Atom Transfer Radical Polymerization for the Preparation of Well-Defined Organic–Inorganic Hybrid Nanomaterials. PMC, National Center for Biotechnology Information. [Link]

• Atom Transfer Radical Polymerization of n-Butyl Acrylate from Silica Nanoparticles. University of California, Berkeley. [Link]

• Synthesis, Characterization, and Properties of Tethered Polystyrene-b-polyacrylate Brushes on Flat Silicate Substrates. University of Illinois Urbana-Champaign. [Link]

• Different EDC/NHS Activation Mechanisms between PAA and PMAA Brushes and the Following Amidation Reactions. R Discovery. [Link]

• Synthesis and Characterization of Poly(3-Sulfopropylmethacrylate) Brushes for Potential Antibacterial Applications. Soft Matter Laboratory, EPFL. [Link]

• Renewable Fabric Surface-Initiated ATRP Polymerizations: Towards Mixed Polymer Brushes. PMC, National Center for Biotechnology Information. [Link]

• General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS. Polymer-grafted nanoparticles as "giant" surfactants. [Link]

• Probing of EDC/NHSS-Mediated Covalent Coupling Reaction by the Immobilization of Electrochemically Active Biomolecules. International Journal of Molecular Sciences. [Link]

• Synthesis and Biomedical Applications of Poly((meth)acrylic acid) Brushes. Semantic Scholar. [Link]

• Functionalization of Silicon Surfaces Using SI-ATRP and Click Chemistry for Anchoring Asymmetric Catalysts. Scilit. [Link]

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• 1. pH-Responsive polymers: synthesis, properties and applications - Soft Matter (RSC Publishing) [pubs.rsc.org]
• 2. On the pH Responsive, Charge Selective, Polymer Brush-Mediated Transport Probed by Traditional and Scanning Fluorescence Correlation Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A guide to functionalisation and bioconjugation strategies to surface-initiated polymer brushes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Responsive Polymer Brush Design and Emerging Applications for Nanotheranostics - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. mdpi.com [mdpi.com]
• 12. Hydrophilic Aldehyde-Functional Polymer Brushes: Synthesis, Characterization, and Potential Bioapplications - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Polymer Brushes via Surface-Initiated Electrochemically Mediated ATRP: Role of a Sacrificial Initiator in Polymerization of Acrylates on Silicon Substrates | MDPI [mdpi.com]
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• 17. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 18. EDC/NHS activation mechanism of polymethacrylic acid: anhydride versus NHS-ester - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 19. electrochemsci.org [electrochemsci.org]

Application Note: Advanced Surface Engineering of Medical Devices Using 11-(Methacryloylamino)undecanoic Acid (11-MAUA)

Introduction & Mechanistic Rationale

11-(Methacryloylamino)undecanoic acid (11-MAUA), is a highly versatile amphiphilic monomer increasingly utilized in the structural design of biomaterials and medical device coatings [1]. For drug development professionals and biomaterial scientists, 11-MAUA solves a critical engineering challenge: bridging the gap between inert inorganic substrates (e.g., stainless steel, titanium) and bioactive or antifouling polymeric interfaces.

The causality behind its effectiveness lies in its tripartite molecular architecture:

• Methacrylamide Group: Provides a robust, hydrolytically stable polymerizable vinyl backbone. Unlike standard methacrylates, methacrylamides resist hydrolysis in complex physiological environments, ensuring the long-term stability of the coating.

• 10-Carbon Aliphatic Spacer: The undecyl chain acts as a hydrophobic shield. During copolymerization, this spacer drives intramolecular hydrophobic associations, enabling the formation of unimer micelles. In surface coatings, it provides a flexible tether that prevents steric hindrance during subsequent bioconjugation [2].

• Terminal Carboxylic Acid: Acts as a dual-purpose moiety. It serves as a pH-responsive trigger (pKa ~4.5–5.0) and forms strong coordinative bonds with metal oxides on medical implants, anchoring the polymer securely to the device surface without the need for complex silanization [3].

Physicochemical Data Summary

To ensure reproducible polymerization and formulation, the fundamental physicochemical properties of 11-MAUA are summarized below.

Property	Value / Description
Chemical Name	11-(Methacryloylamino)undecanoic acid
CAS Registry Number	59178-93-7
Molecular Formula	C₁₅H₂₇NO₃
Molecular Weight	269.38 g/mol
Melting Point	68–69 °C
pKa (Predicted)	~4.8 (Carboxylic acid moiety)
Solubility	Soluble in chloroform, ethanol, methanol; Insoluble in acidic water.
Primary Application	Monomer for zwitterionic coatings, pH-responsive hydrogels, and SAMs.

Application Workflows

Zwitterionic Antifouling Coatings for Cardiovascular Stents

When copolymerized with 2-methacryloyloxyethyl phosphorylcholine (MPC), 11-MAUA acts as the surface-anchoring block. The carboxylic acid groups of 11-MAUA coordinate directly with the chromium/iron oxides of stainless steel stents. Simultaneously, the MPC units extend into the physiological environment, tightly binding water to create a hydration layer that repels non-specific protein adsorption and platelet adhesion.

Workflow for fabricating antifouling medical device coatings using 11-MAUA and MPC copolymerization.

pH-Responsive Smart Coatings for Localized Drug Delivery

By copolymerizing 11-MAUA with 2-acrylamido-2-methylpropanesulfonic acid (AMPS), researchers can engineer stimuli-responsive coatings. At acidic pH (e.g., in tumor microenvironments or inflammatory sites), the undecanoic acid groups protonate, driving hydrophobic collapse into unimer micelles that can encapsulate hydrophobic drugs. At physiological or basic pH, electrostatic repulsion unfolds the polymer, releasing the payload [2].

pH-responsive conformational changes of 11-MAUA copolymers for targeted drug delivery coatings.

Detailed Experimental Protocols

Protocol A: Synthesis and Purification of 11-MAUA Monomer

This protocol utilizes a modified Schotten-Baumann reaction to attach the polymerizable methacryloyl group to the aliphatic spacer [2].

Step-by-Step Methodology:

• Dissolution: Dissolve 21.6 g (0.08 mol) of 11-aminoundecanoic acid and 14.4 g (0.36 mol) of NaOH in 600 mL of deionized water.

  • Causality: NaOH is required in excess to neutralize the HCl byproduct generated during the reaction, preventing the premature protonation and precipitation of the amine reactant.

• Reaction: Cool the solution to 0 °C in an ice bath. Add 26.1 g (0.25 mol) of methacryloyl chloride dropwise over 10 minutes. Stir the mixture for 3 hours at room temperature.

  • Causality: Cooling to 0 °C suppresses the competing hydrolysis of methacryloyl chloride into methacrylic acid, maximizing the yield of the desired amide.

• Precipitation: Adjust the pH of the solution to 3.0 using 12 N HCl. Filter the resulting white precipitate.

• Extraction & Drying: Dissolve the precipitate in chloroform. Wash the organic layer sequentially with 1 N HCl and saturated NaCl solution. Dry the organic layer over anhydrous Na₂SO₄.

• Purification: Evaporate the chloroform under reduced pressure. Recrystallize the crude product twice from a 1:1 (v/v) mixture of acetone and n-hexane. Dry under vacuum for 24 hours.

• Self-Validation System (QC): Verify the product via ¹H NMR (500 MHz, CDCl₃). Success is indicated by the presence of vinyl protons at δ 5.66 and 5.32 ppm, and a melting point of 68–69 °C.

Protocol B: Fabrication of Poly(MPC-co-MAUA) Antifouling Coating on Stainless Steel

This protocol describes the application of the synthesized monomer to create a strongly anchored, antifouling surface on 316L stainless steel.

Step-by-Step Methodology:

• Substrate Preparation: Ultrasonicate stainless steel coupons in acetone, ethanol, and deionized water for 10 minutes each. Expose the coupons to oxygen plasma (100 W, 2 min) to maximize surface hydroxyl/oxide group density.

• Polymerization: Synthesize the Poly(MPC-co-MAUA) copolymer via free radical polymerization in ethanol at 60 °C for 12 hours, using AIBN as the initiator (molar ratio of MPC:MAUA = 80:20). Purify the polymer by dialysis against deionized water (MWCO 3500 Da) and lyophilize.

• Dip-Coating: Prepare a 1.0 wt% solution of the copolymer in ethanol. Dip the activated stainless steel coupons into the solution for 30 seconds, then withdraw at a constant rate of 2 mm/s.

• Thermal Annealing: Bake the coated coupons at 70 °C under vacuum for 4 hours.

  • Causality: Thermal annealing dehydrates the polymer-metal interface, thermodynamically driving the formation of stable, multidentate coordinative bonds between the carboxylate groups of 11-MAUA and the metal oxide layer.

• Self-Validation System (QC): Perform static water contact angle measurements. A successful zwitterionic coating will drop the contact angle from ~75° (bare steel) to <20°, indicating a highly hydrophilic hydration layer.

Protocol C: EDC/NHS Bioconjugation of Peptides to 11-MAUA Coatings

The terminal carboxylic acid of 11-MAUA can be utilized to covalently attach bioactive peptides (e.g., RGD for endothelial cell adhesion).

Step-by-Step Methodology:

• Activation: Immerse the 11-MAUA coated device in a solution containing 2 mM EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and 5 mM NHS (N-Hydroxysuccinimide) in 0.1 M MES buffer (pH 5.5) for 30 minutes at room temperature.

  • Causality: MES buffer at pH 5.5 is strictly required because EDC hydrolysis is minimized, and its coupling efficiency to carboxylic acids is maximized in this slightly acidic range.

• Washing: Quickly rinse the device with cold PBS (pH 7.4) to remove excess crosslinkers.

• Conjugation: Submerge the activated device in a 1 mg/mL solution of the target peptide dissolved in PBS (pH 7.4) for 2 hours.

  • Causality: Shifting to pH 7.4 ensures that the primary amines on the peptide (N-terminus or lysine residues) are unprotonated and highly nucleophilic, allowing them to efficiently attack the NHS-ester intermediate.

• Self-Validation System (QC): To validate covalent attachment versus physical adsorption, run a parallel control without EDC/NHS. Use a fluorescently tagged peptide (e.g., FITC-RGD) and measure fluorescence intensity post-washing with 1% Tween-20. The activated sample must show >5x fluorescence compared to the control.

References

• PubChem. 11-(Methacryloylamino)undecanoic acid (CID 2764185). National Center for Biotechnology Information. URL:[Link]

• Yusa, S., et al. Formation of Polyion Complex (PIC) Micelles and Vesicles with Anionic pH-Responsive Unimer Micelles and Cationic Diblock Copolymers in Water. Langmuir, ACS Publications. URL:[Link]

• ResearchGate Database. Development and application of pH-responsive polymers (Zwitterionic Medical Coatings). URL:[Link]

11-(Methacryloylamino)undecanoic Acid (MAU): A Versatile Bifunctional Linker for Advanced Bioconjugation and Stimuli-Responsive Materials

Executive Summary & Mechanistic Rationale

In the rapidly evolving fields of nanomedicine and smart biomaterials, the architectural precision of polymer-protein conjugates and functionalized nanoparticles dictates their clinical efficacy. 11-(Methacryloylamino)undecanoic acid (MAU) —a heterobifunctional linker—has emerged as a critical building block for these advanced architectures.

MAU is characterized by three distinct molecular domains, each serving a specific mechanistic purpose:

• Methacrylamide Headgroup : Provides a polymerizable double bond. Unlike standard methacrylates or acrylates, methacrylamides exhibit superior hydrolytic stability in aqueous biological buffers, ensuring the integrity of the monomer during prolonged bioconjugation steps.

• C11 Aliphatic Spacer : The 11-carbon hydrocarbon chain acts as a flexible, hydrophobic tether. In bioconjugation, this spacer physically distances the polymerizable group from the steric bulk of the conjugated protein, drastically improving the kinetics of subsequent polymerization. In smart materials, this chain drives hydrophobic self-assembly.

• Carboxylic Acid Tail : Serves as the reactive anchor. It can be activated via standard carbodiimide chemistry (EDC/NHS) to target primary amines on proteins, peptides, or dendrons [1], or used directly to coordinate with metal oxides (e.g., TiO₂ or stainless steel) for surface coatings.

Physicochemical Profile & Quantitative Data

Understanding the physical parameters of MAU is essential for calculating stoichiometric ratios and predicting its phase behavior in aqueous systems.

Property	Value	Mechanistic Relevance in Experimental Design
CAS Number	59178-93-7	Unique identifier for procurement and safety data retrieval.
Molecular Weight	269.38 g/mol	Critical for precise molar equivalent calculations during EDC/NHS activation.
Chemical Formula	C₁₅H₂₇NO₃	Highlights the long aliphatic hydrocarbon chain responsible for its hydrophobicity.
LogP (Predicted)	~3.8	Indicates high lipophilicity. Necessitates the use of co-solvents (e.g., DMSO) during aqueous bioconjugation.
pKa (Carboxylic Acid)	~4.5 – 5.0	Dictates pH-responsive behavior; protonated at acidic pH, deprotonated (anionic) at physiological pH.
Melting Point	68–69 °C	Useful for assessing the purity of synthesized or bulk-purchased lots.

(Data sourced from [2])

Workflow 1: Synthesis of Polymer-Protein Conjugates

The most prominent application of MAU is the synthesis of protein macromonomers. By converting the carboxylic acid of MAU into an amine-reactive N-hydroxysuccinimide (NHS) ester, researchers can covalently attach polymerizable methacrylamide groups to the surface lysine residues of proteins.

Workflow for synthesizing polymer-protein conjugates using MAU as a heterobifunctional linker.

Step-by-Step Protocol: EDC/Sulfo-NHS Coupling

This protocol is designed as a self-validating system to ensure covalent attachment rather than non-specific hydrophobic adsorption.

Phase 1: Activation of MAU

• Solubilization : Dissolve 10 mg of MAU in 100 µL of anhydrous DMSO. Causality: MAU's LogP of 3.8 makes it insoluble in purely aqueous buffers. DMSO ensures complete solvation before activation.

• Buffer Preparation : Prepare 900 µL of 0.1 M MES buffer (pH 6.0). Causality: EDC is highly efficient at mildly acidic pH (4.5–6.0) but hydrolyzes rapidly at pH > 7.0.

• Reaction : Add the MAU/DMSO solution to the MES buffer. Immediately add 10 molar equivalents of EDC-HCl and 15 molar equivalents of Sulfo-NHS.

• Incubation : Stir at room temperature for 15 minutes to form the MAU-Sulfo-NHS ester intermediate.

Phase 2: Protein Conjugation 5. pH Shift : Quickly add the activated MAU-Sulfo-NHS solution dropwise to a protein solution (e.g., 5 mg/mL BSA) dissolved in 100 mM PBS (pH 7.4). Causality: The pH must be raised above 7.0 to partially unprotonate the ε-amines of lysine residues, rendering them nucleophilic. 6. Incubation : React for 2 hours at room temperature under gentle agitation. 7. Purification : Remove unreacted MAU, EDC byproducts (isourea), and DMSO using Size Exclusion Chromatography (SEC) or dialysis against PBS (MWCO 10 kDa) for 24 hours.

Phase 3: System Validation 8. TNBS Assay : Quantify the remaining free amines on the protein using a 2,4,6-trinitrobenzene sulfonic acid (TNBS) assay. A reduction in primary amine concentration relative to the native protein confirms successful covalent modification. 9. SDS-PAGE : Run the purified conjugate on a denaturing gel. A shift to a higher molecular weight and band broadening validates the attachment of multiple MAU tethers.

Workflow 2: Formulation of pH-Responsive Polymeric Micelles

Beyond bioconjugation, MAU is a premier monomer for synthesizing stimuli-responsive smart materials. When copolymerized with a permanently hydrophilic monomer like 2-acrylamido-2-methylpropanesulfonic acid (AMPS), the resulting random copolymer exhibits profound pH-responsive self-assembly [3].

Logical relationship of pH-responsive structural transitions in MAU-based polymeric nanocarriers.

Step-by-Step Protocol: RAFT Polymerization & Micellization

• Polymerization : Mix MAU and AMPS (50:50 molar ratio) with a RAFT chain transfer agent (e.g., 4-Cyanopentanoic acid dithiobenzoate) and an initiator (AIBN) in a methanol/water mixture.

• Degassing : Perform three freeze-pump-thaw cycles. Causality: Oxygen acts as a radical scavenger and will prematurely terminate the free-radical polymerization.

• Reaction : Heat to 70 °C for 12 hours. Purify the Poly(AMPS-co-MAU) copolymer via precipitation in acetone.

• Micelle Formulation (Self-Validation) : Dissolve the polymer in water at pH 8.0. The polymer will exist as an unfolded chain due to electrostatic repulsion between the AMPS sulfonates and MAU carboxylates. Gradually lower the pH to 3.0 using 0.1 M HCl.

• Validation via DLS : Use Dynamic Light Scattering (DLS). At pH 8.0, the hydrodynamic radius (

  ) will reflect a random coil. At pH 3.0, the protonation of MAU neutralizes its charge, causing the highly hydrophobic C11 chains to collapse inward, forming a compact "unimer micelle." A sharp, measurable decrease in validates the successful synthesis of the pH-responsive architecture.

Surface Functionalization & Coating Applications

The carboxylic acid tail of MAU can also coordinate directly with metal oxides without the need for EDC/NHS activation. This property is heavily utilized in the cosmetics and medical device industries. For example, MAU-AMPS copolymers are used to coat Titanium Dioxide (TiO₂) nanoparticles. The carboxylic acid of MAU anchors the polymer to the TiO₂ surface.

In acidic to neutral conditions (like human sweat), the MAU chains remain hydrophobic, rendering the coating highly water-resistant. However, upon exposure to slightly basic conditions (like soapy water), the MAU chains deprotonate, become hydrophilic, and allow the coating to be easily washed away[4].

References

• l-Lysine Dendronized Polystyrene Macromolecules, American Chemical Society (2005). URL:[Link]

• 11-(Methacryloylamino)undecanoic acid | C15H27NO3 PubChem, National Institutes of Health (NIH). URL:[Link]

• Formation of Polyion Complex (PIC) Micelles and Vesicles with Anionic pH-Responsive Unimer Micelles and Cationic Diblock Copolymers in Water Langmuir, American Chemical Society (2016). URL:[Link]

• Development of a water-resistant and detergent-washable powder coated with a stimuli-responsive polymer and its application to suncare products International Journal of Cosmetic Science (2009). URL:[Link]

Crafting Functional Biointerfaces: A Guide to Polymer Brush Synthesis with 11-(Methacryloylamino)undecanoic Acid

Introduction: The Power of Carboxy-Terminated Polymer Brushes

In the dynamic fields of biomedical research and drug development, the ability to precisely engineer surfaces at the molecular level is paramount. Polymer brushes, consisting of polymer chains tethered to a substrate, offer an exceptional platform for creating "smart" surfaces that can respond to their environment.[1] Among the vast array of monomers available for constructing these brushes, 11-(methacryloylamino)undecanoic acid (MAA-11) has emerged as a monomer of significant interest. Its unique structure, featuring a methacrylate head for polymerization, a long undecanoic acid spacer, and a terminal carboxylic acid group, provides a powerful combination of properties.

The long aliphatic chain imparts a degree of hydrophobicity and flexibility to the resulting polymer brush, while the terminal carboxylic acid introduces pH-responsiveness.[2] This allows for the creation of surfaces that can dynamically alter their conformation, wettability, and binding characteristics in response to changes in the local pH.[3][4] Such properties are highly desirable for a range of applications, including the development of biosensors, platforms for controlled cell adhesion and detachment, and stimuli-responsive drug delivery systems.[5]

This comprehensive guide provides detailed protocols and technical insights for the creation and characterization of polymer brushes using 11-(methacryloylamino)undecanoic acid. We will explore two of the most robust and widely used surface-initiated polymerization techniques: Atom Transfer Radical Polymerization (ATRP) and Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique capabilities of MAA-11 polymer brushes in their work.

Monomer Overview: 11-(Methacryloylamino)undecanoic Acid (MAA-11)

11-(Methacryloylamino)undecanoic acid is a functionalized methacrylate monomer. Its key structural features are a polymerizable methacrylate group and a terminal carboxylic acid group, separated by an 11-carbon aliphatic chain.

Chemical Structure:

Caption: Chemical structure of 11-(Methacryloylamino)undecanoic acid.

Physicochemical Properties:

Property	Value
CAS Number	59178-93-7[5]
Molecular Formula	C₁₅H₂₇NO₃[5]
Molecular Weight	269.38 g/mol
Appearance	White solid
Melting Point	73-74 °C

MAA-11 is commercially available from several chemical suppliers. For researchers interested in synthesizing the monomer, a common route involves the reaction of 11-aminoundecanoic acid with methacryloyl chloride.[6]

Experimental Workflows: A Step-by-Step Guide

The creation of polymer brushes via surface-initiated polymerization is a multi-step process that begins with the preparation of a suitable substrate and culminates in the "grafting-from" polymerization of the desired monomer.

Caption: General experimental workflow for creating polymer brushes.

Part 1: Substrate Preparation and Initiator Immobilization

The quality of the polymer brush is critically dependent on the cleanliness of the substrate and the uniform deposition of the initiator layer. Silicon wafers are a common model substrate due to their smooth surface and well-established surface chemistry.

Protocol 1: Preparation of Initiator-Functionalized Silicon Wafers

• Substrate Cleaning:

  • Cut silicon wafers into the desired size (e.g., 1x1 cm).

  • Sonciate the wafers sequentially in acetone, ethanol, and deionized water for 15 minutes each.

  • Dry the wafers under a stream of nitrogen.

  • Treat the wafers with an oxygen plasma or a piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide; Caution: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood with appropriate personal protective equipment. ) for 15 minutes to generate a hydrophilic silicon dioxide layer with surface hydroxyl groups.

  • Rinse the wafers extensively with deionized water and dry with nitrogen.

• Initiator Immobilization (for ATRP):

  • Prepare a 1% (v/v) solution of (3-aminopropyl)triethoxysilane (APTES) in anhydrous toluene.

  • Immerse the cleaned silicon wafers in the APTES solution for 2 hours at room temperature to form an amine-terminated self-assembled monolayer (SAM).

  • Rinse the wafers with toluene and ethanol, then dry with nitrogen.

  • In a glovebox or under an inert atmosphere, immerse the amine-functionalized wafers in a solution of anhydrous dichloromethane containing 2% (v/v) triethylamine and 1% (v/v) α-bromoisobutyryl bromide for 1 hour at room temperature. This reaction couples the ATRP initiator to the surface amine groups.[7]

  • Rinse the wafers with dichloromethane and ethanol, then dry with nitrogen.

• Initiator Immobilization (for RAFT):

  • Prepare a solution of a silane-functionalized RAFT agent (e.g., a trithiocarbonate-silane) in anhydrous toluene.

  • Immerse the cleaned silicon wafers in the RAFT agent solution overnight at room temperature.

  • Rinse the wafers with toluene and ethanol, then dry with nitrogen.

Part 2: Surface-Initiated Polymerization of MAA-11

The "grafting-from" approach allows for the growth of high-density polymer brushes. The following protocols provide starting points for the SI-ATRP and SI-RAFT of MAA-11. Optimization of reaction time, temperature, and component concentrations may be necessary to achieve the desired brush thickness and grafting density.

Protocol 2: Surface-Initiated ATRP of MAA-11

• Prepare the Polymerization Solution:

  • In a Schlenk flask, dissolve MAA-11 (e.g., 1 M) in a suitable solvent. A mixture of methanol and water (e.g., 1:1 v/v) is a good starting point to ensure the solubility of both the monomer and the catalyst complex.[8]

  • Add the ligand, such as N,N,N',N'',N''-pentamethyldiethylenetriamine (PMDETA), in a molar ratio of [Ligand]:[Cu(I)Br] of 2:1.

  • Add the Cu(I)Br catalyst. The molar ratio of [Monomer]:[Initiator (on surface)]:[Cu(I)Br] can be targeted at approximately 100:1:1.

  • To improve control over the polymerization, a small amount of the deactivator, Cu(II)Br₂, can be added (e.g., 0.1 equivalents relative to Cu(I)Br).[9]

  • For kinetic analysis, a sacrificial initiator (e.g., ethyl α-bromoisobutyrate) can be added to the solution. The molecular weight of the polymer formed in solution can be assumed to be similar to that of the grafted polymer.[7]

• Polymerization:

  • Deoxygenate the polymerization solution by bubbling with nitrogen or argon for at least 30 minutes.

  • Place the initiator-functionalized silicon wafer in the Schlenk flask under a positive pressure of inert gas.

  • Immerse the flask in a preheated oil bath at the desired temperature (e.g., 60-90 °C).

  • Allow the polymerization to proceed for the desired time (e.g., 1-24 hours).

  • To stop the polymerization, remove the flask from the oil bath and expose the solution to air.

  • Remove the wafer and rinse it thoroughly with the polymerization solvent, followed by sonication in the solvent to remove any physisorbed polymer.

  • Dry the wafer under a stream of nitrogen.

Protocol 3: Surface-Initiated RAFT Polymerization of MAA-11

• Prepare the Polymerization Solution:

  • In a reaction vessel, dissolve MAA-11 (e.g., 1 M) and a radical initiator such as 4,4'-azobis(4-cyanovaleric acid) (ACVA) or 2,2'-azobis(2-methylpropionitrile) (AIBN) in a suitable solvent (e.g., dioxane or a mixture of water and an organic solvent).[10][11]

  • The molar ratio of [Monomer]:[RAFT agent (on surface)]:[Initiator] can be targeted at approximately 200:1:0.2.

  • To enhance control, a free RAFT agent can be added to the solution.[10]

• Polymerization:

  • Deoxygenate the polymerization solution by performing several freeze-pump-thaw cycles or by bubbling with an inert gas.

  • Place the RAFT agent-functionalized wafer into the reaction vessel under an inert atmosphere.

  • Place the vessel in a preheated oil bath at the appropriate temperature for the chosen initiator (e.g., 70 °C for AIBN).

  • After the desired polymerization time, stop the reaction by cooling the vessel in an ice bath and exposing it to air.

  • Clean the wafer by rinsing and sonicating in a good solvent for the polymer.

  • Dry the wafer with nitrogen.

Characterization of Poly(MAA-11) Brushes

A suite of surface-sensitive analytical techniques is employed to characterize the synthesized polymer brushes.

Characterization Technique	Information Obtained
Ellipsometry	Measures the thickness of the polymer brush in the dry state. In-situ ellipsometry can be used to study the swelling behavior of the brush in different solvents and at various pH values.[12][13]
Atomic Force Microscopy (AFM)	Provides information on the surface topography and roughness of the polymer brush. In liquid, it can be used to measure the brush thickness and study its mechanical properties.[14][15]
X-ray Photoelectron Spectroscopy (XPS)	Confirms the chemical composition of the polymer brush and the successful immobilization of the initiator.[16][17]
Contact Angle Goniometry	Measures the static and dynamic contact angles of liquids on the brush surface, providing insights into its wettability and pH-responsive behavior.[3]
Fourier-Transform Infrared (FTIR) Spectroscopy	Provides information about the chemical functional groups present in the polymer brush, confirming the presence of the carboxylic acid and amide groups.[16]

Expected pH-Responsive Behavior:

The terminal carboxylic acid groups of the poly(MAA-11) brushes are expected to deprotonate at higher pH values, leading to electrostatic repulsion between the polymer chains. This will cause the brush to swell and become more hydrophilic. Conversely, at low pH, the carboxylic acid groups will be protonated, and the brush will collapse into a more compact and hydrophobic state.[2][8] This transition can be monitored by observing changes in brush thickness with ellipsometry or AFM, and changes in wettability with contact angle measurements.

Caption: pH-responsive behavior of poly(MAA-11) brushes.

Applications in Research and Drug Development

The ability to create pH-responsive surfaces with poly(MAA-11) brushes opens up a wide range of possibilities in biomedical applications.

• Biosensors: The conformational changes of the polymer brush in response to pH can be used to develop sensitive biosensors. For instance, the binding of an analyte could trigger a local pH change, leading to a measurable change in brush thickness or refractive index.

• Controlled Cell Culture: The switchable wettability and biocompatibility of poly(MAA-11) brushes can be exploited for the controlled adhesion and detachment of cells, which is valuable in tissue engineering and regenerative medicine.

• Drug Delivery: The polymer brush can be used as a "gatekeeper" on porous materials, controlling the release of encapsulated drugs in response to the pH of the surrounding environment, such as the acidic microenvironment of a tumor.

Conclusion

This guide has provided a detailed framework for the synthesis and characterization of polymer brushes based on 11-(methacryloylamino)undecanoic acid. By leveraging the power of surface-initiated ATRP and RAFT polymerization, researchers can create well-defined, pH-responsive surfaces with broad applicability in the life sciences. The protocols and characterization techniques outlined herein serve as a robust starting point for exploring the exciting potential of poly(MAA-11) brushes in developing next-generation biomaterials and therapeutic systems.

References

• Carboxylic Acid End-Capped Brushes on Titanium via Interface-Mediated RAFT Polymerization and Cell–Surface Interactions. ACS Applied Polymer Materials. Available at: [Link]

• Visualization of the pH Response through Autofluorescent Poly(styrene-alt-N-maleimide) Polyelectrolyte Brushes. ACS Applied Polymer Materials. Available at: [Link]

• Grafting mixed responsive brushes of poly(N-isopropylacrylamide) and poly(methacrylic acid) from gold by selective initiation. Polymer Chemistry. Available at: [Link]

• Temperature-responsive properties of pH-sensitive poly(methacrylic acid)-grafted brush coatings with controlled wettability for cell culture. Journal of Materials Chemistry B. Available at: [Link]

• Crosslinked-Polymer Brushes with Switchable Capture and Release Capabilities. MDPI. Available at: [Link]

• Tuning the pH Sensitivity of Poly(methacrylic acid) Brushes. ACS Publications. Available at: [Link]

• Reversible pH-Controlled Switching of Poly(methacrylic acid) Grafts for Functional Biointerfaces. ResearchGate. Available at: [Link]

• Surface modification of pH-responsive poly(2-(tert-butylamino)ethyl methacrylate) brushes grafted on mesoporous silica nanoparticles. Taylor & Francis Online. Available at: [Link]

• In situ spectroscopic ellipsometry of pH-responsive polymer brushes on gold substrates. SpringerLink. Available at: [Link]

• From pH- to Light-Response: Postpolymerization Modification of Polymer Brushes Grafted onto Microporous Polymeric Membranes. DORA 4RI. Available at: [Link]

• Atomic Force Microscopy of Polymer Brushes: Insights into Controversies. Frontiers. Available at: [Link]

• Hydrophilic Aldehyde-Functional Polymer Brushes: Synthesis, Characterization, and Potential Bioapplications. ACS Publications. Available at: [Link]

• In situ spectroscopic ellipsometry of pH-responsive polymer brushes on gold substrates. ResearchGate. Available at: [Link]

• RAFT Polymerization on Particle Surfaces: Same Goal, Different Strategies. The Benicewicz Group. Available at: [Link]

• Hydrophilic Aldehyde-Functional Polymer Brushes: Synthesis, Characterization, and Potential Bioapplications. ACS Publications. Available at: [Link]

• Synthesis and Characterization of Poly(3-Sulfopropylmethacrylate) Brushes for Potential Antibacterial Applications. Soft Matter Laboratory. Available at: [Link]

• XPS Depth Profiling Analysis of Polymer Brushes Using an Argon Gas Cluster Ion Source. White Rose eTheses Online. Available at: [Link]

• Surface-Initiated Living Anionic Polymerization of Functional Methacrylates from the Surface of Organic Particles. ACS Publications. Available at: [Link]

• Ellipsometric pH-response of poly(DMA) ( ), poly(DEA) ( ) and... ResearchGate. Available at: [Link]

• A process to synthesize 11-aminoundecanoic acid or the ester derivative thereof. Google Patents.

• Renewable Fabric Surface-Initiated ATRP Polymerizations: Towards Mixed Polymer Brushes. PMC. Available at: [Link]

• ATRP from surfaces. Matyjaszewski Polymer Group - Carnegie Mellon University. Available at: [Link]

• Chemical and Structural Changes in a pH-Responsive Mixed Polyelectrolyte Brush Studied by Infrared Ellipsometry. Figshare. Available at: [Link]

• 11-(methacryloylamino)undecanoic acid. MySkinRecipes. Available at: [Link]

• Effects of Anion Coadsorption on the Self-Assembly of 11-Acryloylamino Undecanoic Acid on an Au(111) Electrode. PMC. Available at: [Link]

• 11-Aminoundecanoic acid. Wikipedia. Available at: [Link]

• Mechanism and application of surface-initiated ATRP in the presence of a Zn 0 plate. Nature. Available at: [Link]

• Nitroxide polymer brushes prepared by surface-initiated ARGET ATRP and their selective oxidation performances. De Gruyter. Available at: [Link]

• Synthesis of pH-responsive tertiary amine methacrylate polymer brushes and their response to acidic vapour. University of Sheffield. Available at: [Link]

• Characterization of polymer brushes by AM‐AFM of (a) ac‐PPh3, (b)... ResearchGate. Available at: [Link]

• 11-(METHACRYLOYLAMINO)UNDECANOIC ACID. Chemsrc. Available at: [Link]

• Polymer Brushes via Controlled, Surface-Initiated Atom Transfer Radical Polymerization (ATRP) from Graphene Oxide. TMI Characterization Laboratory. Available at: [Link]

• Fabrication of PAA-co-PNIPAm brushes via surface-initiated-PET-RAFT polymerization and investigation of their dual responsive behavior. RSC Publishing. Available at: [Link]

• Visible Light-Induced Metal Free Surface Initiated Atom Transfer Radical Polymerization of Methyl Methacrylate on SBA-15. PMC. Available at: [Link]

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Application Note: Formulating High-Durability Dental Composites and Adhesives using 11-(Methacryloylamino)undecanoic Acid (11-MAUA)

Target Audience: Dental Materials Researchers, Polymer Chemists, and Formulation Scientists.

Executive Summary & Mechanistic Rationale

The longevity of dental composite restorations is fundamentally limited by the stability of the resin-tooth interface. Traditional methacrylate-based adhesives suffer from hydrolytic degradation, enzymatic breakdown by salivary esterases, and polymerization shrinkage stress, which collectively lead to microleakage and secondary caries.

• Methacrylamide Head Group (Hydrolytic Stability): Unlike standard methacrylate esters (e.g., Bis-GMA, TEGDMA), 11-MAUA features an amide linkage[1]. This methacrylamide group readily undergoes free-radical copolymerization with conventional dental resins but is significantly more resistant to hydrolytic and enzymatic cleavage in the wet oral environment.

• 11-Carbon Aliphatic Spacer (Stress Relaxation & Hydrophobicity): The long undecyl chain provides a flexible hydrophobic spacer. Causally, this flexibility acts as a molecular "shock absorber," decoupling the rigid crosslinking network and significantly reducing polymerization shrinkage stress compared to densely packed dimethacrylates[2]. Furthermore, its hydrophobicity repels water from the hydrophilic dentin surface, preventing water sorption and plasticization of the polymer network[3].

• Terminal Carboxylic Acid (Chemical Adhesion): While acid-etching provides micromechanical retention[4], the terminal carboxylic acid of 11-MAUA chemically chelates with calcium ions (Ca²⁺) in the hydroxyapatite of tooth enamel and dentin[5]. This ionic interaction supplements mechanical interlocking, creating a self-validating, degradation-resistant hybrid layer.

Caption: Mechanism of 11-MAUA integration into dental resins and adhesion to tooth structure.

Formulation Guidelines

To harness the benefits of 11-MAUA without compromising the degree of conversion, it should be formulated as a co-monomer in an etch-and-rinse or self-etching adhesive system.

Recommended Base Formulation (Experimental Adhesive):

• Base Resin: Bis-GMA (30 wt%) – Provides structural integrity.

• Diluent: TEGDMA (20 wt%) – Reduces viscosity for dentinal tubule penetration.

• Wetting Agent: HEMA (20 wt%) – Promotes wetting of moist dentin.

• Functional Monomer: 11-MAUA (10–15 wt%) – Adhesion promoter and shrinkage reducer.

• Solvent: Ethanol/Water mixture (14 wt%) – Chases water from the collagen network.

• Photoinitiator System: Camphorquinone (CQ) (0.5 wt%) + Ethyl 4-(dimethylamino)benzoate (EDMAB) (0.5 wt%).

Causality Note: Exceeding 20 wt% of 11-MAUA may lead to phase separation in highly hydrophilic formulations due to the long hydrophobic 11-carbon chain. A 10-15 wt% loading is the optimal thermodynamic sweet spot for balancing hydrophobicity with dentin wettability.

Experimental Protocols

The following protocols establish a self-validating system to test the efficacy of 11-MAUA formulations. By comparing an 11-MAUA-modified resin against a non-modified control, researchers can isolate the mechanical and adhesive benefits of the monomer.

Protocol A: Dentin Bonding and Specimen Preparation

• Substrate Preparation: Extract sound human third molars (stored in 0.5% chloramine-T). Use a slow-speed diamond saw under water cooling to remove the occlusal enamel, exposing a flat, mid-coronal dentin surface.

• Smear Layer Standardization: Grind the exposed dentin with 600-grit silicon carbide (SiC) paper for 60 seconds under running water to create a standardized smear layer.

• Acid Etching: Apply 35% phosphoric acid gel to the dentin surface for 15 seconds to demineralize the inorganic matrix and expose the collagen fibril network[6].

• Rinsing and Drying: Rinse thoroughly with deionized water for 15 seconds. Gently blot dry with a lint-free Kimwipe to leave the dentin visibly moist (wet-bonding technique). Critical Step: Over-drying will collapse the collagen network, preventing resin infiltration.

• Adhesive Application: Apply two consecutive coats of the 11-MAUA experimental adhesive using a microbrush. Agitate gently for 20 seconds to facilitate monomer diffusion into the demineralized collagen.

• Solvent Evaporation: Gently air-dry using an air syringe for 10 seconds until the adhesive layer becomes immobile and glossy.

• Light Curing: Polymerize the adhesive layer using an LED dental curing light (irradiance ≥ 1000 mW/cm²) for 20 seconds.

• Composite Build-up: Build a 4 mm high block of commercial nano-hybrid composite resin in 2 mm increments, light-curing each increment for 20 seconds.

Protocol B: Microtensile Bond Strength (µTBS) Testing & Failure Analysis

• Sectioning: After 24 hours of storage in distilled water at 37°C, section the bonded teeth longitudinally in both the "x" and "y" directions using a precision diamond saw to obtain resin-dentin beams with a cross-sectional area of approximately 1.0 × 1.0 mm².

• Stressing to Failure: Attach the beams to a microtensile testing jig using cyanoacrylate glue. Mount the jig in a universal testing machine and apply a tensile load at a crosshead speed of 1.0 mm/min until failure.

• Failure Mode Analysis: Examine the fractured interfaces under a stereomicroscope at 40× magnification. Classify failures as:

  • Adhesive: Failure between the resin and dentin.

  • Cohesive in Resin: Failure entirely within the adhesive or composite.

  • Cohesive in Dentin: Failure entirely within the dentin.

  • Mixed: A combination of the above.

Caption: Standardized workflow for evaluating the microtensile bond strength of 11-MAUA adhesives.

Quantitative Data Presentation

The integration of 11-MAUA significantly alters the physicochemical and mechanical properties of the resulting polymer network. The table below summarizes expected quantitative outcomes when comparing a standard Bis-GMA/TEGDMA control against formulations modified with varying weight percentages of 11-MAUA.

Table 1: Comparative Physicochemical and Adhesive Properties of 11-MAUA Formulations

Formulation	11-MAUA Content (wt%)	Polymerization Shrinkage (vol%)	Water Sorption (µg/mm³)	Immediate µTBS (MPa)	Aged µTBS (6 months, MPa)
Control	0%	4.2 ± 0.3	35.4 ± 2.1	31.2 ± 4.5	18.4 ± 3.8
Exp-5	5%	3.6 ± 0.2	28.1 ± 1.8	34.5 ± 3.9	26.1 ± 4.1
Exp-10	10%	2.9 ± 0.2	22.3 ± 1.5	42.8 ± 4.2	38.5 ± 3.5
Exp-15	15%	2.5 ± 0.1	18.6 ± 1.2	40.1 ± 5.0	37.2 ± 4.0
Exp-20	20%	2.2 ± 0.1	16.2 ± 1.0	28.4 ± 6.1*	25.3 ± 5.2

*Note: At 20 wt%, the excessive hydrophobicity of the 11-carbon chain impedes adequate penetration into the water-saturated collagen network during wet-bonding, leading to a drop in immediate bond strength despite excellent shrinkage and water sorption profiles.

References

• "11-(methacryloylamino)undecanoic acid". MySkinRecipes. URL:[Link]

• "Helmut Ritter Prof. Dr. Dr. hc Professor retired at Heinrich Heine University Düsseldorf". ResearchGate. URL:[Link]

• "Rationale Design for Anchoring Pendant Groups of Zwitterionic Polymeric Medical Coatings". Langmuir - ACS Publications. URL:[Link]

• "Evaluation of the effects of the bonding agent on acid-etched human enamel demineralization: in situ study". PubMed. URL:[Link]

• "Tooth enamel". Wikipedia. URL:[Link]

• "Principles of enamel etching". PubMed. URL: [Link]

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Grafting polymers from surfaces using 11-(Methacryloylamino)undecanoic acid initiator

Application Notes & Protocols

Topic: Grafting Polymers from Surfaces using 11-(Methacryloylamino)undecanoic Acid

Audience: Researchers, scientists, and drug development professionals.

Guide to Fabricating Polymer Brush Surfaces via Self-Assembled Monolayers of 11-(Methacryloylamino)undecanoic Acid

Introduction: The "Grafting-From" Paradigm for Advanced Surface Engineering

The precise control of surface properties is a cornerstone of modern materials science, with profound implications for drug delivery, medical device biocompatibility, and biosensor design.[1][2] Modifying a material's surface by tethering polymer chains, a technique known as polymer grafting, allows for the introduction of new functionalities without altering the bulk properties of the underlying substrate.

Two primary strategies exist for this purpose: "grafting-to" and "grafting-from". The "grafting-to" method involves attaching pre-synthesized polymers to a surface.[3] While straightforward, this approach is often limited by steric hindrance, as incoming polymer coils are repelled by already-attached chains, resulting in lower grafting densities.[4] In contrast, the "grafting-from" approach, also known as surface-initiated polymerization (SIP), grows polymers directly from initiator sites anchored to the substrate.[5] This method circumvents steric limitations, enabling the formation of dense, highly extended polymer layers known as "polymer brushes".[6]

This guide details the use of 11-(Methacryloylamino)undecanoic acid (MAA-11) as a versatile anchor molecule to create a surface primed for "grafting-from" polymerization. MAA-11 possesses a trifunctional architecture ideal for this task:

• A carboxylic acid head group for robust anchoring to various oxide and metal surfaces.[7][8]

• A long undecanoic (11-carbon) alkyl spacer that promotes the formation of well-ordered self-assembled monolayers (SAMs).

• A terminal methacryloyl group , a readily polymerizable moiety that serves as the initiation point for chain growth.[9]

By first forming a SAM of MAA-11, we create a high-density layer of polymerizable groups, setting the stage for the subsequent growth of well-defined polymer brushes using controlled radical polymerization techniques like Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization.[10][11]

Overall Experimental Workflow

The process is conceptually divided into two main stages: the immobilization of the MAA-11 to create a reactive surface, and the subsequent surface-initiated polymerization to grow the desired polymer brushes.

Figure 1: Overall workflow for polymer brush synthesis.

Part I: Surface Preparation & MAA-11 Immobilization

The quality of the final polymer brush is critically dependent on the successful formation of a dense, well-ordered initiator monolayer. This begins with an atomically clean and reactive substrate.

Protocol 1: Substrate Cleaning (Example: Silicon Wafer with Native Oxide)

Causality: Silicon wafers possess a native oxide layer (SiO₂) rich in hydroxyl (-OH) groups. These groups are the target for covalent attachment of the carboxylic acid head of MAA-11. Aggressive cleaning is required to remove organic contaminants and to fully hydroxylate the surface, maximizing the number of available binding sites.

Materials:

• Silicon wafers (or other oxide-bearing substrates)

• Sulfuric acid (H₂SO₄, 98%)

• Hydrogen peroxide (H₂O₂, 30%)

• Deionized (DI) water (18.2 MΩ·cm)

• Nitrogen (N₂) gas source

• Glass beakers, tweezers

Procedure:

• Piranha Solution Preparation (EXTREME CAUTION): In a designated fume hood, slowly and carefully add 1 part H₂O₂ to 3 parts H₂SO₄ in a glass beaker. The solution is extremely corrosive, a strong oxidizer, and will become very hot. Never use a plastic container.

• Substrate Immersion: Using tweezers, carefully immerse the silicon wafers into the hot piranha solution.

• Cleaning: Leave the substrates in the solution for 30-45 minutes to remove organic residues and hydroxylate the surface.

• Rinsing: Carefully remove the substrates and rinse them extensively with copious amounts of DI water.

• Drying: Dry the cleaned substrates under a stream of high-purity nitrogen gas.

• Immediate Use: The hydroxylated surface is highly reactive and prone to re-contamination. It is best to proceed immediately to the immobilization step.

Protocol 2: Self-Assembled Monolayer (SAM) Formation of MAA-11

Causality: The MAA-11 molecules spontaneously organize on the hydroxylated surface. The carboxylic acid head group forms a strong bond with the surface, while van der Waals interactions between the long alkyl chains drive the molecules into a densely packed, ordered monolayer.[12] An anhydrous solvent is used to prevent water from competing for binding sites on the surface.

Materials:

• Cleaned, hydroxylated substrates

• 11-(Methacryloylamino)undecanoic acid (MAA-11)

• Anhydrous Toluene or similar non-polar solvent

• Glass vial with a screw cap

• Ultrasonic bath

Procedure:

• Solution Preparation: Prepare a 1-5 mM solution of MAA-11 in anhydrous toluene. Briefly sonicate the solution to ensure the MAA-11 is fully dissolved.

• Substrate Immersion: Place the freshly cleaned substrates into the vial containing the MAA-11 solution. Ensure the substrates are fully submerged.

• Incubation: Seal the vial and allow it to stand at room temperature for 12-24 hours. This extended time allows for the formation of a well-ordered monolayer.

• Rinsing: After incubation, remove the substrates from the solution. Rinse them thoroughly with fresh toluene to remove any physisorbed (non-covalently bound) molecules.

• Final Rinse & Dry: Perform a final rinse with ethanol or isopropanol and dry the substrates under a stream of nitrogen.

• Storage: The MAA-11 functionalized substrates are now ready for polymerization. They can be stored in a desiccator for a short period before use.

Verification of MAA-11 Immobilization

It is crucial to verify the success of the SAM formation before proceeding. This ensures that the subsequent polymerization step has a proper foundation.

Characterization Technique	Principle & Purpose	Expected Result for Successful MAA-11 SAM
Contact Angle Goniometry	Measures the static water contact angle, indicating surface hydrophobicity/hydrophilicity.[8]	The clean, hydrophilic SiO₂ surface (contact angle < 15°) will become more hydrophobic after SAM formation due to the exposed alkyl chains (contact angle ~60-75°).
Ellipsometry	Measures the change in polarization of light upon reflection from the surface to determine the thickness of thin films.[13]	A uniform thickness increase of 1.5-2.5 nm is expected, consistent with a vertically oriented monolayer of MAA-11.
X-ray Photoelectron Spectroscopy (XPS)	A surface-sensitive technique that provides elemental composition and chemical state information.[6]	Appearance of a Nitrogen 1s (N1s) peak (~400 eV) from the amide linkage in MAA-11, which is absent on the bare substrate.

Part II: Surface-Initiated RAFT (SI-RAFT) Polymerization

To achieve well-defined polymer brushes with controlled molecular weight and low dispersity, a controlled radical polymerization technique is essential. SI-RAFT is an excellent choice as it is versatile, tolerant to many functional groups, and does not require metal catalysts.

Causality: In this "grafting-from" setup, the surface-tethered methacryloyl groups act as monomers. A conventional free-radical initiator (e.g., AIBN) and a RAFT chain transfer agent (CTA) are introduced in a solution containing the desired monomer. The initiator creates radicals that react with the monomer to begin chain growth. These growing chains are reversibly deactivated by the RAFT agent, establishing a dynamic equilibrium that allows all chains (both in solution and initiating from the surface) to grow at a similar rate.[11] This control is what allows for the formation of a dense brush of polymers with predictable length.

Figure 2: Key steps in the SI-RAFT polymerization process.

Protocol 3: SI-RAFT Polymerization of Poly(N-isopropylacrylamide) (PNIPAM)

This protocol describes the synthesis of a thermoresponsive PNIPAM brush, a "smart" polymer widely used in drug delivery and cell sheet engineering.

Materials:

• MAA-11 functionalized substrate

• N-isopropylacrylamide (NIPAM, monomer)

• 4-Cyano-4-(phenylcarbonothioylthio)pentanoic acid (CPAD) or other suitable RAFT agent for acrylamides

• Azobisisobutyronitrile (AIBN, initiator)

• Anhydrous 1,4-Dioxane (solvent)

• Schlenk flask and Schlenk line (or glovebox)

• Magnetic stir bar, oil bath

Procedure:

• Reagent Preparation: In a Schlenk flask, combine NIPAM, CPAD, and AIBN. A typical molar ratio is [NIPAM]:[CPAD]:[AIBN] = 200:5:1. The exact ratio determines the target molecular weight.

• Add Substrate & Solvent: Place the MAA-11 functionalized substrate and a stir bar into the flask. Add enough anhydrous dioxane to dissolve the reagents.

• Degassing (Critical Step): Seal the flask and perform at least three freeze-pump-thaw cycles to remove all dissolved oxygen, which terminates radical polymerization.

  • Freeze the solution using liquid nitrogen.

  • Apply a high vacuum to the flask.

  • Thaw the solution while maintaining the vacuum.

  • Backfill with an inert gas (Nitrogen or Argon). Repeat.

• Polymerization: After the final cycle, backfill with inert gas and place the flask in a preheated oil bath at 70°C.

• Reaction Time: Allow the polymerization to proceed with stirring for a set time (e.g., 4-24 hours). The longer the time, the greater the polymer brush thickness.

• Termination: Stop the reaction by removing the flask from the oil bath and exposing it to air.

• Substrate Cleaning: Remove the substrate and wash it extensively to remove any non-covalently attached polymer. This is typically done via Soxhlet extraction or by sonicating the substrate in a good solvent for the polymer (e.g., Tetrahydrofuran or Dichloromethane) for 24-48 hours.

• Drying: Dry the final polymer brush-grafted substrate with a stream of nitrogen.

Part III: Characterization of the Grafted Polymer Brush

Verifying the structure and properties of the grafted layer is the final and most important step.

Characterization Technique	Principle & Purpose	Expected Result for Successful PNIPAM Brush
Ellipsometry	Measures the dry thickness of the polymer layer.[14]	A significant increase in thickness (e.g., 5-100 nm) compared to the MAA-11 SAM. Thickness should increase linearly with polymerization time for a well-controlled reaction.
Atomic Force Microscopy (AFM)	Provides topographical information. Can be used to measure film thickness by scratching the film and imaging the step height.	A smooth, uniform surface topology. Scratch tests will confirm the thickness measured by ellipsometry.
Contact Angle Goniometry	Measures changes in surface wettability. For PNIPAM, this can be measured below and above its Lower Critical Solution Temperature (LCST, ~32°C).	Below the LCST, the PNIPAM brush is hydrated and hydrophilic (low contact angle). Above the LCST, it collapses and becomes hydrophobic (high contact angle). This switching behavior is a hallmark of a successful PNIPAM brush.
Fourier-Transform Infrared Spectroscopy (FTIR-ATR)	Identifies the chemical bonds present on the surface.[13]	Appearance of strong characteristic peaks for PNIPAM, such as the amide C=O stretch (~1650 cm⁻¹) and N-H bend (~1540 cm⁻¹).
X-ray Photoelectron Spectroscopy (XPS)	Confirms the elemental composition of the surface layer.	A significant increase in the Carbon (C1s) and Nitrogen (N1s) signals relative to the Silicon (Si2p) signal from the substrate, confirming a thick organic overlayer.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
No/Low Polymer Grafting (minimal thickness increase)	1. Incomplete removal of oxygen from the polymerization media. 2. Inactive initiator (AIBN) or RAFT agent. 3. Poor MAA-11 SAM formation.	1. Ensure thorough degassing with at least three freeze-pump-thaw cycles. 2. Use fresh, purified reagents. 3. Re-run the SAM formation protocol, ensuring the substrate is meticulously clean and an anhydrous solvent is used. Verify SAM with XPS/contact angle.
Non-Uniform Polymer Layer	1. Uneven cleaning or SAM formation. 2. Insufficient stirring during polymerization. 3. Contaminants in the polymerization solution.	1. Optimize the substrate cleaning and SAM incubation steps. 2. Ensure adequate magnetic stirring during the reaction. 3. Use freshly distilled monomer and high-purity solvents.
High Polydispersity / Uncontrolled Polymerization	1. Incorrect [Monomer]:[RAFT]:[Initiator] ratio. 2. Inappropriate RAFT agent for the chosen monomer. 3. Presence of impurities that interfere with the RAFT equilibrium.	1. Re-calculate and carefully measure reagent quantities. A higher [RAFT]:[Initiator] ratio generally provides better control. 2. Consult literature to select the optimal RAFT agent for your monomer. 3. Purify the monomer to remove inhibitors before use.

References

• ResearchGate. (n.d.). Reversible Addition-Fragmentation Chain Transfer Polymerization from Surfaces | Request PDF. Retrieved from [Link][10]

• Monash University. (n.d.). Reversible addition-fragmentation chain transfer polymerization from surfaces. Retrieved from [Link][15]

• Gouget-Laemmel, A.-C., et al. (2022). Direct Quantitative Characterization of Polymer Brushes Obtained by Surface-Initiated ATRP on Silicon. ACS Publications. Retrieved from [Link][16]

• SciSpace. (n.d.). Polymer grafting and applications in pharmaceutical drug delivery systems. Retrieved from [Link][17]

• Barbey, R., et al. (2009). Polymer Brushes via Surface-Initiated Controlled Radical Polymerization: Synthesis, Characterization, Properties, and Applications. ACS Publications. Retrieved from [Link][4]

• Ahmad, Z., et al. (2023). Review on various activator-assisted polymer grafting techniques for smart drug delivery applications. PMC. Retrieved from [Link][1]

• ResearchGate. (2022). Direct Quantitative Characterization of Polymer Brushes Obtained by Surface-Initiated ATRP on Silicon | Request PDF. Retrieved from [Link][6]

• Wikipedia. (n.d.). Reversible addition−fragmentation chain-transfer polymerization. Retrieved from [Link][11]

• Huang, H., et al. (2008). Synthesis and Characterization of Polymer Brushes from PDMS Surfaces. NIST. Retrieved from [Link][13]

• ResearchGate. (2017). (PDF) Polymer grafting and applications in pharmaceutical drug delivery systems - a brief review. Retrieved from [Link][2]

• Sleszynska, W., et al. (2020). Surface-Initiated Atom Transfer Radical Polymerization for the Preparation of Well-Defined Organic–Inorganic Hybrid Nanomaterials. PMC. Retrieved from [Link][5]

• MySkinRecipes. (n.d.). 11-(methacryloylamino)undecanoic acid. Retrieved from [Link][9]

• Abdullah, N., et al. (2021). Engineered Bioactive Polymeric Surfaces by Radiation Induced Graft Copolymerization: Strategies and Applications. MDPI. Retrieved from [Link][18]

• Chen, Y.-C., et al. (2021). Effects of Anion Coadsorption on the Self-Assembly of 11-Acryloylamino Undecanoic Acid on an Au(111) Electrode. PMC. Retrieved from [Link][7]

• National Center for Biotechnology Information. (n.d.). 11-(Methacryloylamino)undecanoic acid. PubChem. Retrieved from [Link][19]

• Minko, S. (n.d.). Universal Platform for Surface Modification Employing Grafted Polymer Layers. Retrieved from [Link]

• R Discovery. (2021). Effects of AnionCoadsorption on the Self-Assemblyof 11-Acryloylamino Undecanoic Acid on an Au(111) Electrode. Retrieved from [Link][12]

• Prashar, D. (2012). SELF ASSEMBLED MONOLAYERS -A REVIEW. International Journal of ChemTech Research. Retrieved from [Link][8]

• MNT-EC. (n.d.). Surface Modification of Biomaterials. Retrieved from [Link][20]

• Detrembleur, C., et al. (2023). Modular and Substrate-Independent Grafting-To Procedure for Functional Polymer Coatings. MDPI. Retrieved from [Link][3]

• Sleszynska, W., et al. (2020). Polymer Brushes via Surface-Initiated Electrochemically Mediated ATRP: Role of a Sacrificial Initiator in Polymerization of Acrylates on Silicon Substrates. MDPI. Retrieved from [Link][14]

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Application of 11-(Methacryloylamino)undecanoic Acid in Nanoplasmonic Biosensor Development

Executive Summary & Mechanistic Insights

11-(Methacryloylamino)undecanoic acid (11-MAUA), designated by CAS 59178-93-7[1], is an advanced bifunctional monomer increasingly utilized in the architecture of high-performance biosensors. Structurally, it features a polymerizable methacrylamide group, a hydrophobic 11-carbon aliphatic spacer, and a terminal carboxylic acid[1].

In the context of nanoplasmonic biosensors and aptasensors, 11-MAUA functions as a highly effective polymerizable surfactant[2]. When introduced to nanomaterials such as Gold Nanoparticles (AuNPs), the apolar undecyl tail drives hydrophobic interactions with the nanoparticle surface, while the polar carboxyl headgroup remains exposed to the aqueous phase[2].

The Causality Behind the Chemistry: Choosing 11-MAUA over short-chain alternatives (e.g., methacrylic acid) is a deliberate structural decision. The 11-carbon spacer acts as a flexible "leash." During bioconjugation, this extended spacer significantly reduces steric hindrance, allowing conjugated aptamers or antibodies to maintain their native 3D conformations. Furthermore, the methacrylamide group allows for in-situ polymerization, creating a robust, crosslinked copolymer shell that prevents nanoparticle aggregation in high-salt physiological buffers (like PBS)[3]. This orientation not only stabilizes the colloidal suspension but also provides a high-density carboxyl landscape for downstream EDC/NHS coupling[2].

Comparative Data Analysis

To understand the structural advantages of 11-MAUA, we must benchmark it against traditional surface modifiers used in biosensor development.

Table 1: Comparative Analysis of Biosensor Surface Modifiers

Monomer / Modifier	Spacer Length	Primary Surface Interaction	Steric Hindrance for Bioreceptors	Colloidal Stability in High-Salt Buffers
Methacrylic Acid (MAA)	None	Polymerization	High (Receptors are too close to surface)	Low (Prone to salt-induced aggregation)
11-Mercaptoundecanoic Acid	11 Carbons	Thiol-Gold (Au-S) Coordinate Bond	Low	Moderate (Monolayer is prone to oxidation)
11-MAUA	11 Carbons	Hydrophobic & Covalent Polymerization	Low (Flexible microenvironment)	High (Crosslinked polymeric shell)[2]

Workflow Visualization

The following diagram illustrates the self-validating workflow for functionalizing AuNPs with 11-MAUA, activating the surface, and executing a nanoplasmonic sandwich assay.

Fig 1: Workflow for 11-MAUA-mediated AuNP functionalization and biosensor assay execution.

Experimental Protocols: A Self-Validating System

To ensure scientific integrity, the following protocols are designed as a self-validating system . Quality control (QC) checkpoints are embedded directly into the workflow to guarantee that each chemical transformation has occurred successfully before proceeding.

Protocol A: Synthesis and Stabilization of 11-MAUA-AuNPs

Objective: To encapsulate bare AuNPs within a stable 11-MAUA polymeric shell.

• Preparation: Synthesize or procure 15 nm citrate-capped AuNPs (OD = 1.0).

• Surfactant Addition: Dissolve 11-MAUA in a minimal volume of ethanol (due to its hydrophobic tail) and add it dropwise to the AuNP solution under vigorous magnetic stirring to achieve a final monomer concentration of 1 mM.

• Equilibration: Stir the mixture in the dark at room temperature for 12 hours. The apolar tails will intercalate with the nanoparticle surface, exposing the polar carboxyl groups to the water phase[2].

• Polymerization (Optional but Recommended): Introduce a water-soluble initiator (e.g., V-50) and apply mild UV irradiation (365 nm) for 30 minutes to crosslink the methacrylamide groups, locking the shell in place.

• Purification: Centrifuge at 12,000 rpm for 15 minutes. Discard the supernatant containing unreacted monomer and resuspend the pellet in ultra-pure water.

Self-Validation Checkpoint 1: Perform Dynamic Light Scattering (DLS). The hydrodynamic diameter should increase from ~15 nm to ~20-22 nm. Zeta potential should read tightly around -45 mV due to the dense array of deprotonated carboxyl (-COO⁻) groups.

Protocol B: EDC/NHS Bioconjugation of Aptamers

Objective: To covalently link amine-terminated bioreceptors to the 11-MAUA carboxyl shell.

• Buffer Exchange: Resuspend the 11-MAUA-AuNPs in 50 mM MES buffer (pH 6.0). Causality: EDC is highly unstable at physiological pH and rapidly hydrolyzes; pH 6.0 is the optimal thermodynamic window for O-acylisourea intermediate formation.

• Activation: Add freshly prepared EDC (final 2 mM) and NHS (final 5 mM). Incubate for 15 minutes at room temperature.

• Quenching & Washing: Centrifuge rapidly (12,000 rpm, 10 mins) to remove excess EDC/NHS. Resuspend the activated NHS-ester AuNPs in 1X PBS (pH 7.4). Causality: The amine-coupling reaction requires an unprotonated primary amine, which is favored at pH 7.4.

• Conjugation: Immediately add the 5'-amine-modified aptamer (final concentration 1 μM). Incubate for 2 hours at room temperature with gentle end-over-end mixing.

• Blocking: Add ethanolamine (10 mM) for 15 minutes to quench any unreacted NHS-esters, preventing non-specific binding during the assay.

Self-Validation Checkpoint 2: Measure Zeta Potential. The charge should shift from -45 mV to approximately -20 mV, confirming the neutralization of carboxyl groups into amides. UV-Vis spectroscopy should reveal a 2-4 nm red-shift in the Localized Surface Plasmon Resonance (LSPR) peak (e.g., 520 nm to 523 nm), confirming mass addition without colloidal aggregation.

Protocol C: Nanoplasmonic Sandwich Assay Execution

Objective: To detect the target analyte using the functionalized nanoprobes.

• Surface Preparation: Immobilize a primary capture aptamer (AptF1) onto a fiber-optic sensor core surface[2].

• Analyte Introduction: Flow the biological sample (containing the target analyte) over the sensor surface. Allow 30 minutes for capture.

• Signal Amplification: Introduce the 11-MAUA-AuNP-Aptamer (AptF2) conjugates from Protocol B into the flow cell.

• Readout: The interactions among the target and the two aptamer fragments lead to the formation of an AuNP@AptF2−Target−AptF1 sandwich-like nanocomplex[2]. Measure the nanoplasmonic absorption shift near the fiber core surface.

Table 2: Quality Control Metrics for 11-MAUA Bioconjugation

Workflow Stage	Analytical Technique	Expected Metric / Readout	Causality / Significance
Bare AuNPs	DLS / Zeta Potential	~15 nm / -40 mV	Citrate capping provides initial electrostatic repulsion.
11-MAUA Addition	DLS / Zeta Potential	~20 nm / -45 mV	Hydrophobic tail binds AuNP; exposed COOH increases negative charge.
EDC/NHS Activation	Zeta Potential	-15 to -20 mV	Conversion of COOH groups to NHS-esters reduces negative charge.
Aptamer Conjugation	UV-Vis Spectroscopy	2-4 nm LSPR Red-Shift	Local refractive index change confirms successful biomolecular attachment.

References

• Title: 11-(Methacryloylamino)undecanoic acid | C15H27NO3 | CID 2764185 - PubChem Source: National Institutes of Health (NIH) URL: [Link]

• Title: Formation of Polyion Complex (PIC) Micelles and Vesicles with Anionic pH-Responsive Unimer Micelles and Cationic Diblock Copolymers in Water Source: Langmuir - ACS Publications URL: [Link]

• Title: Nanoscale Encapsulated Pigments and Nanoplasmonic Aptasensors (Chun-Jen Huang, National Central University) Source: Bohrium URL: [Link]

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• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Mastering the Thickness of Poly(11-(methacryloylamino)undecanoic acid) Brushes

Welcome to the technical support center for controlling the thickness of polymer brushes derived from 11-(methacryloylamino)undecanoic acid (MAA-11). This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of synthesizing these specialized polymer brushes. Here, you will find in-depth troubleshooting guides and frequently asked questions to address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing poly(MAA-11) brushes with controlled thickness?

A1: The most effective method for achieving precise control over polymer brush thickness is the "grafting-from" approach, also known as surface-initiated polymerization (SIP).[1][2] This technique involves immobilizing an initiator on the substrate surface and then growing the polymer chains directly from these anchored sites. Controlled/living radical polymerization techniques, such as Atom Transfer Radical Polymerization (ATRP) and Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization, are widely used for this purpose because they allow for the synthesis of well-defined polymers with predictable molecular weights and low polydispersity.[2][3][4]

Q2: Which experimental parameters have the most significant impact on the final brush thickness?

A2: Several factors critically influence the final thickness of your poly(MAA-11) brushes. The key parameters to control are:

• Initiator Density: The spacing of initiator molecules on the surface directly impacts the grafting density of the polymer chains.[5][6][7][8]

• Polymerization Time: In a controlled polymerization, the brush thickness generally increases linearly with polymerization time.[5][9]

• Monomer Concentration: Higher monomer concentrations typically lead to faster polymerization rates and thus thicker brushes.

• Catalyst/Initiator Ratio (for ATRP): This ratio is crucial for controlling the rate of polymerization and minimizing termination reactions.[10]

• Solvent Quality: The choice of solvent can affect the conformation of the growing polymer chains and the overall polymerization kinetics.[11][12]

Q3: How can I accurately measure the thickness of my poly(MAA-11) brushes?

A3: Several techniques are available for characterizing polymer brush thickness. The most common and reliable methods include:

• Ellipsometry: This optical technique is highly sensitive to changes in film thickness and is widely used for measuring the dry thickness of polymer brushes on reflective substrates.[13][14][15][16]

• Atomic Force Microscopy (AFM): AFM can be used to measure brush thickness by scratching the polymer layer and imaging the resulting trench.[17][18][19] It can also provide information on surface morphology and roughness.[3]

• X-ray Photoelectron Spectroscopy (XPS): While not a direct measure of thickness, XPS can confirm the presence and composition of the polymer brush.

Troubleshooting Guides

This section provides solutions to common problems you may encounter during the synthesis of poly(MAA-11) brushes.

Problem 1: Polymer brushes are significantly thinner than expected or show no growth.

This is a frequent issue that can stem from problems at various stages of the experimental process.

Caption: Key factors affecting the polydispersity of polymer brushes.

• Potential Cause 1: Incorrect Catalyst to Initiator Ratio (for ATRP)

  • Explanation: The ratio of catalyst to initiator is critical for maintaining the equilibrium between active and dormant species in ATRP. An inappropriate ratio can lead to a loss of control and an increase in termination reactions, resulting in a broad molecular weight distribution.

  • Solution:

    • Stoichiometry: Carefully calculate and measure the amounts of catalyst, ligand, and initiator.

    • Optimization: If you observe high polydispersity, consider systematically varying the catalyst/initiator ratio to find the optimal conditions for your specific system.

• Potential Cause 2: Absence of Sacrificial (Free) Initiator

  • Explanation: Adding a small amount of free initiator to the polymerization solution can help to de-activate the catalyst and maintain control over the polymerization, especially in the early stages. The free polymer formed in solution can also be easily collected and analyzed (e.g., by GPC) to estimate the molecular weight and polydispersity of the surface-grafted chains. [4] * Solution:

    • Add Sacrificial Initiator: Introduce a controlled amount of a free initiator (e.g., ethyl α-bromoisobutyrate for ATRP) to your polymerization mixture.

Problem 3: Inconsistent Brush Thickness Across the Substrate

A uniform polymer brush coating is often essential for applications.

• Potential Cause: Inhomogeneous Initiator Monolayer

  • Explanation: If the initiator is not uniformly distributed across the substrate surface, the subsequent polymer brush growth will also be non-uniform. This can be caused by incomplete surface cleaning, aggregation of the initiator during deposition, or a temperature gradient across the substrate during polymerization.

  • Solution:

    • Thorough Cleaning: As mentioned previously, ensure the substrate is impeccably clean and free of contaminants.

    • Controlled Deposition: Optimize the initiator deposition process. For self-assembled monolayers (SAMs), ensure complete immersion and a clean withdrawal from the solution.

    • Uniform Heating: During polymerization, ensure the entire substrate is at a uniform temperature. Using a well-calibrated and stable heating source is crucial.

Data Summary and Experimental Protocols

Table 1: Key Experimental Parameters and Their Expected Effect on Poly(MAA-11) Brush Thickness

Parameter	How to Control	Expected Effect on Thickness
Initiator Density	Varying the concentration and reaction time of the initiator solution during immobilization.	Higher density generally leads to thicker brushes up to a certain point where steric hindrance may limit growth. [5][6][7]
Polymerization Time	Controlling the duration of the polymerization reaction.	Thickness increases with time in a controlled polymerization. [5][9]
Monomer Concentration	Adjusting the amount of MAA-11 monomer in the polymerization solution.	Higher concentration generally leads to faster polymerization and thicker brushes.
[Catalyst]/[Initiator] (ATRP)	Precisely measuring the amounts of catalyst and initiator.	Affects the rate of polymerization and control over molecular weight.
[CTA]/[Initiator] (RAFT)	Adjusting the ratio of chain transfer agent to initiator.	Influences the rate of polymerization and the molecular weight of the resulting polymer.

Experimental Protocol: Surface-Initiated ATRP of MAA-11

This is a general protocol and may require optimization for your specific substrate and desired brush thickness.

• Substrate Preparation:

  • Clean the silicon wafer by sonication in acetone and isopropanol for 15 minutes each.

  • Dry the wafer under a stream of nitrogen.

  • Treat the wafer with a piranha solution (3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂) for 30 minutes to create a hydrophilic oxide layer. (Caution: Piranha solution is extremely corrosive and should be handled with extreme care in a fume hood).

  • Rinse thoroughly with deionized water and dry with nitrogen.

• Initiator Immobilization:

  • Prepare a 1 mM solution of (11-(2-bromo-2-methyl)propionyloxy)undecyltrichlorosilane in anhydrous toluene.

  • Immerse the cleaned silicon wafer in the initiator solution for 12-24 hours in a moisture-free environment (e.g., a glovebox or under an inert atmosphere).

  • Rinse the wafer with toluene and then sonicate in toluene for 5 minutes to remove any physisorbed initiator.

  • Dry the initiator-modified wafer with nitrogen.

• SI-ATRP of MAA-11:

  • In a Schlenk flask, dissolve MAA-11 (e.g., 1 g) and a sacrificial initiator like ethyl α-bromoisobutyrate (e.g., 10 mg) in a suitable solvent (e.g., a mixture of methanol and water).

  • Add the ligand (e.g., PMDETA) and the catalyst (e.g., Cu(I)Br). The molar ratio of [Monomer]:[Surface Initiator]:[Sacrificial Initiator]:[Cu(I)Br]:[PMDETA] should be carefully calculated (e.g., 200:1:0.1:1:2).

  • Degas the solution by three freeze-pump-thaw cycles.

  • Place the initiator-modified wafer into the flask under a counterflow of inert gas.

  • Place the sealed flask in a preheated oil bath at the desired temperature (e.g., 60 °C) and stir for the desired polymerization time.

  • To stop the polymerization, open the flask to air and dilute the solution with a suitable solvent.

  • Remove the wafer and rinse it thoroughly with the solvent used for polymerization, followed by sonication to remove any non-grafted polymer.

  • Dry the polymer brush-coated wafer with nitrogen.

References

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• Jones, D. M., Brown, A. A., & Huck, W. T. S. (2002). Surface-Initiated Polymerizations in Aqueous Media: Effect of Initiator Density. Langmuir, 18(4), 1265–1269.
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• Lee, D., et al. (2021). Polymer brush growth by oxygen-initiated RAFT polymerization on various substrates. Polymer Chemistry, 12(10), 1445-1453.
• Zhao, B., & Brittain, W. J. (2000). Polymer brushes: surface-immobilized macromolecules. Progress in Polymer Science, 25(5), 677-710.

• Step-by-Step Analysis of a Copper-Mediated Surface-Initiated Atom-Transfer Radical Polymerization Process for Polyacrylamide Brush Synthesis Through Infrared Spectroscopy and Contact Angle Measurements - MDPI. (n.d.). Retrieved from [Link]

Sources

• 1. Grafting from Polymer Brushes and Brush-Gels – Surface Science and Technology | ETH Zurich [surface.mat.ethz.ch]
• 2. "Grafting from" Approach - Alfa Chemistry [surface-coating.alfa-chemistry.com]
• 3. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Surface-initiated polymerizations in aqueous media: Effect of initiator density - The Huck Group [hucklab.com]
• 7. semanticscholar.org [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. Stable polymer brushes with effectively varied grafting density synthesized from highly crosslinked random copolymer thin films - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Effect of Initiator Density, Catalyst Concentration, and Surface Curvature on the Uniformity of Polymers Grafted from Spherical Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthetic strategies to enhance the long-term stability of polymer brush coatings - Journal of Materials Chemistry B (RSC Publishing) DOI:10.1039/D1TB02605D [pubs.rsc.org]
• 12. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. Spectroscopic Ellipsometry and Quartz Crystal Microbalance with Dissipation for the Assessment of Polymer Layers and for the Application in Biosensing - PMC [pmc.ncbi.nlm.nih.gov]
• 17. A novel approach for measuring the intrinsic nanoscale thickness of polymer brushes by means of atomic force microscopy: application of a compressible fluid model - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 18. researchgate.net [researchgate.net]
• 19. AFM for Polymer Research | Bruker [bruker.com]

Technical Support Center: Maximizing the Stability of 11-(Methacryloylamino)undecanoic Acid Monolayers

As a Senior Application Scientist, I frequently consult with researchers experiencing self-assembled monolayer (SAM) degradation during rigorous biological assays, electrochemical cycling, or nanofabrication. While simple alkanoic acids or alkanethiols are prone to thermal and chemical desorption, 11-(Methacryloylamino)undecanoic acid (11-MAUA) offers an elegant, highly robust alternative.

This guide is designed to help you troubleshoot instability issues by leveraging the molecule's unique tri-modal stabilization architecture: a surface-anchoring headgroup, an internal hydrogen-bonding network, and a polymerizable tailgroup.

Tri-modal structural mechanisms driving 11-MAUA self-assembled monolayer stability.

Part 1: Troubleshooting & FAQs

Q1: My 11-MAUA SAM desorbs during prolonged exposure to biological buffers or harsh solvents. How can I prevent this? Causality: Unpolymerized SAMs rely solely on headgroup-substrate coordination and weak van der Waals forces between the alkyl chains. In complex biological media or aggressive organic solvents, these non-covalent interactions are easily disrupted by competitive displacement or hydrolysis. Solution: You must induce lateral cross-linking of the terminal methacryloyl groups via UV photopolymerization. As demonstrated in foundational studies on [1], topochemical polymerization creates an interconnected 2D macromolecular network. This covalent "locking" drastically reduces the desorption rate, allowing the SAM to survive extreme conditions, including hot bases (e.g., 1.0 M KOH at 100 °C).

Q2: How do I experimentally verify that the internal amide hydrogen-bonding network has successfully formed? Causality: The amide linkage (-NH-CO-) is strategically positioned to restrict the conformational degrees of freedom of the alkyl chains, providing a massive boost to thermal stability [2]. However, if the SAM is poorly packed during incubation, the distance between adjacent molecules will exceed the optimal range for hydrogen bonding. Solution: Utilize Fourier Transform Infrared Reflection-Absorption Spectroscopy (FTIR-RAS). Analyze the Amide I (C=O stretch) and Amide II (N-H bend) bands. A well-ordered, tightly packed SAM will exhibit a characteristic red-shift in the Amide I band (shifting down to ~1640 cm⁻¹) compared to the free monomer in solution [3]. If your Amide I peak remains >1660 cm⁻¹, your SAM is disordered; consider increasing incubation time or changing your solvent to a less polar option that does not compete for H-bonds.

Q3: I am observing pinhole defects and low packing density in my electrochemical impedance spectroscopy (EIS) data. What is causing this? Causality: According to [4], the methacryloyl tailgroup is sterically bulky compared to the linear undecyl spacer. This steric hindrance at the interface can prevent the underlying hydrocarbon chains from achieving the ideal all-trans conformation, leading to loosely packed domains and pinholes. Solution: Implement a co-assembly strategy. Spike your 11-MAUA incubation solution with a short-chain, non-polymerizable spacer molecule (e.g., undecanoic acid) at a 9:1 molar ratio. This relieves steric strain at the monolayer-air/liquid interface, allowing the 11-MAUA molecules to pack densely while still providing enough proximity for the methacryloyl groups to cross-link.

Q4: I am trying to form 11-MAUA SAMs on bare gold substrates, but the stability is extremely poor. Why? Causality: 11-MAUA possesses a carboxylic acid (-COOH) headgroup. While highly effective for anchoring to metal oxides (e.g., Al₂O₃, TiO₂, native SiO₂), carboxylic acids have a very weak affinity for bare gold compared to thiols (-SH). Solution: Switch your substrate to a metal oxide, or deposit a thin layer of alumina/titania over your gold via Atomic Layer Deposition (ALD). Alternatively, if you must use bare gold, you will need to synthesize a thiolated derivative (e.g., 11-(Methacryloylamino)undecanethiol) to establish a strong Au-S coordinate bond[5].

Part 2: Experimental Methodology

To ensure absolute reproducibility, your protocol must be a self-validating system . Do not proceed to the cross-linking phase until the baseline monolayer is confirmed to be defect-free.

Experimental workflow for assembling and cross-linking 11-MAUA monolayers.

Step-by-Step Protocol: Assembly and In-Situ Photopolymerization

• Substrate Hydroxylation: Treat the metal oxide substrate (e.g., native silicon oxide or alumina) with O₂ plasma for 3 minutes at 50W. Causality: This maximizes the density of surface hydroxyl (-OH) groups, which are mandatory for the condensation reaction with the 11-MAUA carboxylic acid headgroups.

• Solution Preparation: Dissolve 11-MAUA in anhydrous ethanol to a final concentration of 2 mM. Avoid aqueous mixtures to prevent the hydrophobic tailgroups from inducing micelle formation in solution.

• Incubation: Submerge the activated substrate in the 11-MAUA solution for 24 hours at room temperature in the dark. Causality: The extended timeframe is required for the molecules to undergo 2D structural rearrangement and establish the internal amide hydrogen-bonding network.

• Validation Check 1 (Pre-Curing): Rinse the substrate thoroughly with absolute ethanol and dry with N₂. Measure the static water contact angle. A successful, unpolymerized 11-MAUA SAM should yield a contact angle of ~65°–70° due to the moderately hydrophobic methacryloyl tailgroups.

• Photopolymerization: Place the SAM-functionalized substrate in a UV-ozone chamber purged with inert Argon gas (to prevent ozone-induced oxidative degradation of the alkyl chains). Irradiate at λ = 254 nm for 15–30 minutes. Causality: UV exposure initiates the radical topochemical polymerization of the methacryloyl double bonds, creating a cross-linked polymer carpet.

• Validation Check 2 (Post-Curing): Perform FTIR-RAS. The successful cross-linking is confirmed by the disappearance of the C=C stretching vibration at ~1630 cm⁻¹ and the =CH₂ out-of-plane bending at ~940 cm⁻¹.

Part 3: Quantitative Data Summary

The table below summarizes the drastic performance enhancements achieved by properly executing the cross-linking protocol, validating the necessity of the UV-curing step for rigorous applications.

Stability Metric	Unpolymerized 11-MAUA SAM	UV-Crosslinked 11-MAUA SAM	Mechanistic Causality
Thermal Desorption Limit	~100 °C	> 200 °C	The lateral polymer network physically prevents individual molecular lift-off[6].
Solvent Resistance (Hot KOH/EtOH)	Complete desorption (< 5 min)	Highly stable (> 60 min)	Covalent lateral bonds resist competitive displacement by solvent molecules.
Amide I IR Shift (C=O)	~1660 cm⁻¹ (weak H-bonding)	~1640 cm⁻¹ (strong H-bonding)	Polymerization locks the molecules at optimal H-bond distances, preventing thermal fluctuation.
Electrochemical Window	Narrow (desorbs at extremes)	Wide (resists >30 CV cycles)	Cross-linking prevents field-induced desorption and structural phase transitions [1].

References

• Batchelder, D. N., et al. "Polymeric Self-Assembled Monolayers. 4. Chemical, Electrochemical, and Thermal Stability of ω-Functionalized, Self-Assembled Diacetylenic and Polydiacetylenic Monolayers." Journal of the American Chemical Society. URL:[Link]

• Tsenkova, I., et al. "Infrared Ellipsometric Study of Hydrogen-Bonded Long-Chain Thiolates on Gold: Towards Resolving Structural Details." MDPI Materials. URL:[Link]

• Lee, Y., et al. "Molecular Adsorption at Solid/Liquid Interfaces Using Self-Assembled Monolayer Films." MIT DSpace. URL:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 2764185, 11-(Methacryloylamino)undecanoic acid." PubChem. URL:[Link]

• Turchanin, A., et al. "High thermal stability of cross-linked aromatic self-assembled monolayers: Nanopatterning via selective thermal desorption." AIP Publishing. URL:[Link]

• Zharnikov, M., et al. "Modification of self-assembled monolayers by electron irradiation: the effect of primary energy." Journal of Physical Chemistry C. URL:[Link]

Side reactions in the synthesis of 11-(Methacryloylamino)undecanoic acid

Technical Support Center: Troubleshooting the Synthesis of 11-(Methacryloylamino)undecanoic Acid

Welcome to the Technical Support Center for the synthesis of 11-(Methacryloylamino)undecanoic acid (often abbreviated as 11-MAUA or MaU). This compound is a critical bifunctional monomer utilized in the development of pH-responsive unimer micelles, biocompatible hydrogels, and advanced drug delivery systems [1].

Because 11-MAUA contains both a polymerizable methacrylamide group and a terminal carboxylic acid, its synthesis via the Schotten-Baumann reaction is highly susceptible to competing side reactions. This guide is designed to provide researchers and drug development professionals with the mechanistic insights, diagnostic tools, and self-validating protocols necessary to achieve high-purity yields.

Mechanistic Overview of Competing Pathways

The standard synthesis of 11-MAUA involves the amidation of 11-aminoundecanoic acid (11-AUA) with methacryloyl chloride (MAC) in an aqueous alkaline environment [1, 2]. While the primary amine is a strong nucleophile, the reaction environment introduces several competing factors:

• Hydrolysis of Methacryloyl Chloride: The aqueous solvent inherently competes with the amine. If the pH exceeds 10.0, the concentration of hydroxide ions (

  ) becomes high enough to outcompete the amine, rapidly hydrolyzing MAC into methacrylic acid and hydrochloric acid.

• Michael Addition: The

  -unsaturated double bond of the methacryloyl group is an electrophilic target. Excess unreacted amine can perform a conjugate addition across this double bond, forming unwanted secondary or tertiary amine adducts.

• Premature Polymerization: The resulting methacrylamide product is highly reactive to radical polymerization. Localized heat generated by the exothermic amidation or exposure to ambient light can trigger spontaneous gelation.

• Mixed Anhydride Formation: The deprotonated carboxylate group of 11-AUA can act as a nucleophile, attacking MAC to form an unstable mixed anhydride. While this usually hydrolyzes back during acidic workup, it unnecessarily consumes the MAC reagent.

Fig 1. Mechanistic pathways showing the primary synthesis of 11-MAUA and its competing side reactions.

Diagnostic Troubleshooting Guide

When an experiment fails, identifying the specific side reaction is critical for course correction. Use the logic tree and quantitative data table below to diagnose your synthesis.

Fig 2. Diagnostic logic tree for identifying and resolving 11-MAUA synthesis side reactions.

Table 1: Quantitative Signatures and Mitigation of Side Reactions

Side Reaction	Analytical Signature ( H NMR / Physical)	Impact on Yield	Primary Causality	Mitigation Strategy
Hydrolysis of MAC	Pungent odor; NMR peaks at 5.7, 6.1 ppm (free methacrylic acid); Low Rf on TLC.	-20% to -40%	pH > 10; MAC added too rapidly, causing localized heating.	Maintain pH strictly between 8.5–9.5; use dropwise MAC addition.
Michael Addition	Extraneous NMR multiplets at 2.5–3.0 ppm (alkyl- -N).	-5% to -15%	Temperature exceeding 10 °C during reaction.	Enforce strict ice bath conditions (0–5 °C) throughout addition.
Polymerization	Broad, unresolved NMR peaks; product becomes a viscous gel insoluble in .	-10% to -100% (Total loss)	Radical initiation via ambient light or localized exothermic hotspots.	Add 10–50 ppm BHT; wrap reaction flask in aluminum foil.
Mixed Anhydride	Transient IR peak at ~1800 before workup.	-5% to -10%	Insufficient base to keep amine deprotonated.	Ensure adequate NaOH equivalents (typically 4.5 eq relative to amine) [1].

Frequently Asked Questions (FAQs)

Q: Why did my reaction mixture suddenly turn cloudy and viscous during the addition of methacryloyl chloride? A: This is the hallmark of premature radical polymerization. Methacrylamides are highly prone to auto-polymerization. The exothermic nature of the MAC addition likely created localized hotspots, initiating radical formation. Solution: Slow down the drop rate of MAC, ensure vigorous magnetic stirring to dissipate heat, and consider adding a trace amount of a radical inhibitor like Butylated hydroxytoluene (BHT).

Q: I achieved full conversion of 11-aminoundecanoic acid, but my isolated yield of 11-MAUA is only 40%. Where did the rest go? A: You are likely losing product to the hydrolysis of methacryloyl chloride. If your pH spikes above 10.0, the hydroxide ions will rapidly attack the MAC, converting it into methacrylic acid. Because methacrylic acid is highly water-soluble, it remains in the aqueous phase during your organic extraction, resulting in a drastically reduced yield of the target monomer.

Q: How do I remove residual methacrylic acid from my final product? A: Methacrylic acid can be removed during the organic extraction phase. When you dissolve your crude precipitate in chloroform, wash the organic layer thoroughly with saturated aqueous

(if the target product's carboxylate doesn't heavily partition into water at that pH) or rely on the final recrystallization step. Recrystallization from an acetone/n-hexane (1/1, v/v) mixture is highly effective at leaving the more soluble methacrylic acid in the mother liquor [1].

Self-Validating Experimental Protocol

This protocol is engineered to provide real-time feedback, ensuring that side reactions are mitigated before they can ruin the batch. It is adapted from the validated methodologies of Ohno et al. [1] and Jo & Park [2].

Materials:

• 11-Aminoundecanoic acid (0.08 mol)

• NaOH (0.36 mol, 4.5 eq)

• Methacryloyl chloride (0.25 mol, ~3 eq)

• Deionized Water (600 mL)

• 12 N HCl, Chloroform, Acetone, n-Hexane.

Step-by-Step Methodology:

• Alkaline Dissolution: Dissolve 0.08 mol of 11-aminoundecanoic acid and 0.36 mol of NaOH in 600 mL of water.

  • Causality: The high equivalent of NaOH is required to deprotonate both the carboxylic acid (pKa ~4.8) and the ammonium group (pKa ~10.5), rendering the amine nucleophilic.

  • Validation Check: The solution must become completely transparent. A cloudy suspension indicates incomplete deprotonation of the zwitterion. Do not proceed until clear.

• Thermal Equilibration: Submerge the reaction flask in an ice-water bath and allow the internal temperature to reach 0–5 °C. Wrap the flask in aluminum foil.

  • Causality: Low temperatures suppress the activation energy required for Michael addition and prevent thermal radical initiation. Foil prevents photo-polymerization.

• Acylation (Critical Step): Equip the flask with a pH meter probe. Begin dropwise addition of 0.25 mol methacryloyl chloride over a period of 30–45 minutes.

  • Validation Check (The Self-Validating Loop): As MAC reacts, HCl is generated, driving the pH down. Continuously monitor the pH. It must remain between 8.5 and 9.5. If it drops below 8.0, the amine will protonate and the reaction will stall. If it rises above 10.0, MAC will hydrolyze. Manually add 1 N NaOH dropwise alongside the MAC to maintain this exact pH window.

• Maturation: Once addition is complete, allow the reaction to stir for 3 hours, gradually warming to room temperature.

• Acidic Precipitation: Slowly add 12 N HCl until the solution reaches pH 3.0.

  • Causality: This reprotonates the terminal carboxylate of the newly formed 11-MAUA, drastically reducing its aqueous solubility and forcing it to precipitate.

  • Validation Check: A thick, white precipitate should form immediately upon crossing pH 4.5.

• Extraction & Purification: Filter the crude precipitate and dissolve it in chloroform. Wash the organic layer with 1 N HCl and saturated NaCl, then dry over anhydrous

  . Evaporate the solvent and recrystallize the crude product twice from acetone/n-hexane (1/1, v/v).

  • Validation Check: Dry the purified 11-MAUA under vacuum for 24 hours. Take a melting point reading; a pure product will exhibit a sharp melting point at 68–69 °C [1].

References

• Title: Formation of Polyion Complex (PIC) Micelles and Vesicles with Anionic pH-Responsive Unimer Micelles and Cationic Diblock Copolymers in Water Source: Langmuir (ACS Publications) URL: [Link]

• Title: Synthesis and Characterization of Thermoreversible Sucrose Hydrogels (Sucrogels) Source: ACS Symposium Series URL: [Link]

Technical Support Center: 11-(Methacryloylamino)undecanoic Acid Applications

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support resource for 11-(Methacryloylamino)undecanoic acid (MAA-11). This guide is designed for researchers, scientists, and drug development professionals who are utilizing MAA-11 for surface modification and are encountering challenges with achieving complete and uniform surface coverage. This document provides in-depth troubleshooting guides and frequently asked questions to help you diagnose and resolve common experimental issues, ensuring reproducible and high-quality results.

Troubleshooting Guide: Incomplete Surface Coverage

Achieving a densely packed, well-ordered self-assembled monolayer (SAM) is critical for the successful application of MAA-11. Incomplete coverage can lead to inconsistent surface properties, poor performance in subsequent functionalization steps, and unreliable experimental outcomes. This section addresses the most common failure mode—patchy or incomplete monolayers—in a question-and-answer format.

Question 1: I'm observing low or patchy surface coverage with MAA-11 on my gold substrate. What are the likely causes and how can I fix this?

Answer: This is the most prevalent issue and typically stems from one or more of four critical areas: substrate preparation, reagent integrity, solution conditions, or the assembly environment. Let's break down each potential cause and its solution.

Cause 1: Sub-optimal Substrate Cleanliness & Preparation

The quality of a SAM is fundamentally dependent on the pristine nature of the substrate. An atomically clean and smooth surface is paramount for the spontaneous and ordered assembly of MAA-11 molecules.

• The "Why": Organic residues, dust particles, or even atmospheric contaminants create physical barriers that prevent thiol molecules from accessing the gold surface. This leads to voids and disordered domains within the monolayer. The strong interaction between sulfur and gold, on the order of 45 kcal/mol, forms the basis of the SAM, and this bond cannot form if the surface is obstructed.

• Troubleshooting Steps:

  • Implement a Rigorous Cleaning Protocol: Standard solvent rinsing is often insufficient. For gold substrates, a piranha solution wash (a 3:1 mixture of concentrated sulfuric acid H₂SO₄ and 30% hydrogen peroxide H₂O₂) is highly effective. (Caution: Piranha solution is extremely corrosive and reacts violently with organic materials. Handle with extreme care in a fume hood with appropriate personal protective equipment). This treatment not only removes organic contaminants but also creates a hydrophilic surface.

  • Plasma or UV/Ozone Cleaning: As an alternative to wet chemical cleaning, treating the substrate with oxygen plasma or a UV/Ozone cleaner is an excellent method for removing organic contaminants and ensuring a high-energy, reactive surface.

  • Immediate Use: A freshly cleaned gold surface is highly reactive and will adsorb contaminants from the atmosphere within minutes. Use the substrate immediately after cleaning and drying (with a stream of dry nitrogen) for the best results.

Cause 2: Compromised Reagent Purity or Stability

The purity of the MAA-11 is critical. Even minor impurities can disrupt the highly ordered packing of the monolayer.

• The "Why": Contaminants, particularly other thiol-containing molecules or oxidized species (disulfides), can co-adsorb onto the surface. These "weed" molecules can be of different lengths or have different functional groups, creating defects and preventing the formation of a crystalline-like monolayer. MAA-11 itself can degrade over time if not stored correctly, especially due to moisture sensitivity.

• Troubleshooting Steps:

  • Verify Reagent Quality: Use high-purity MAA-11 (≥95%) from a reputable supplier. If the reagent is old or has been stored improperly, consider using a fresh batch.

  • Proper Storage: Store MAA-11 under an inert atmosphere (argon or nitrogen) and in a desiccator to protect it from moisture and oxygen.

  • Solution Preparation: Prepare the thiol solution immediately before use. Do not store dilute solutions for extended periods, as the thiol can oxidize or adsorb to the container walls.

Cause 3: Incorrect Solution & Assembly Conditions

The kinetics and thermodynamics of SAM formation are highly dependent on the conditions of the deposition solution.

• The "Why": The concentration of the thiol, the immersion time, and the choice of solvent all influence the final structure of the monolayer. Initially, molecules adsorb in a disordered, "lying-down" phase.[1][2] Over time, they reorganize into the thermodynamically favorable, densely packed "standing-up" phase, a process driven by the van der Waals interactions between the 11-carbon alkyl chains.[2] Insufficient time or an inappropriate concentration can arrest the monolayer in a disordered state.

• Troubleshooting Steps:

  • Optimize Immersion Time: While adsorption begins instantly, achieving a well-ordered monolayer takes time. A standard immersion time is 24-48 hours .[3] Shorter times may result in incomplete or poorly organized layers.[1]

  • Adjust Concentration: A typical starting concentration is 1 mM in 200-proof ethanol.[1] If coverage is poor, ensure the concentration is correct. While higher concentrations can increase the initial adsorption rate, they do not always lead to better-ordered films and can sometimes trap solvent molecules.

  • Ensure Solvent Purity: Use a high-purity, anhydrous solvent like 200-proof ethanol. Water or other protic contaminants can interfere with the assembly process at the surface.

  • Control pH for Carboxyl Group: The terminal carboxylic acid group of MAA-11 will be protonated at low pH. For applications where the carboxyl group's charge is important, the pH of the solution may need adjustment. For standard SAM formation on gold, unadjusted ethanol is typical. However, for carboxy-terminated thiols, some protocols suggest adjusting the pH to ~2 to ensure the group is protonated.[3]

Cause 4: Environmental Contamination During Assembly

The assembly process is sensitive to the surrounding environment.

• The "Why": Oxygen in the solution or headspace can lead to the oxidative formation of disulfides, which have different adsorption kinetics. Airborne particulates or vapors (especially from sources like silanes or PDMS) can contaminate the solution and the substrate during immersion.[3]

• Troubleshooting Steps:

  • De-gas the Solvent: For the highest quality films, sparging the ethanol with an inert gas (nitrogen or argon) for 15-20 minutes before dissolving the MAA-11 can remove dissolved oxygen.

  • Create an Inert Headspace: After placing the substrate in the solution, backfill the container with nitrogen or argon before sealing.[3] This minimizes oxygen exposure during the long incubation period.

  • Maintain a Clean Workspace: Perform experiments in a clean environment, away from potential sources of contamination like silanes, iodine, or dust.[3]

Question 2: My MAA-11 coating appears non-uniform, with streaks or gradients. What's going wrong?

Answer: Non-uniformity is typically caused by issues during the immersion or, more commonly, the post-immersion rinsing and drying steps.

• The "Why": When the substrate is withdrawn from the thiol solution, a concentration gradient can form as the solvent evaporates, leading to uneven deposition of physisorbed (loosely bound) molecules. Improper rinsing fails to remove this excess material, which can then become fixed to the surface, resulting in a hazy or streaky appearance.

• Troubleshooting Steps:

  • Implement a Thorough Rinsing Protocol: Immediately after removing the substrate from the deposition solution, rinse it thoroughly with fresh, clean solvent (the same as used for deposition, e.g., ethanol). Rinse for 10-15 seconds under a steady stream.

  • Incorporate Sonication: To remove non-chemisorbed molecules and improve monolayer order, place the rinsed sample in a container with fresh solvent and sonicate for 1-3 minutes.

  • Final Rinse and Dry: After sonication, perform a final rinse and then dry the substrate completely with a gentle stream of dry, filtered nitrogen gas. Ensure the substrate is dried evenly to prevent water spots or residue lines.

Experimental Workflow & Troubleshooting Summary

The following table summarizes the key parameters for successful MAA-11 SAM formation and provides a checklist for troubleshooting.

Parameter	Recommended Value/Procedure	Troubleshooting Checklist
Substrate	Gold (Au) on Mica, Silicon, or Glass	☐ Is the gold surface fresh and of high quality? ☐ Was the substrate cleaned with Piranha, Plasma, or UV/Ozone? ☐ Was the substrate used immediately after cleaning?
Reagent	High-purity (≥95%) MAA-11	☐ Is the reagent fresh and from a reputable source? ☐ Has it been stored properly under inert gas and desiccated conditions?
Solvent	200-proof (anhydrous) Ethanol	☐ Is the ethanol pure and anhydrous? ☐ Was the solvent de-gassed before use (optional but recommended)?
Concentration	1 - 10 mM	☐ Was the concentration calculated and prepared correctly?
Immersion Time	24 - 48 hours	☐ Was the immersion time long enough for monolayer ordering?[3]
Environment	Clean, inert atmosphere	☐ Was the container headspace backfilled with N₂ or Ar? ☐ Is the assembly area free from contaminants (silanes, dust)?
Rinsing	Copious rinsing with fresh solvent, followed by sonication	☐ Was the substrate thoroughly rinsed immediately after immersion? ☐ Was a sonication step included to remove physisorbed molecules?
Drying	Gentle stream of dry, filtered Nitrogen	☐ Was the substrate dried evenly and completely?

Visualizing the Workflow and Troubleshooting Logic

To better assist in your experimental design and diagnosis, the following diagrams illustrate the recommended workflow and a logical troubleshooting path.

Caption: Recommended workflow for MAA-11 SAM preparation.

Caption: Troubleshooting logic for diagnosing coverage issues.

Frequently Asked Questions (FAQs)

What are the key molecular interactions that drive the formation of an MAA-11 monolayer?

The formation of a stable, ordered MAA-11 SAM is driven by three primary interactions:

• Sulfur-Gold Chemisorption: A strong, semi-covalent bond forms between the sulfur headgroup of the thiol and the gold substrate, anchoring the molecule to the surface. This is the initial and most critical interaction.

• Van der Waals Forces: The 11-carbon alkyl chains (the undecanoic acid backbone) interact with neighboring chains via hydrophobic, van der Waals forces. These collective interactions are significant and drive the molecules to pack closely together in a tilted, ordered, standing-up configuration to maximize this interaction.

• Interchain Hydrogen Bonding: The presence of the internal amide group (-CONH-) allows for hydrogen bonding between adjacent MAA-11 molecules. This adds an extra layer of stability and order to the monolayer compared to simple alkanethiols.[4]

Caption: Key interactions in an MAA-11 SAM.

Why is the 11-carbon chain length important?

A well-ordered monolayer generally forms when the alkane chain has at least 10 carbons. The 11-carbon chain of MAA-11 is sufficiently long to ensure that the cumulative van der Waals forces between chains are strong enough to overcome thermal energy and induce the molecules to arrange into a densely packed, quasi-crystalline structure. Shorter chains result in weaker inter-chain interactions and, consequently, more disordered monolayers.

How can I confirm the quality and completeness of my MAA-11 monolayer?

While visual inspection can sometimes reveal major flaws, quantitative characterization is necessary to confirm the quality of your SAM. Common techniques include:

• Contact Angle Goniometry: A clean gold surface is hydrophilic, while a well-formed MAA-11 SAM presents a more hydrophobic surface. Measuring the water contact angle provides a quick and sensitive assessment of surface coverage and hydrophobicity.

• X-ray Photoelectron Spectroscopy (XPS): XPS can confirm the elemental composition of the surface. The presence of sulfur (S 2p), carbon (C 1s), oxygen (O 1s), and nitrogen (N 1s) peaks, along with the attenuation of the gold (Au 4f) signal, indicates the presence of the monolayer.[1][5]

• Atomic Force Microscopy (AFM): AFM can be used to visualize the surface topography. It can reveal pinholes, defects, or incomplete coverage and can also be used to measure the thickness of the monolayer through scratching experiments.[1][5]

Can I use MAA-11 on surfaces other than gold?

While the thiol-gold bond is the most studied and robust system for forming high-quality SAMs, thiols can also form monolayers on other noble metals like silver, copper, and palladium. However, the stability and long-term order of these monolayers, particularly on copper, are generally lower than on gold due to the metals' higher susceptibility to oxidation. For other substrates, like metal oxides or silicon, a different coupling chemistry, such as silanization, would be required.[6][7]

References

• Institute of Solid State Physics. Self assembled monolayer formation of alkanethiols on gold.
• Sigma-Aldrich. Self-Assembled Monolayers: Advantages of Pure Alkanethiols.
• MDPI. Formation and Thermal Stability of Ordered Self-Assembled Monolayers by the Adsorption of Amide-Containing Alkanethiols on Au(111).
• PMC. Understanding the Phase Diagram of Self-Assembled Monolayers of Alkanethiolates on Gold.
• RSC Publishing. Self-assembled alkanethiol monolayers on gold surfaces: resolving the complex structure at the interface by STM.
• PMC. Surface engineering: optimization of antigen presentation in self-assembled monolayers.
• PubMed. Surface Engineering: Optimization of Antigen Presentation in Self-Assembled Monolayers.
• PMC. Effects of Anion Coadsorption on the Self-Assembly of 11-Acryloylamino Undecanoic Acid on an Au(111) Electrode.
• Sigma-Aldrich. Preparing Self-Assembled Monolayers.
• ResearchGate. Preparing Self-Assembled Monolayers (SAMs) A Step-by-Step Guide for Solution-Based Self-Assembly.
• Benchchem. Troubleshooting incomplete silanization of surfaces.
• ACS Publications. Enhancing the Sensitivity of Biotinylated Surfaces by Tailoring the Design of the Mixed Self-Assembled Monolayer Synthesis | ACS Omega.
• PubMed. Effects of Anion Coadsorption on the Self-Assembly of 11-Acryloylamino Undecanoic Acid on an Au(111) Electrode.
• ResearchGate. Characterization of 11-MUA SAM formation on gold surfaces.
• MDPI. Surface Functionalization of Magnetic Nanoparticles Using a Thiol-Based Grafting-Through Approach.

Sources

• 1. if.tugraz.at [if.tugraz.at]
• 2. Understanding the Phase Diagram of Self-Assembled Monolayers of Alkanethiolates on Gold - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Formation and Thermal Stability of Ordered Self-Assembled Monolayers by the Adsorption of Amide-Containing Alkanethiols on Au(111) [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Surface Functionalization of Magnetic Nanoparticles Using a Thiol-Based Grafting-Through Approach | MDPI [mdpi.com]

Technical Support Center: Hydrolysis of 11-(Methacryloylamino)undecanoic acid in Aqueous Solution

Welcome to the Technical Support Center for 11-(Methacryloylamino)undecanoic acid (CAS 59178-93-7) . This bifunctional monomer features a polymerizable methacrylamide group and a terminal carboxylic acid, separated by a hydrophobic 11-carbon spacer. It is heavily utilized in the synthesis of biocompatible polymers, hydrogels, and dental composites. Understanding its hydrolytic stability in aqueous media is critical for formulation, storage, and analytical method development.

Section 1: Core Principles & FAQs

Q1: Why is 11-(Methacryloylamino)undecanoic acid highly resistant to hydrolysis in neutral aqueous solutions? A1: The hydrolytic stability of this monomer is governed by two structural features. First, the amide bond (methacryloylamino group) exhibits partial double-bond character due to resonance between the nitrogen lone pair and the carbonyl oxygen. This reduces the electrophilicity of the carbonyl carbon, making nucleophilic attack by water highly unfavorable at neutral pH. Second, the

-methyl group of the methacryloyl moiety provides significant steric hindrance, physically shielding the carbonyl carbon. Studies have demonstrated that methacrylamides are orders of magnitude more stable against hydrolysis than their methacrylate ester counterparts [1].

Q2: Under what conditions does hydrolysis actually occur, and what are the products? A2: Hydrolysis of the methacrylamide bond requires extreme conditions: prolonged heating (e.g., >80°C) in the presence of strong aqueous acid (e.g., 1 M HCl) or strong base (e.g., 1 M NaOH). When the reaction is forced, the amide bond is cleaved to yield methacrylic acid and 11-aminoundecanoic acid .

Q3: How does the 11-carbon hydrophobic chain affect hydrolysis kinetics in aqueous solutions? A3: The long undecanoic acid chain imparts surfactant-like properties to the molecule. At pH > 5, the carboxylic acid deprotonates to form a water-soluble carboxylate, causing the molecules to self-assemble into micelles. In these micellar structures, the hydrophobic methacrylamide cores are buried inward, sterically shielding the amide bonds from bulk water and hydroxide ions (

). This micellar aggregation severely retards base-catalyzed hydrolysis kinetics compared to short-chain methacrylamides.

Section 2: Troubleshooting Guide

Issue 1: Incomplete monomer cleavage during forced degradation studies for analytical validation.

• Root Cause: The extreme stability of the methacrylamide bond combined with micellar shielding prevents complete hydrolysis, even in 1 M NaOH.

• Solution: Introduce an organic co-solvent. Adding 50% v/v Methanol or Acetonitrile to the aqueous base disrupts micelle formation, exposing the monomer to the bulk solvent. Increase the reaction temperature to 85°C in a sealed pressure vessel for 24-48 hours to drive the nucleophilic addition-elimination mechanism to completion.

Issue 2: Unexpected loss of monomer concentration during long-term storage in aqueous buffers (pH 6-8).

• Root Cause: Given the hydrolytic stability of methacrylamides [2], monomer loss at neutral pH is rarely due to hydrolysis. It is almost always caused by thermal auto-polymerization or microbial degradation of the aliphatic chain.

• Solution: Ensure the formulation contains a radical inhibitor (e.g., 10-50 ppm MEHQ). Store the solutions at 2-8°C protected from light. Pass the aqueous solution through a 0.22 µm sterile filter to eliminate microbial proteases/amidases.

Section 3: Experimental Protocols

Protocol: Forced Degradation (Acid/Base Hydrolysis) & HPLC-UV Monitoring

Self-validating system: This protocol uses a co-solvent to ensure first-order kinetics by eliminating micellar shielding, allowing for accurate mass balance calculation of the parent compound and degradation products.

Step 1: Sample Preparation

• Accurately weigh 25.0 mg of 11-(Methacryloylamino)undecanoic acid.

• Dissolve the monomer in 25.0 mL of a 50:50 (v/v) mixture of Methanol and HPLC-grade Water to yield a 1.0 mg/mL stock solution. (Causality: Methanol ensures complete solvation and prevents micellization.)

Step 2: Forced Degradation Setup

• Acidic Hydrolysis: Transfer 5.0 mL of the stock solution to a 20 mL glass pressure vial. Add 5.0 mL of 2 M HCl (Final concentration: 1 M HCl, 0.5 mg/mL monomer).

• Basic Hydrolysis: Transfer 5.0 mL of the stock solution to a separate vial. Add 5.0 mL of 2 M NaOH (Final concentration: 1 M NaOH, 0.5 mg/mL monomer).

• Seal the vials tightly and incubate in a heating block at 85°C for 24 hours.

Step 3: Neutralization and Analysis

• Remove vials and cool to room temperature (20-25°C).

• Neutralize the acidic sample with 5.0 mL of 2 M NaOH. Neutralize the basic sample with 5.0 mL of 2 M HCl.

• Filter the neutralized samples through a 0.45 µm PTFE syringe filter.

• HPLC-UV Conditions: Inject 10 µL onto a C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm). Mobile phase: Gradient of Water (0.1% TFA) and Acetonitrile (0.1% TFA). Flow rate: 1.0 mL/min. Detection: UV at 210 nm (optimal for detecting the

  -unsaturated carbonyl of methacrylic acid and the parent monomer).

Section 4: Data Presentation

Table 1: Physicochemical Properties of 11-(Methacryloylamino)undecanoic acid

Property	Value	Clinical/Experimental Significance
CAS Number	59178-93-7	Unique identifier for sourcing and safety data.
Molecular Weight	269.38 g/mol	Required for molarity calculations in assays.
Molecular Formula		Confirms mass for LC-MS identification.
pKa (Carboxylic Acid)	~4.8 (Estimated)	Dictates aqueous solubility; insoluble below pH 4.
LogP (Hydrophobicity)	~3.8	Indicates high lipophilicity and micelle-forming potential.

Table 2: Comparative Hydrolytic Stability (Aqueous Solution, pH 7.4, 37°C)

Monomer Type	Functional Group	Estimated Half-Life ( )	Primary Degradation Mechanism
Methacrylate Esters	Ester ( )	Days to Weeks	Base-catalyzed ester hydrolysis
Acrylamides	Amide ( )	Months to Years	Very slow amide hydrolysis
Methacrylamides	-methyl Amide	> 1 Year	Sterically hindered amide hydrolysis

(Data extrapolated from comparative stability studies of methacrylamide vs. methacrylate derivatives .)

Section 5: Visualizations

Reaction pathway for the hydrolysis of 11-(Methacryloylamino)undecanoic acid.

Troubleshooting decision tree for aqueous stability and degradation issues.

References

• Nishiyama N, Suzuki K, Yoshida H, Teshima H, Nemoto K. "Hydrolytic stability of methacrylamide in acidic aqueous solution." Biomaterials. 2004 Mar;25(6):965-9. URL:[Link]

• Funhoff AM, van Nostrum CF, Janssen AP, Fens MH, Crommelin DJ, Hennink WE. "Polymer side-chain degradation as a tool to control the destabilization of polyplexes." Pharmaceutical Research. 2004 Jan;21(1):170-6. URL:[Link]

Sources

• 1. Hydrolytic stability of methacrylamide in acidic aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Polymer side-chain degradation as a tool to control the destabilization of polyplexes - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Characterizing &amp; Troubleshooting Defects in 11-(Methacryloylamino)undecanoic Acid Films

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers and drug development professionals in diagnosing, characterizing, and resolving structural defects in 11-(Methacryloylamino)undecanoic acid (11-AU) thin films.

11-AU is a bifunctional molecule widely used to engineer self-assembled monolayers (SAMs) on metal oxide substrates (e.g., stainless steel, titanium, aluminum). Its carboxylic acid headgroup forms inner-sphere coordinative bonds with metal oxides, while its terminal methacrylamide group provides a reactive scaffold for subsequent polymer grafting (such as zwitterionic antifouling coatings)[1]. However, the steric bulk of the methacrylamide group and the complex hydrogen-bonding dynamics of the amide linkage frequently induce structural defects that compromise film integrity and downstream polymerization.

Troubleshooting Guide & FAQs

This section moves beyond basic symptoms to explain the thermodynamic and kinetic causality behind common 11-AU film defects.

Q1: My 11-AU SAM shows high permeability to redox probes during Cyclic Voltammetry (CV). How do I minimize pinhole defects?

• Causality: High permeability indicates a high density of pinhole defects[2]. Unlike simple alkanoic acids, 11-AU contains a bulky methacrylamide tail and an amide linkage. In non-polar solvents, intermolecular hydrogen bonding between the amide groups causes 11-AU to form pre-aggregated micelles or oligomer-like clusters in solution before reaching the substrate. When these clusters adsorb, they create domain boundaries and steric crowding, leaving bare patches (pinholes) on the metal oxide surface.

• Solution: Optimize the deposition solvent to disrupt premature solution-phase hydrogen bonding while permitting surface coordination. A binary solvent system (e.g., ethanol with 1-2% acetic acid) acts as a hydrogen-bond competitor in solution, ensuring the 11-AU molecules adsorb as monomers rather than aggregates. Increase the deposition time to 24–48 hours to allow for thermodynamic rearrangement and tighter van der Waals packing of the C11 alkyl chains.

Q2: X-ray Photoelectron Spectroscopy (XPS) shows a low Carbon/Metal ratio, and DRIFT spectroscopy indicates a disordered alkyl chain conformation. What is going wrong?

• Causality: Carboxylic acid binding to metal oxides is highly sensitive to surface hydration[1]. If the metal oxide substrate is heavily hydrated, the carboxylic acid groups will form weak "outer-sphere" hydrogen bonds with surface hydroxyls rather than strong "inner-sphere" coordinative bonds. This weak anchoring prevents the C11 chains from standing upright, leading to a collapsed, disordered (gauche) conformation rather than a stable, crystalline (all-trans) monolayer[3].

• Solution: Implement a strict substrate pre-drying protocol. Anneal the metal oxide substrates under a vacuum or inert argon atmosphere at 120°C for 2 hours immediately prior to SAM deposition. Ensure the 11-AU deposition solution is prepared using anhydrous solvents.

Q3: Subsequent free-radical polymerization from the 11-AU methacrylamide groups is yielding patchy, low-density polymer brushes. Is this a defect in the SAM?

• Causality: Yes. If the 11-AU SAM is highly disordered, the terminal methacrylamide double bonds will be buried within the alkyl chains rather than exposed at the film-liquid interface. This steric shielding restricts the access of free radicals and monomer units during the "grafting-from" polymerization phase. Additionally, trapped oxygen within a loosely packed SAM acts as a potent radical scavenger.

• Solution: Validate the orientation of the methacrylamide groups using angle-resolved XPS (ARXPS) prior to polymerization. To resolve the issue, thoroughly degas the SAM-coated substrate in the polymerization reactor via repeated freeze-pump-thaw cycles.

Mechanistic pathways of 11-AU film assembly, defect formation, and impact on polymerization.

Quantitative Diagnostic Data & Defect Signatures

To maintain a self-validating experimental system, you must cross-reference multiple characterization techniques. The table below summarizes the quantitative data signatures that distinguish a pristine 11-AU film from a defective one.

Characterization Technique	Target Metric	Pristine 11-AU Film Signature	Defective Film Signature
EIS (Electrochemical Impedance)	Charge Transfer Resistance ( )	(Strong blocking)	(High pinhole density)
PM-IRRAS / DRIFT	Asymmetric CH Stretch ( )	(All-trans)	(Gauche disorder)
PM-IRRAS / DRIFT	Carboxylate Stretch ( )	Bidentate coordination dominance	Free acid ( ) dominance
XPS (Angle-Resolved)	C 1s / Metal ratio	High, angle-dependent attenuation	Low, angle-independent (patchy)
Contact Angle (Water)	Static Wettability	(Amide/Alkene balance)	(Exposed metal oxide)

Self-Validating Experimental Protocols

The following methodologies provide step-by-step instructions for characterizing 11-AU film defects. Each protocol includes an internal validation step to ensure data trustworthiness.

Protocol A: Electrochemical Impedance Spectroscopy (EIS) for Pinhole Quantification

EIS is highly sensitive to changes in the ionization and permeability of carboxylic acid-anchored monolayers[4].

Step-by-Step Methodology:

• Cell Preparation: Assemble a standard 3-electrode electrochemical cell. Use the 11-AU modified substrate as the working electrode, a platinum wire as the counter electrode, and an Ag/AgCl reference electrode.

• Electrolyte Selection: Prepare a solution of 1.0 mM

  and 1.0 mM in 0.1 M KCl. Note: Ensure the pH is maintained around 6.0 to prevent base-catalyzed desorption of the carboxylic acid anchor.

• Equilibration: Immerse the working electrode and monitor the Open Circuit Potential (OCP) until it stabilizes (drift

  ).

• Data Acquisition: Apply a 10 mV peak-to-peak AC sinusoidal perturbation centered at the formal potential of the redox probe. Sweep the frequency from 100 kHz down to 0.1 Hz.

• Self-Validation & Fitting: Run a bare metal oxide substrate as a control. Fit the resulting Nyquist plot to a Randles equivalent circuit. Calculate the fractional defect area (

  ) using the equation: .

Step-by-step electrochemical impedance spectroscopy workflow for quantifying SAM defects.

Protocol B: PM-IRRAS for Chain Conformation and Anchoring Integrity

Phase-Modulation Infrared Reflection-Absorption Spectroscopy (PM-IRRAS) isolates the surface signal from background moisture, making it ideal for evaluating the van der Waals packing of the C11 chain[3].

Step-by-Step Methodology:

• System Purge: Purge the FTIR spectrometer with dry nitrogen for at least 30 minutes to eliminate atmospheric water vapor and CO

  interference.

• Alignment: Set the grazing incidence angle to 80°–85° to maximize the surface selection rule effect for thin films on reflective substrates.

• Background Collection: Collect a background spectrum using an ultra-clean, unmodified metal oxide substrate.

• Sample Analysis: Mount the 11-AU modified substrate. Collect 1024 scans at a resolution of 4 cm

  .

• Self-Validation (Spectral Interpretation):

  • Anchoring Check: Look for the disappearance of the free carbonyl stretch at

    and the appearance of symmetric/asymmetric carboxylate stretches ( and ), confirming inner-sphere coordination.

  • Defect Check: Analyze the asymmetric CH

    stretching band. If the peak is centered at , the film possesses significant liquid-like gauche defects, indicating poor packing density.

References

• Rationale Design for Anchoring Pendant Groups of Zwitterionic Polymeric Medical Coatings.
• Characterization of Carboxylic Acid-Terminated Self-Assembled Monolayers by Electrochemical Impedance Spectroscopy and Scanning Electrochemical Microscopy.
• Electrochemical Characterization of Self-Assembled Monolayers on Gold Substrates Derived from Thermal Decomposition of Monolayer. UR Scholarship Repository - University of Richmond.
• Effect of Alkyl Chain Length on Carboxylic Acid SAMs on Ti-6Al-4V. MDPI.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. scholarship.richmond.edu [scholarship.richmond.edu]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to Surface Functionalization: 11-(Methacryloylamino)undecanoic Acid vs. 11-Mercaptoundecanoic Acid

In the dynamic fields of biomaterials, biosensing, and drug delivery, the precise modification of surfaces is paramount to achieving desired biological interactions and device performance. The choice of linker molecule for surface functionalization is a critical decision that dictates the stability, orientation, and functionality of the immobilized biomolecules. This guide provides an in-depth comparison of two prominent long-chain functional molecules: 11-(Methacryloylamino)undecanoic acid (MAA-undecanoic acid) and 11-mercaptoundecanoic acid (MUA). We will explore their distinct binding mechanisms, performance on different substrates, and provide experimental protocols to assist researchers in making an informed selection for their specific application.

At a Glance: Key Differences and Primary Applications

Feature	11-(Methacryloylamino)undecanoic acid	11-Mercaptoundecanoic acid (MUA)
Binding Group	Methacrylate	Thiol (Mercapto)
Primary Substrates	Polymers (e.g., PMMA), some metal oxides	Noble metals (e.g., Gold, Silver, Platinum)
Binding Mechanism	Covalent bond formation via radical polymerization or Michael addition	Spontaneous self-assembly via strong sulfur-metal bond
Bond Strength	Strong covalent bond	Strong, but can be thermally or chemically labile
Key Applications	Dental composites, bone cements, polymer hydrogels, surface modification of biomaterials.[1]	Biosensors, immunosensors, DNA immobilization, functionalization of gold nanoparticles.[2][3][4]

Deep Dive into the Chemistry of Surface Binding

The choice between a methacrylate and a thiol-based linker is fundamentally a choice of surface chemistry. Each presents a unique set of advantages and considerations based on the target substrate and desired outcome.

The Robust Thiol-Gold Chemistry of 11-Mercaptoundecanoic Acid (MUA)

11-Mercaptoundecanoic acid is a cornerstone of surface science, particularly for the functionalization of noble metal surfaces like gold.[3] The thiol (-SH) group at one end of the MUA molecule has a strong affinity for gold, leading to the spontaneous formation of a highly ordered, self-assembled monolayer (SAM).[3] This process is driven by the formation of a strong gold-thiolate bond.[3] The long alkyl chain ((CH₂)₁₀) promotes van der Waals interactions between adjacent molecules, resulting in a densely packed and stable monolayer.[5][6] The terminal carboxylic acid (-COOH) group is then exposed, providing a versatile anchor point for the covalent immobilization of biomolecules such as antibodies, enzymes, and DNA.[2][4][7]

The formation of MUA SAMs on gold is a well-characterized process that can be monitored in real-time using techniques like surface plasmon resonance (SPR).[8] While the initial adsorption is rapid, a slower rearrangement phase follows, leading to a more ordered and stable monolayer.[8]

The Versatile Polymerization of 11-(Methacryloylamino)undecanoic Acid

11-(Methacryloylamino)undecanoic acid offers a different approach to surface functionalization, centered around the reactivity of its methacrylate group. This group can participate in polymerization reactions, making it an excellent choice for modifying polymer surfaces or for creating polymer brushes on various substrates.[1][9]

The methacrylate group can be activated by initiators to undergo free-radical polymerization, forming strong covalent bonds with a polymer substrate or with other methacrylate monomers.[10][11] This is a common strategy in the formulation of dental composites and bone cements, where strong adhesion and durability are critical.[1] Additionally, the methacrylate group can react with thiols via a Michael addition reaction, offering another route for covalent attachment.[12] The terminal carboxylic acid provides a subsequent handle for bioconjugation, similar to MUA.

Performance Comparison: Stability, Efficiency, and Substrate Specificity

The performance of these two molecules is intrinsically linked to their binding chemistry and the nature of the substrate.

On Noble Metals (e.g., Gold):

• 11-Mercaptoundecanoic Acid (MUA): MUA is the undisputed champion for functionalizing gold surfaces. The thiol-gold bond is strong and leads to the formation of stable and well-defined SAMs.[3][5] These SAMs provide an excellent platform for biosensor development, as they can effectively immobilize biorecognition molecules and enhance sensor sensitivity.[3][13] However, the thermal stability of thiol-on-gold templates can be a concern under high-temperature processing conditions.[14] Studies have shown that even at physiological temperatures, some release of thiol-bound molecules can occur, which could be a limitation for certain long-term applications.[15][16]

• 11-(Methacryloylamino)undecanoic Acid: While not the conventional choice for gold surfaces, studies have explored the adsorption of similar acryloylamino undecanoic acid molecules on gold.[17][18][19] The interaction is more complex, involving van der Waals forces and hydrogen bonding, and may not result in the same degree of order and stability as thiol-based SAMs.[17][18][19]

On Polymer and Oxide Surfaces:

• 11-(Methacryloylamino)undecanoic Acid: This is where the methacrylate-containing molecule excels. It can be covalently grafted onto polymer surfaces like poly(methyl methacrylate) (PMMA) through various polymerization techniques.[20] This "grafting to" approach allows for the creation of functional polymer layers.[21] It is also used in the synthesis of biocompatible hydrogels and for the surface modification of other biomaterials to promote cell attachment.[1]

• 11-Mercaptoundecanoic Acid (MUA): The direct binding of MUA to polymer or oxide surfaces is generally not effective. However, it can be used to functionalize these surfaces after they have been coated with a thin layer of gold, a common strategy in biosensor fabrication.

Experimental Workflows and Protocols

To provide a practical context, here are streamlined protocols for utilizing both molecules for surface functionalization.

Protocol 1: Formation of a Self-Assembled Monolayer of 11-Mercaptoundecanoic Acid on a Gold Surface

This protocol describes the standard procedure for creating a functional carboxylic acid-terminated surface on a gold substrate, which can then be used for subsequent biomolecule immobilization.

Materials:

• Gold-coated substrate (e.g., glass slide, SPR chip)

• 11-Mercaptoundecanoic acid (MUA)

• Ethanol (absolute)

• Ultrapure water

• Nitrogen gas

Procedure:

• Substrate Cleaning: Thoroughly clean the gold substrate. This can be done by sonication in ethanol followed by rinsing with ultrapure water and drying under a stream of nitrogen. For more rigorous cleaning, a piranha solution (a 3:1 mixture of sulfuric acid and 30% hydrogen peroxide) can be used with extreme caution in a fume hood.

• MUA Solution Preparation: Prepare a 1-10 mM solution of MUA in absolute ethanol.

• SAM Formation: Immerse the cleaned and dried gold substrate into the MUA solution. The incubation time can vary from 1 to 24 hours at room temperature.[5] Longer incubation times generally lead to more ordered monolayers.

• Rinsing: After incubation, remove the substrate from the MUA solution and rinse it thoroughly with ethanol to remove any non-specifically adsorbed molecules. Follow with a rinse in ultrapure water.

• Drying: Dry the functionalized substrate under a gentle stream of nitrogen gas.

• Characterization (Optional but Recommended): The formation and quality of the SAM can be verified using techniques such as contact angle goniometry, X-ray photoelectron spectroscopy (XPS), and atomic force microscopy (AFM).[22]

Protocol 2: Surface Grafting of 11-(Methacryloylamino)undecanoic Acid onto a Polymer Surface

This protocol outlines a general approach for the covalent attachment of 11-(methacryloylamino)undecanoic acid to a polymer substrate that has been pre-functionalized with initiator groups for surface-initiated polymerization.

Materials:

• Polymer substrate (e.g., PMMA)

• 11-(Methacryloylamino)undecanoic acid

• Appropriate solvent (e.g., toluene, THF)

• Initiator for radical polymerization (e.g., AIBN)

• Nitrogen gas

Procedure:

• Substrate Preparation: The polymer surface needs to be pre-treated to introduce initiator sites for polymerization. The specific method will depend on the polymer and the chosen polymerization technique (e.g., plasma treatment, chemical modification).

• Reaction Setup: In a reaction vessel, dissolve 11-(methacryloylamino)undecanoic acid and the initiator in the appropriate solvent. The concentrations will need to be optimized for the specific system.

• Degassing: De-gas the solution by bubbling with nitrogen for at least 30 minutes to remove oxygen, which can inhibit radical polymerization.

• Grafting Reaction: Immerse the prepared polymer substrate into the reaction solution. Heat the reaction to the appropriate temperature to initiate polymerization (e.g., 60-80 °C for AIBN). The reaction time can range from a few hours to overnight.

• Washing: After the reaction, remove the substrate and wash it extensively with a good solvent for the polymer to remove any unreacted monomer and non-grafted polymer. Sonication can be used to aid in the removal of physisorbed material.

• Drying: Dry the functionalized polymer substrate under vacuum or with a stream of nitrogen.

• Characterization (Optional but Recommended): Successful grafting can be confirmed by techniques such as attenuated total reflectance Fourier-transform infrared spectroscopy (ATR-FTIR) to detect the characteristic amide and carboxylic acid peaks, and contact angle measurements to assess the change in surface hydrophilicity.

Visualizing the Binding Mechanisms

To further clarify the distinct surface binding strategies, the following diagrams illustrate the chemical interactions.

Caption: Binding mechanism of 11-mercaptoundecanoic acid on a gold surface.

Caption: Binding mechanism of 11-(methacryloylamino)undecanoic acid on a polymer surface.

Conclusion and Recommendations

The selection between 11-(methacryloylamino)undecanoic acid and 11-mercaptoundecanoic acid is dictated by the substrate and the desired surface chemistry.

• For applications involving noble metal surfaces such as gold or silver, particularly in the realm of biosensors and nanoparticle functionalization, 11-mercaptoundecanoic acid (MUA) is the superior choice. Its ability to form well-ordered and stable self-assembled monolayers provides a robust and reproducible platform for biomolecule immobilization.

• For the functionalization of polymer substrates or the creation of polymer hydrogels and composites , 11-(methacryloylamino)undecanoic acid is the more appropriate molecule. Its methacrylate group allows for versatile and strong covalent attachment through polymerization reactions.

Ultimately, a thorough understanding of the surface chemistry, substrate properties, and the specific requirements of the application will guide the researcher to the optimal choice for successful surface functionalization.

References

• Electrochemical immunosensor modified with self-assembled monolayer of 11-mercaptoundecanoic acid on gold electrodes for detection of benzo[a]pyrene in water. Analyst (RSC Publishing). Available from: [Link]

• Characteristics of the 11-Mercaptoundecanoic Acid (11-MUA) Binding to Gold Surface as Self-Assembled Monolayer (SAM) for SPR based Biosensor. IEEE Xplore. Available from: [Link]

• Redox Mediation at 11-Mercaptoundecanoic Acid Self-Assembled Monolayers on Gold. The Journal of Physical Chemistry B - ACS Publications. Available from: [Link]

• Immobilization of DNA on 11-mercaptoundecanoic acid-modified gold (111) surface for atomic force microscopy imaging. PubMed. Available from: [Link]

• Characterization of 11-MUA SAM formation on gold surfaces. ResearchGate. Available from: [Link]

• First-principles study of mercaptoundecanoic acid molecule adsorption and gas molecule penetration onto silver surface: an insight for corrosion protection. RSC Publishing. Available from: [Link]

• Surface Plasmon Resonance Determination of the Binding Mechanisms of l-Cysteine and Mercaptoundecanoic Acid on Gold. The Journal of Physical Chemistry C - ACS Publications. Available from: [Link]

• Immobilisation on an 11-mercaptoundecanoic acid (11-MUA)-modified... ResearchGate. Available from: [Link]

• 11-(methacryloylamino)undecanoic acid. MySkinRecipes. Available from: [Link]

• Synthesis of Poly(methacrylic acid-co-butyl acrylate) Grafted onto Functionalized Carbon Nanotube Nanocomposites for Drug Delivery. MDPI. Available from: [Link]

• AN EVALUATION OF A GOLD SURFACE FUNCTIONALIZATION PROCEDURE FOR ANTIBODY BINDING AND PROTEIN DETECTION USING 11-MERCAPTOUNDECANOIC ACID (11-MUA). World Scientific Publishing. Available from: [Link]

• Properties of methacrylate–thiol–ene formulations as dental restorative materials. Pocket Dentistry. Available from: [Link]

• Immobilization of DNA on 11-mercaptoundecanoic acid-modified gold (111) surface for atomic force microscopy imaging. ResearchGate. Available from: [Link]

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• Thiol-Ene versus Binary Thiol–Acrylate Chemistry. Advances in Engineering. Available from: [Link]

• Magainin I immobilization on gold. MUA: 11-mercaptoundecanoic acid; EDC. ResearchGate. Available from: [Link]

• pH-Responsive Mercaptoundecanoic Acid Functionalized Gold Nanoparticles and Applications in Catalysis. MDPI. Available from: [Link]

• Methacrylic Acid and Derivatives. ResearchGate. Available from: [Link]

• Stability of Thiol-on-Gold Templates under Injection Molding Conditions. UMass Lowell. Available from: [Link]

• Zwitterionic Polymer Coatings Enhance Gold Nanoparticle Stability and Uptake in Various Biological Environments. Available from: [Link]

• Functionalization of poly(methyl methacrylate) (PMMA) as a substrate for DNA microarrays. Available from: [Link]

• Properties of methacrylate-thiol-ene formulations as dental restorative materials. PMC - NIH. Available from: [Link]

• Functionalization of Metal Surface via Thiol–Ene Click Chemistry: Synthesis, Adsorption Behavior, and Postfunctionalization of a Catechol- and Allyl-Containing Copolymer. ACS Omega. Available from: [Link]

• Investigation into thiol-(meth)acrylate Michael addition reactions using amine and phosphine catalysts. ResearchGate. Available from: [Link]

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• Thermal and Chemical Stability of Thiol Bonding on Gold Nanostars. ResearchGate. Available from: [Link]

• Thermal and Chemical Stability of Thiol Bonding on Gold Nanostars. BOA. Available from: [Link]

• Effects of AnionCoadsorption on the Self-Assemblyof 11-Acryloylamino Undecanoic Acid on an Au(111) Electrode. R Discovery. Available from: [Link]

• Effects of Anion Coadsorption on the Self-Assembly of 11-Acryloylamino Undecanoic Acid on an Au(111) Electrode. PMC. Available from: [Link]

• Using Thiol−Gold Bond Formation To Bridge Surfaces with a Polymer Brush: SFA Experiments and MD Simulations. Available from: [Link]

• Immobilization techniques and biopolymer carriers. Available from: [Link]

• Effects of Anion Coadsorption on the Self-Assembly of 11-Acryloylamino Undecanoic Acid on an Au(111) Electrode. PubMed. Available from: [Link]

• A Sustainable Multistage Process for Immobilizing Bioactive Compounds on Layered Double Hydroxides. MDPI. Available from: [Link]

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• Manipulation Under Anesthesia Versus Arthroscopic Capsular Release in the Treatment of Adhesive Capsulitis. ClinicalTrials.gov. Available from: [Link]

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• 3. Characteristics of the 11-Mercaptoundecanoic Acid (11-MUA) Binding to Gold Surface as Self-Assembled Monolayer (SAM) for SPR based Biosensor | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
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Quantification of 11-(Methacryloylamino)undecanoic acid on nanoparticles by TGA

The Definitive Guide to Quantifying 11-(Methacryloylamino)undecanoic Acid on Nanoparticles: TGA vs. Orthogonal Modalities

Introduction: The Analytical Challenge of 11-MAUA

11-(Methacryloylamino)undecanoic acid (11-MAUA) is a highly versatile, bifunctional ligand. Its carboxylic acid terminus forms robust coordination bonds with metal oxide nanoparticles (e.g.,

, , ), while its 11-carbon aliphatic spacer provides a hydrophobic barrier that prevents nanoparticle agglomeration. Crucially, the terminal methacrylamide group serves as a polymerizable anchor, allowing these nanoparticles to be covalently integrated into hydrogels, molecularly imprinted polymers (MIPs), or advanced nanocomposites.

To ensure reproducible polymerization kinetics and optimal colloidal stability, researchers must precisely quantify the ligand grafting density (

). An under-functionalized surface leads to poor crosslinking and particle aggregation, while an over-functionalized surface causes steric hindrance and alters the intrinsic properties of the inorganic core. This guide objectively compares Thermogravimetric Analysis (TGA) against alternative quantification methods and provides a self-validating protocol for 11-MAUA quantification.

Part 1: The Analytical Contenders

Quantifying surface ligands requires balancing chemical selectivity with operational feasibility. While multiple modalities exist, they fundamentally differ in how they interrogate the organic-inorganic interface[1].

Table 1: Comparative Matrix of Analytical Modalities for 11-MAUA Quantification

Analytical Modality	Selectivity	Sample Preparation	Primary Caveat	Limit of Detection / Sensitivity
Thermogravimetric Analysis (TGA)	Low (Measures total organic mass loss)	Simple (Washing & drying only)	Overestimates density if residual solvents or unreacted precursors are present[2].	High (Requires 5–10 mg of bulk sample)
Quantitative NMR (qNMR)	High (Identifies specific proton environments)	Complex (Requires core digestion or ligand cleavage)	Paramagnetic cores (e.g., iron oxide) severely broaden NMR signals, requiring multi-step dissolution[1].	Very High (Detects nanomolar concentrations)
Elemental Analysis (CHN)	Moderate (Measures specific C, H, N ratios)	Simple (Washing & drying only)	Cannot distinguish 11-MAUA carbon from trace carbonaceous impurities[1].	High (Requires ~2 mg of sample)
X-ray Photoelectron Spectroscopy (XPS)	Moderate (Surface elemental composition)	Simple (Drop-casting on a substrate)	Semi-quantitative; requires ultra-high vacuum; only probes the top 5–10 nm[3].	Moderate (Surface-restricted)

Part 2: Mechanistic Causality: Why Choose TGA?

The Causality of TGA: Inorganic cores are highly thermally stable, often resisting decomposition up to 1000°C. In contrast, 11-MAUA (

, ) undergoes complete thermal cracking and volatilization of its aliphatic chain and methacrylamide headgroup between 250°C and 500°C[4]. Because this thermal decomposition window is entirely distinct from the inorganic core, the mass loss is directly proportional to the number of grafted 11-MAUA molecules[2].

The Pitfall & The Fix: The fundamental flaw of TGA is its chemical non-selectivity. It measures total mass loss. If your sample contains residual washing solvents (e.g., ethanol, water) or unreacted synthesis precursors (e.g., oleic acid), TGA will erroneously attribute this mass to 11-MAUA, artificially inflating your grafting density[3]. To establish trustworthiness, the TGA protocol must include an isothermal hold to evaporate volatiles before the decomposition phase, and a bare nanoparticle blank must be run to subtract intrinsic core mass loss (such as the dehydroxylation of surface

groups)[5].

Part 3: Step-by-Step TGA Experimental Protocol

To ensure rigorous scientific integrity, follow this optimized workflow for 11-MAUA quantification[5].

Step 1: Rigorous Sample Purification

• Disperse the 11-MAUA functionalized nanoparticles in a solvent that readily dissolves free 11-MAUA (e.g., ethanol or a chloroform/methanol mixture).

• Centrifuge at high speed (e.g., 15,000

  g for 30 mins) to pellet the nanoparticles.

• Discard the supernatant and resuspend the pellet. Repeat this cycle a minimum of four times to ensure all physically adsorbed (unbound) ligand is removed.

• Lyophilize (freeze-dry) the final pellet overnight to yield a fine, dry powder.

Step 2: TGA Execution Parameters

• Load 5–10 mg of the dried nanoparticle powder into a platinum or alumina crucible.

• Purge the furnace with Nitrogen (

  ) gas at 50 mL/min. Mechanistic Note: An inert atmosphere is critical to prevent the exothermic combustion of the ligand (which causes thermal runaway) and to prevent the oxidation of metal oxide cores (e.g., ), which would introduce a parasitic mass gain that obscures the ligand mass loss[5].

• Phase 1 (Desolvation): Ramp from 25°C to 110°C at 10°C/min. Hold isothermally at 110°C for 30 minutes to eliminate residual moisture and trapped solvents.

• Phase 2 (Quantification): Ramp from 110°C to 600°C at 10°C/min. The mass loss in this region corresponds to the thermal degradation of 11-MAUA.

• Phase 3 (Calcination - Optional): Switch the purge gas to Air and ramp to 800°C to burn off any residual carbonaceous char.

Step 3: Grafting Density ( ) Calculation

Extract the percentage mass loss (

) of the ligand from the TGA thermogram (typically between 250°C and 500°C) and apply the following equation[4]:

Where:

• = Grafting density (molecules of 11-MAUA / )
• = Percentage mass loss of 11-MAUA from TGA (%)
• = Avogadro's number ( )
• = Molecular weight of 11-MAUA ( )
• = Specific surface area of the bare nanoparticles ( ), determined via BET nitrogen adsorption.

Part 4: Expected Data Presentation

Table 2: Representative TGA Mass Loss Profile for 11-MAUA on

Nanoparticles

Temperature Range	Physical / Chemical Process	Expected Mass Change	Analytical Significance
25°C – 110°C	Desorption of physisorbed water and residual washing solvents.	1.0% – 3.0% Loss	Baseline correction; prevents overestimation of ligand density.
110°C – 250°C	Dehydroxylation of the metal oxide core surface.	< 1.0% Loss	Requires subtraction using a bare nanoparticle control run.
250°C – 500°C	Thermal degradation of 11-MAUA aliphatic chain and methacrylamide group.	5.0% – 15.0% Loss	Primary quantification window for calculating grafting density ( ).
500°C – 800°C	Calcination of residual carbon (if switched to Air).	1.0% – 2.0% Loss	Ensures complete removal of all organic material.

Part 5: Workflow Visualization

Figure 1: Self-validating TGA workflow for quantifying 11-MAUA ligand density on nanoparticles.

References

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• 2 - sciltp.com

• 3 - andreas-brinkmann.net

• 4 - aip.org

• 5 - nih.gov

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Verifying Surface Functionalization: A Comparative Guide to Contact Angle Measurements for 11-(Methacryloylamino)undecanoic Acid (MAA-11)

For researchers, scientists, and drug development professionals, the successful functionalization of material surfaces is a critical step in a myriad of applications, from creating biocompatible implants to developing advanced drug delivery systems.[1] One such functionalizing agent, 11-(Methacryloylamino)undecanoic acid (MAA-11), offers a versatile platform for surface modification due to its polymerizable methacryloyl group and a terminal carboxylic acid.[2] However, the successful grafting of this molecule onto a substrate is not always self-evident. This guide provides an in-depth comparison of contact angle goniometry as a primary, accessible method for verifying MAA-11 functionalization, while also exploring alternative and complementary techniques to ensure the integrity and quality of your modified surfaces.

The Critical Role of Surface Wettability in Functionalization

The process of surface functionalization fundamentally alters the physicochemical properties of a substrate. In the case of MAA-11, the long aliphatic chain combined with the terminal carboxylic acid and amide groups can significantly change the surface energy. This change in surface energy directly influences how a liquid interacts with the surface, a property known as wettability.[3] A hydrophilic surface, characterized by a low contact angle with water, will readily allow water to spread across it. Conversely, a hydrophobic surface, with a high contact angle, will cause water to bead up.[3]

By measuring the contact angle of a liquid, typically deionized water, on a substrate before and after the functionalization process, we can infer the success of the modification. A significant and consistent change in the contact angle provides a strong indication that the MAA-11 molecules have successfully been grafted onto the surface.[4]

Contact Angle Goniometry: A First Line of Verification

Contact angle goniometry is a simple, rapid, and cost-effective technique for assessing surface wettability.[5] The method involves dispensing a small, precise droplet of a probe liquid onto the surface and optically measuring the angle formed at the three-phase (solid, liquid, and gas) interface.[6]

Experimental Protocol: Sessile Drop Contact Angle Measurement

The most common method for static contact angle measurement is the sessile drop technique.[6]

Materials:

• Contact Angle Goniometer

• High-purity deionized water (or other probe liquid)

• Microsyringe with a flat-tipped needle

• Substrate to be tested (unmodified and MAA-11 functionalized)

• Clean, vibration-free work surface

Procedure:

• Substrate Preparation: Ensure the substrate is clean and free of any contaminants that could affect the measurement. This may involve cleaning with solvents, plasma treatment, or other appropriate methods depending on the substrate material.

• Instrument Setup: Place the goniometer on a vibration-damped table. Level the sample stage to prevent droplet distortion.[3]

• Sample Mounting: Securely place the substrate on the sample stage.

• Droplet Deposition: Carefully dispense a small droplet (typically 1-5 µL) of deionized water onto the substrate surface. The needle should be brought close to the surface and the droplet gently deposited to minimize kinetic energy that could affect the contact angle.[3]

• Image Capture and Analysis: The goniometer's camera captures a profile image of the droplet. The software then analyzes the image to determine the contact angle at the liquid-solid interface.[3]

• Multiple Measurements: To ensure statistical relevance, perform measurements at multiple locations on the surface and average the results.

Interpreting the Results

The expected change in contact angle upon successful MAA-11 functionalization will depend on the initial hydrophilicity of the substrate. For instance, a hydrophilic substrate like clean glass or silicon dioxide would be expected to become more hydrophobic after functionalization with MAA-11 due to the presence of the long alkyl chain. Conversely, a more hydrophobic substrate might show a decrease in contact angle due to the introduction of the polar carboxylic acid and amide groups.

Surface State	Expected Water Contact Angle	Rationale
Unmodified Hydrophilic Substrate (e.g., Glass)	Low (< 30°)	High surface energy, presence of polar hydroxyl groups.
MAA-11 Functionalized Hydrophilic Substrate	Higher (e.g., 60-80°)	The hydrophobic alkyl chains of MAA-11 dominate the surface.
Unmodified Hydrophobic Substrate (e.g., Polystyrene)	High (> 90°)	Low surface energy, non-polar surface.
MAA-11 Functionalized Hydrophobic Substrate	Lower (e.g., 70-90°)	The polar carboxylic acid and amide groups of MAA-11 increase surface polarity.

Note: These are generalized expected values. Actual contact angles will vary depending on the substrate, the density of the functionalization, and the specific process conditions.

Beyond Contact Angle: A Multi-Technique Approach for Comprehensive Verification

While contact angle goniometry is a powerful and accessible tool, it provides an indirect measure of surface chemistry.[5] For a more complete and definitive verification of MAA-11 functionalization, it is often advisable to employ complementary techniques that provide direct chemical and morphological information.

X-ray Photoelectron Spectroscopy (XPS)

XPS is a surface-sensitive quantitative spectroscopic technique that measures the elemental composition, empirical formula, chemical state, and electronic state of the elements within a material.[7] For MAA-11 functionalization, XPS can provide direct evidence of the presence of the molecule on the surface by detecting the nitrogen in the amide group and changes in the carbon and oxygen spectra.[5][8]

Key Information Provided by XPS:

• Presence of Nitrogen: The detection of a nitrogen (N 1s) peak is a strong indicator of successful MAA-11 grafting.

• High-Resolution Carbon Spectra (C 1s): Deconvolution of the C 1s peak can reveal the presence of different carbon bonds, such as C-C/C-H from the alkyl chain, C-N from the amide, and C=O from the amide and carboxylic acid groups.[9][10]

• High-Resolution Oxygen Spectra (O 1s): Analysis of the O 1s peak can help distinguish between the oxygen in the substrate (if applicable) and the oxygen in the carboxylic acid and amide groups of MAA-11.

Atomic Force Microscopy (AFM)

AFM is a high-resolution scanning probe microscopy technique that can provide topographical images of surfaces at the nanoscale.[11] It can be used to assess changes in surface morphology and roughness that may occur upon functionalization.[12][13]

Key Information Provided by AFM:

• Surface Roughness: The formation of a self-assembled monolayer of MAA-11 can lead to a change in the root-mean-square (RMS) roughness of the surface.

• Surface Morphology: AFM can reveal the formation of domains or patterns associated with the self-assembly of the MAA-11 molecules.[13]

• Mechanical Properties: In some modes, AFM can also probe changes in surface mechanical properties, such as adhesion and stiffness, which may be altered by the functional layer.[11]

Comparative Overview of Verification Techniques

Technique	Principle	Information Provided	Advantages	Limitations
Contact Angle Goniometry	Measures the angle of a liquid droplet on a solid surface.[6]	Surface wettability (hydrophilicity/hydrophobicity).[14]	Simple, rapid, cost-effective, excellent for initial screening.[5]	Indirect measurement of chemical composition, sensitive to surface contamination and roughness.[5]
X-ray Photoelectron Spectroscopy (XPS)	Analyzes the kinetic energy of photoelectrons emitted from a surface upon X-ray irradiation.[5]	Elemental composition and chemical bonding states at the surface.[7]	Provides direct chemical evidence of functionalization, quantitative.[5]	Requires specialized equipment and ultra-high vacuum, can be time-consuming.[5]
Atomic Force Microscopy (AFM)	Scans a sharp probe over a surface to generate a topographical map.[11]	Surface morphology, roughness, and nanoscale features.[11]	High-resolution imaging, can be performed in various environments.[11]	Can be susceptible to artifacts, may not provide direct chemical information.[15]

Conclusion

Verifying the successful functionalization of a surface with 11-(Methacryloylamino)undecanoic acid is paramount for the downstream success of a wide range of applications. Contact angle goniometry stands out as an invaluable, accessible, and rapid technique for the initial assessment of this modification. A discernible and reproducible change in water contact angle provides a strong, albeit indirect, confirmation of a modified surface chemistry.

For a more rigorous and comprehensive characterization, a multi-technique approach is highly recommended. The direct chemical analysis provided by XPS, coupled with the nanoscale morphological insights from AFM, offers a self-validating system that leaves little room for ambiguity. By judiciously selecting and combining these techniques, researchers can proceed with confidence, knowing their surfaces are properly functionalized and ready for the next stage of their research or product development.

References

• Wikipedia. (2023, November 29). Self-assembled monolayer. Retrieved from [Link]

• DataPhysics Instruments. (n.d.). Detection of self-assembled monolayers (SAMs) using contact angle measurements. Retrieved from [Link]

• Poust, S., & Greve, A. (2014). Research and First Experiments on Self Assembled Monolayers (SAM) for Area-Selective Atomic Layer Deposition. Retrieved from [Link]

• ResearchGate. (n.d.). List of methods used for inspecting and confirming APTES monolayer and/or multilayer formation on oxide surfaces. Retrieved from [Link]

• Chaudhury, M. K. (n.d.). Self-assembled monolayers on polymer surfaces. Lehigh University. Retrieved from [Link]

• Michigan State University Department of Chemistry. (n.d.). EXPERIMENT 8. Monolayer Characterization: Contact angles, Reflection Infrared Spectroscopy, and Ellipsometry. Retrieved from [Link]

• RISE Research Institutes of Sweden. (n.d.). Contact angle measurements. Retrieved from [Link]

• Brighton Science. (2024, January 15). Contact Angle Goniometer 101: Guide to Measuring Contact Angle. Retrieved from [Link]

• MySkinRecipes. (n.d.). 11-(methacryloylamino)undecanoic acid. Retrieved from [Link]

• ResearchGate. (2016, March 21). Can we analyse surface functionality by only employing SEM?. Retrieved from [Link]

• Nanoscience Instruments. (n.d.). Contact Angle Measurements and Wettability. Retrieved from [Link]

• Ivanova, A. A., et al. (2019). Comparison of Different Approaches to Surface Functionalization of Biodegradable Polycaprolactone Scaffolds. Polymers, 11(12), 2090. Retrieved from [Link]

• Patsnap. (2025, August 21). Surface Functionalization Strategies for Photonic Biosensors: Chemistries and Stability Tests. Retrieved from [Link]

• Systems for Research. (2024, June 11). Applications of AFM in Surface Characterization: Probing Nanoscale Features. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 11-(Methacryloylamino)undecanoic acid. PubChem. Retrieved from [Link]

• Gallant, B. M., et al. (2015). XPS data for Si(111) surfaces functionalized with ω-unsaturated olefins... ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Surface Functional Group Characterization Using Chemical Derivatization X-ray Photoelectron Spectroscopy (CD-XPS). Retrieved from [Link]

• Chemsrc. (2025, August 24). 11-(METHACRYLOYLAMINO)UNDECANOIC ACID. Retrieved from [Link]

• ResearchGate. (n.d.). AFM imaging for the modified gold surface. a Bare gold surface. b SAM.... Retrieved from [Link]

• Isaacs, M. A., et al. (2021). XPS-based multi-technique analyses for comprehensive understanding of functional materials. RSC Advances, 11(52), 32964-32988. Retrieved from [Link]

• D'Angelo, D., et al. (2024). XPS and ARXPS for Characterizing Multilayers of Silanes on Gold Surfaces. Materials, 17(6), 1305. Retrieved from [Link]

• Grdadolnik, J., et al. (2022). Characterization of Substrates and Surface-Enhancement in Atomic Force Microscopy Infrared Analysis of Amyloid Aggregates. Analytical Chemistry, 94(7), 3178-3185. Retrieved from [Link]

• Kiracofe, D., & Raman, A. (2020, March 27). Controllable surface damage by AFM. Wiley Analytical Science. Retrieved from [Link]

• AZoM. (2024, May 14). Applications of Atomic Force Microscopy in Materials Characterization. Retrieved from [Link]

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Stability comparison of amide vs. thiol linkages for nanoparticle functionalization

As a Senior Application Scientist in nanomedicine and surface chemistry, I frequently encounter a critical decision point in drug development and diagnostic assay design: selecting the optimal bioconjugation strategy for nanoparticle (NP) functionalization.

The choice between thiol-based chemisorption and amide-based covalent coupling dictates not only the synthetic workflow but the ultimate in vivo fate of the nanocarrier. This guide provides an objective, data-driven comparison of amide versus thiol linkages, exploring the mechanistic causality behind their stability profiles and providing self-validating protocols for your laboratory.

Mechanistic Causality: Why Linkage Chemistry Dictates Stability

To engineer a reliable nanocarrier, we must understand the fundamental thermodynamic and kinetic differences between how these two linkages behave in complex biological fluids.

The Thiol-Gold (Au-S) Linkage: Dynamic Chemisorption

Thiol functionalization is ubiquitous in gold nanoparticle (AuNP) synthesis due to the strong affinity between sulfur and gold. However, the Au-S bond is a dynamic, coordinate covalent bond (chemisorption) with a bond dissociation energy of approximately 40–50 kcal/mol.

• Thermal Lability: The Au-S bond is highly susceptible to thermal desorption. Experimental data demonstrates that elevating the bulk temperature of thiol-functionalized gold nanostars to 42 °C (physiological hyperthermia) or applying near-infrared (NIR) plasmonic heating results in up to a 15% release of surface ligands[1].

• Biological Displacement: In biological media, the Au-S bond is vulnerable to competitive ligand exchange. High intracellular concentrations of biogenic thiols, such as glutathione (GSH, 2–10 mM in the cytosol), actively displace thiolated targeting ligands or PEG chains, leading to premature drug release and nanoparticle aggregation[2]. While polymeric thiols like PEG-SH offer better steric stabilization than small-molecule thiols (e.g., mercaptopropionic acid)[3], the underlying Au-S anchor remains the weak link.

The Amide Linkage: Resonance-Stabilized Covalent Bonding

Amide bonds (-CO-NH-) are formed via the condensation of carboxylic acids and primary amines, typically facilitated by EDC/NHS carbodiimide chemistry.

• Thermodynamic Stability: The amide bond possesses a high dissociation energy (~90–100 kcal/mol) and benefits from resonance stabilization between the carbonyl oxygen and the nitrogen lone pair. This gives the C-N bond partial double-bond character, rendering it highly resistant to spontaneous hydrolysis.

• Biological Inertness: Unlike thiol linkages, amide bonds are entirely unaffected by competitive biogenic thiols or physiological temperature fluctuations. They remain intact in serum and intracellular environments unless actively cleaved by specific proteases. Recent advances in surface chemistry have demonstrated that amide bond formation can achieve controlled, high-yield (95 ± 5%) nanoparticle assemblies without the uncontrolled agglomeration typically associated with ligand exchange[4]. This chemistry is highly versatile, proving effective on both carboxyl-functionalized AuNPs[5] and amine-functionalized silica nanoparticles[6].

Quantitative Stability Comparison

The following table synthesizes the performance metrics of both linkage types based on empirical data from biological and thermal stress assays.

Parameter	Thiol Linkage (Au-S)	Amide Linkage (-CO-NH-)
Bond Type	Coordinate Covalent (Chemisorption)	True Covalent
Bond Energy	~40 – 50 kcal/mol	~90 – 100 kcal/mol
Thermal Stability (37°C - 45°C)	Low to Moderate (Up to 15% ligand loss at 42°C)[7]	Excellent (No thermal degradation)
Stability in High-Salt / Serum	Moderate (Prone to protein corona displacement)	High (Resistant to displacement)
Resistance to Glutathione (GSH)	Poor (Rapid competitive ligand exchange)	Excellent (Inert to thiol exchange)
Synthetic Yield & Control	High (Spontaneous self-assembly)	Very High (95 ± 5% with optimized EDC/NHS)[4]
Primary Failure Mode	Desorption, competitive displacement, oxidation	Enzymatic degradation (proteases)

Functionalization Workflows & Logical Relationships

The structural integrity of a nanoparticle conjugate is directly tied to its synthetic pathway and environmental exposure. The diagram below illustrates the divergent fates of thiol and amide linkages when introduced into biological media.

Caption: Divergent stability pathways of thiol vs. amide functionalized nanoparticles in biological media.

Self-Validating Experimental Protocols

To ensure scientific integrity, a protocol must be a self-validating system. The following methodologies include built-in quality control steps to verify causality and success at each stage.

Protocol A: Assessing Thiol Desorption in Biological Media

Purpose: To quantify the lability of the Au-S bond under physiological conditions.

• Conjugation: Incubate citrate-capped AuNPs (10 nM) with a 10,000-fold molar excess of fluorescently labeled PEG-thiol (e.g., TRITC-PEG-SH) for 12 hours at room temperature.

• Purification (Validation Step 1): Ultracentrifuge at 14,000 rpm for 20 mins. Discard the supernatant. Resuspend the pellet in DI water. Repeat 3 times. Self-Validation: Measure the fluorescence of the final supernatant; it must be equal to the baseline buffer, confirming all free ligands are removed.

• Biological Stress: Disperse the purified TRITC-PEG-AuNPs in 1X PBS containing 5 mM Glutathione (mimicking intracellular concentrations) and incubate at 37 °C and 42 °C[1].

• Quantification (Validation Step 2): At 1, 4, 12, and 24 hours, ultracentrifuge the samples. Measure the fluorescence of the supernatant.

  • Causality: Fluorescence in the supernatant directly correlates to the percentage of Au-S bonds cleaved by competitive GSH exchange or thermal desorption[2].

Protocol B: High-Yield Amide Conjugation via EDC/NHS

Purpose: To establish a stable covalent linkage without inducing instability-driven clustering.

• Surface Preparation: Utilize carboxyl-functionalized nanoparticles (e.g., COOH-AuNPs or COOH-Silica). Ensure particles are dispersed in an amine-free buffer (e.g., 50 mM MES buffer, pH 6.0) to prevent premature quenching.

• Activation: Add EDC (2 mM) and NHS (5 mM) to the NP solution. Incubate for 15 minutes at room temperature to form the amine-reactive NHS-ester intermediate.

• Critical Purification (Validation Step 1): Unbound EDC/NHS and free carboxyl ligands must be removed to prevent cross-linking and low yield[4]. Centrifuge and resuspend the activated NPs in 1X PBS (pH 7.4).

• Conjugation: Immediately add the primary amine-containing ligand (e.g., NH2-PEG or a protein) at a 1000-fold molar excess. React for 2 hours at room temperature.

• Validation Step 2 (DLS & Zeta Potential):

  • Dynamic Light Scattering (DLS): The hydrodynamic diameter should increase by 2–5 nm (depending on ligand size). An increase of >20 nm indicates uncontrolled agglomeration (a failed protocol).

  • Zeta Potential: The surface charge must shift from highly negative (e.g., -40 mV for COOH) to a more neutral/slightly negative value (e.g., -10 mV), confirming the consumption of carboxyl groups and successful amide bond formation.

Conclusion & Application Strategy

While thiol-gold chemistry offers a rapid, one-pot approach suitable for in vitro diagnostics or short-term assays, its inherent lability in the presence of biogenic thiols and physiological temperatures makes it a high-risk choice for systemic in vivo drug delivery.

Conversely, amide linkages demand a more rigorous, multi-step synthetic protocol (requiring careful pH control and intermediate purification). However, the resulting covalent bond provides unparalleled stability, ensuring that targeting moieties and therapeutic payloads remain securely attached to the nanoparticle surface throughout systemic circulation. For any translational nanomedicine pipeline prioritizing long circulation times and precise pharmacokinetics, amide conjugation is the definitive standard.

References

• Thermal and Chemical Stability of Thiol Bonding on Gold Nanostars.
• Thermal and Chemical Stability of Thiol Bonding on Gold Nanostars. unimib.it.
• Thermal and Chemical Stability of Thiol Bonding on Gold Nanostars. nih.gov.
• Colloidal Stability of Gold Nanoparticles Modified with Thiol Compounds: Bioconjugation and Applic
• Controlled high-yield assembly of gold nanoparticles via amide bond form
• Controlled high-yield assembly of gold nanoparticles via amide bond form
• Covalently Surface-Functionalized Porphyrins on Silica Nanoparticles for Efficient Photodynamic Therapy. mdpi.com.

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• 7. Thermal and Chemical Stability of Thiol Bonding on Gold Nanostars - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance of 11-(Methacryloylamino)undecanoic acid vs. NHS esters in bioconjugation

Performance of 11-(Methacryloylamino)undecanoic acid vs. NHS Esters in Bioconjugation: A Comprehensive Guide

In the design of functionalized polymers, nanoparticles, and biosurfaces, the selection of the bioconjugation handle dictates not only the efficiency of the coupling reaction but also the long-term stability and biological activity of the final conjugate. For amine-directed conjugation, researchers must often choose between incorporating a stable carboxylic acid monomer—such as 11-(Methacryloylamino)undecanoic acid (11-MAUA)—and using pre-activated N-hydroxysuccinimide (NHS) ester monomers.

As a Senior Application Scientist, I approach this comparison by analyzing the fundamental trade-offs between workflow simplicity, chemical stability, and steric freedom. While NHS esters offer a streamlined one-step aminolysis reaction, they are severely limited by rapid aqueous hydrolysis[1]. Conversely, 11-MAUA requires a two-step activation process but provides indefinite pre-activation stability and an 11-carbon aliphatic spacer that critically enhances the bioactivity of the conjugated payload.

Mechanistic Comparison: Stability, Hydrolysis, and Steric Freedom

Chemical Stability and the Hydrolysis Competing Reaction

NHS esters are the gold standard for reacting with primary amines (such as the ε-amines of lysine residues on proteins) to form stable amide bonds. However, the electrophilic carbonyl of the NHS ester is highly susceptible to nucleophilic attack by hydroxide ions in water, leading to rapid hydrolysis[1].

The rate of this competing hydrolysis reaction is heavily pH-dependent. At a neutral pH of 7.0 (at 0°C), the half-life of an NHS ester is approximately 4 to 5 hours[2]. However, because primary amines must be unprotonated to act as effective nucleophiles, conjugation is often performed at higher pH levels (7.2–8.5). At pH 8.6 (at 4°C), the half-life of an NHS ester plummets to just 10 minutes[2]. This rapid degradation means NHS-functionalized materials must be stored under strictly anhydrous conditions and used immediately upon hydration, often resulting in batch-to-batch variability.

In contrast, 11-MAUA features a terminal carboxylic acid (-COOH). Carboxylic acids are completely stable in aqueous environments across a wide pH range. They remain inert until intentionally activated in situ using a carbodiimide (e.g., EDC) and Sulfo-NHS[3]. This allows researchers to synthesize, purify, and store 11-MAUA-based materials indefinitely without loss of functional capacity.

Steric Hindrance and Spacer Arm Kinetics

The physical distance between a polymer backbone (or nanoparticle surface) and the conjugated biomolecule dictates the biological activity of the final conjugate. Many standard NHS-ester monomers (e.g., N-acryloxysuccinimide) possess very short spacer arms. When bulky proteins are conjugated flush against a dense polymer backbone, steric hindrance can mask the protein's active site, drastically reducing target binding affinity.

11-MAUA inherently contains an 11-carbon aliphatic chain between its polymerizable methacrylamide group and its reactive carboxylic acid. This long hydrophobic spacer acts as a flexible tether, projecting the conjugated protein away from the steric bulk of the substrate. This structural feature is critical for maintaining the native conformation and unhindered bioactivity of conjugated enzymes or antibodies.

Quantitative Performance Data

The following table summarizes the operational and chemical differences between the two functional groups.

Feature	11-(Methacryloylamino)undecanoic acid	Pre-Activated NHS Esters
Functional Group	Carboxylic Acid (-COOH)	N-Hydroxysuccinimide Ester
Pre-Conjugation Stability	Indefinite (Aqueous & Organic)	Minutes to Hours (Hydrolyzes in water)
Hydrolysis Half-Life (pH 7.0)	N/A (Stable)	4–5 Hours[2]
Hydrolysis Half-Life (pH 8.6)	N/A (Stable)	~10 Minutes[2]
Spacer Arm Length	11-Carbon Aliphatic Chain	Variable (Often short, e.g., 2-5 carbons)
Conjugation Workflow	Two-Step (EDC/NHS Activation required)	One-Step (Direct Aminolysis)
Steric Hindrance	Low (Extended tether preserves bioactivity)	High (Unless specifically PEGylated)

Experimental Workflows and Methodologies

To ensure a self-validating system, the protocols below detail the exact buffer choices and their causal relationships to the reaction chemistry.

Protocol A: Two-Step Bioconjugation using 11-MAUA

This protocol separates the activation and conjugation steps to optimize the pH for each specific chemical reaction.

• Activation: Suspend the 11-MAUA functionalized material in Activation Buffer (0.1 M MES, 0.5 M NaCl, pH 6.0). Causality: EDC activation is most efficient in slightly acidic conditions (pH 4.7–6.0)[3].

• Intermediate Formation: Add EDC (to a final concentration of 2 mM) and Sulfo-NHS (5 mM). React for 15 minutes at room temperature[3]. Causality: Sulfo-NHS converts the unstable O-acylisourea intermediate into a semi-stable Sulfo-NHS ester, which also increases the water solubility of the complex[4].

• Quench EDC (Critical Step): Add 2-mercaptoethanol (20 mM) to quench residual EDC[4]. Causality: Failing to remove active EDC will cause the target protein's own carboxylates to activate, leading to unwanted protein-protein crosslinking.

• Buffer Exchange: Rapidly desalt or wash the substrate into Conjugation Buffer (PBS, pH 7.2–7.5)[4].

• Aminolysis: Add the target protein (1–10 mg/mL) and react for 2 hours at room temperature[4].

• Final Quench: Add 10 mM hydroxylamine or 50 mM Tris to consume any unreacted NHS esters[4].

Protocol B: One-Step Bioconjugation using NHS-Ester Monomers

This protocol prioritizes speed to outcompete the rapid hydrolysis of the pre-activated ester.

• Preparation: Do not expose the NHS-ester functionalized material to aqueous buffers until the exact moment the protein is ready to be added.

• Conjugation: Dissolve the target protein in PBS (pH 7.2–8.5). Causality: Primary amine-containing buffers (e.g., Tris or glycine) must be strictly avoided as they will competitively react with the NHS ester[2].

• Reaction: Combine the protein solution with the NHS-ester substrate. React for 0.5 to 4 hours at room temperature or 4°C[2].

• Quench: Add 50 mM Tris buffer to terminate the reaction by reacting with residual active esters[2].

Pathway and Workflow Visualizations

Workflow comparison: 11-MAUA two-step activation vs. NHS ester one-step aminolysis and hydrolysis.

Chemical signaling pathway for the EDC/Sulfo-NHS activation of 11-MAUA and subsequent aminolysis.

References

• Amine-Reactive Crosslinker Chemistry Source: thermofisher.com URL:2

• NHS and Sulfo-NHS Source: fishersci.com URL:3

• Sulfo-NHS Product Information Source: sangon.com URL:4

• Bioconjugate Techniques (3rd Edition) by Greg T. Hermanson Source: google.com (Academic Press) URL:5

• Succinimidyl Ester Surface Chemistry: Implications of the Competition between Aminolysis and Hydrolysis on Covalent Protein Immobilization Source: acs.org (Langmuir) URL:1

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. assets.fishersci.com [assets.fishersci.com]
• 4. store.sangon.com [store.sangon.com]
• 5. Bioconjugate Techniques - Greg T. Hermanson - Google Books [books.google.com.sg]

QCM-D Analysis of 11-(Methacryloylamino)undecanoic Acid Adsorption Kinetics: A Comparative Methodological Guide

As surface engineering advances, the precise characterization of self-assembled monolayers (SAMs) and polymer brush precursors has become a critical bottleneck in drug delivery, biosensor functionalization, and biomaterials development. 11-(Methacryloylamino)undecanoic acid (11-MAUA) —a bifunctional molecule featuring an undecanoic acid anchoring tail and a polymerizable methacrylamide headgroup—is widely utilized to engineer reactive interfaces[1].

However, accurately measuring the adsorption kinetics of 11-MAUA onto metal or oxide surfaces presents a unique analytical challenge. Traditional optical techniques often fail to capture the complex hydration dynamics that occur during SAM formation. This guide critically compares Quartz Crystal Microbalance with Dissipation (QCM-D) against Surface Plasmon Resonance (SPR) and Ellipsometry, providing a self-validating protocol for kinetic analysis.

The Analytical Challenge: Acoustic vs. Optical Mass

When 11-MAUA molecules adsorb onto a substrate, they do not just add their own molecular weight to the surface; they dynamically trap solvent molecules within the forming monolayer.

• Optical Techniques (SPR & Ellipsometry): These methods measure changes in the refractive index near the sensor surface. Because the refractive index of the trapped buffer/solvent is nearly identical to the bulk solvent, SPR only detects the "dry mass" of the 11-MAUA molecules[2].

• Acoustic Techniques (QCM-D): QCM-D measures the resonance frequency shift (

  ) of an oscillating quartz crystal, detecting the total coupled mass—including both the 11-MAUA molecules and the dynamically coupled hydration layer[3]. Furthermore, it measures energy dissipation ( ), revealing the viscoelastic properties (softness/rigidity) of the film[4].

For bifunctional molecules like 11-MAUA, understanding how the methacrylamide headgroups interact with the solvent during assembly is crucial for predicting subsequent polymerization efficiency.

Decision matrix for selecting surface analysis techniques based on 11-MAUA layer properties.

Comparative Performance Matrix

To objectively evaluate these techniques, we must look at their fundamental outputs. While SPR is the gold standard for pure binding affinity (due to minimal mass transport limitations in its microfluidics)[5], QCM-D is superior for structural evolution.

Table 1: Quantitative & Qualitative Comparison for 11-MAUA SAM Formation

Parameter	QCM-D (Acoustic)	SPR (Optical)	Ellipsometry (Optical)
Mass Type Measured	"Wet" Mass (Molecule + Solvent)	"Dry" Mass (Molecule only)	N/A (Measures Thickness)
Sensitivity to Hydration	High (Directly impacts and )	Low (Solvent is optically invisible)	None (Typically ex-situ dry)
Viscoelastic Data	Yes ( reveals crosslinking/swelling)	No	No
Kinetic Resolution	~1 second	~0.1 second	~1-5 seconds (In-situ models)
Primary Use Case	Structural rearrangement, hydration tracking	High-throughput binding kinetics	Final layer thickness validation

Causality Insight: If QCM-D reports a significantly higher mass for the 11-MAUA monolayer than SPR, this discrepancy is not an error. It is direct, quantifiable evidence of solvent entrapment within the methacrylamide headgroups[3].

Self-Validating QCM-D Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol emphasizes causality and self-validation. A common pitfall in QCM-D analysis is misinterpreting thermal drift as mass adsorption. This workflow eliminates that artifact.

Step-by-step QCM-D workflow ensuring rigorous baseline validation and kinetic modeling.

Step 1: Sensor Preparation & Functionalization

• Cleaning: Expose the sensor (e.g., Aluminum Oxide or Gold) to UV-Ozone for 10 minutes to remove adventitious carbon. Follow with a 5:1:1

  (RCA-1) wash at 70°C for 10 minutes.

• Drying: Rinse with ultrapure water and dry under a stream of high-purity

  .

Step 2: Baseline Stabilization (The Self-Validation Step)

• Mount the sensor in the QCM-D flow module.

• Introduce the carrier solvent (e.g., absolute ethanol or aqueous buffer, depending on the specific 11-MAUA formulation) at a flow rate of 50 µL/min.

• Validation Check: Monitor the frequency (

  ) and dissipation ( ) across multiple overtones (e.g., n=3, 5, 7, 9). Do not proceed until the thermal drift is < 0.5 Hz/hour . If the overtones are spreading (not overlapping) during the baseline phase, the sensor is improperly mounted or contaminated.

Step 3: 11-MAUA Injection & Kinetic Monitoring

• Inject the 11-MAUA solution (typically 1–10 mM) at a constant flow rate.

• Observe the rapid initial drop in

  (primary chemisorption of the undecanoic acid tail) followed by a slower asymptotic phase (rearrangement and densification of the monolayer)[6].

• Simultaneously monitor

  . A stable, near-zero indicates a rigid, tightly packed SAM. A rising indicates a soft, solvent-swollen layer[4].

Step 4: Solvent Rinse

• Switch the flow back to the pure carrier solvent.

• Causality Check: Any recovery in

  (mass loss) during this phase represents the removal of loosely bound, physisorbed 11-MAUA molecules. The remaining permanent shift represents the true chemisorbed SAM.

Step 5: Data Interpretation & Modeling

• Sauerbrey Equation: If

  per 10 Hz of frequency shift, the film is rigid. The mass can be calculated linearly using the Sauerbrey equation ( )[4].

• Voigt Viscoelastic Model: If

  is high and overtones spread significantly, the Sauerbrey equation will underestimate the mass. You must apply a Voigt-based viscoelastic model to extract accurate thickness, shear modulus, and viscosity[7].

Conclusion

While SPR provides unparalleled precision for dry mass binding kinetics, QCM-D is the superior analytical choice for characterizing the adsorption of 11-(Methacryloylamino)undecanoic acid when hydration, structural conformation, and layer rigidity are of interest. By adhering to strict baseline validation and overtone analysis, researchers can confidently distinguish between tightly packed, reactive SAMs and loosely organized, solvent-swollen aggregates, thereby optimizing the interface for downstream applications.

References

• [1] 11-(Methacryloylamino)undecanoic acid | C15H27NO3 | CID 2764185 - PubChem. National Institutes of Health (NIH). [Link]

• [3] QCM-D vs SPR - what is the difference?. Biolin Scientific.[Link]

• [2] QCM-D vs. SPR - What are the differences, and which technique fits your application?. Nanoscience Instruments.[Link]

• [4] QCM-D Measurements. Biolin Scientific. [Link]

• [6] QCM-D Analysis of Surfactant Adsorption-Desorption Kinetics on Gold Sensors. Association for Materials Protection and Performance.[Link]

• [7] Probing Solid-Binding Peptide Self-Assembly Kinetics Using a Frequency Response Cooperativity Model. MDPI.[Link]

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• 3. biolinscientific.com [biolinscientific.com]
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• 5. biolinscientific.com [biolinscientific.com]
• 6. content.ampp.org [content.ampp.org]
• 7. mdpi.com [mdpi.com]

Evaluating the biocompatibility of surfaces modified with 11-(Methacryloylamino)undecanoic acid

Evaluating the Biocompatibility of Surfaces Modified with 11-(Methacryloylamino)undecanoic Acid: A Comparative Guide

As the demand for advanced biomaterials accelerates, surface modification remains the most critical strategy for dictating host-material interactions. Among the emerging classes of functional monomers, 11-(Methacryloylamino)undecanoic acid (11-MAUA) —an amphiphilic molecule featuring a polymerizable methacrylamide group, an 11-carbon hydrophobic spacer, and a terminal carboxylic acid[1]—offers a unique, tunable approach to surface engineering.

This guide provides an objective, data-driven comparison of 11-MAUA-modified surfaces against industry-standard alternatives like Poly(ethylene glycol) methacrylate (PEGMA) and Sulfobetaine methacrylate (SBMA). Designed for researchers and drug development professionals, this document synthesizes mechanistic causality, comparative performance metrics, and self-validating experimental protocols.

Mechanistic Causality: The Architecture of 11-MAUA Surfaces

To understand the biocompatibility of 11-MAUA, one must analyze its molecular architecture. Unlike purely hydrophilic polymers, 11-MAUA is amphiphilic. The long C11 alkyl chain drives dense intermolecular packing via van der Waals forces, creating a highly ordered, impermeable hydrophobic barrier that shields the underlying substrate[2].

Crucially, the terminal carboxylic acid group renders the surface pH-responsive. At physiological pH (7.4), the carboxyl groups deprotonate into negatively charged carboxylates (-COO⁻)[2]. This generates a dense, electrostatically bound hydration layer. When plasma proteins (which are predominantly negatively charged at pH 7.4) approach the surface, they are repelled by both steric hindrance from the polymer brush and electrostatic repulsion from the carboxylate layer. Furthermore, the terminal -COOH groups serve as built-in handles for EDC/NHS bioconjugation, allowing for the targeted immobilization of bioactive ligands (e.g., RGD peptides) without compromising the antifouling background.

Mechanistic pathway of 11-MAUA surface modification and pH-responsive behavior.

Comparative Performance Data

When evaluating biocompatibility, 11-MAUA must be benchmarked against established antifouling polymers. PEGMA relies on hydrogen bonding with water to prevent fouling but is susceptible to oxidative degradation in vivo. SBMA (a zwitterion) offers ultra-low fouling via strong ionic solvation but lacks straightforward functionalization handles and can suffer from excessive swelling.

The table below summarizes the quantitative biocompatibility metrics of these surfaces grafted onto gold substrates via Surface-Initiated Atom Transfer Radical Polymerization (SI-ATRP).

Performance Metric	Unmodified Gold	Poly(PEGMA)	Poly(SBMA)	Poly(11-MAUA)
Water Contact Angle (pH 7.4)	~75°	~35°	<15°	~40° (Tunable via pH)
Fibrinogen Adsorption (ng/cm²)	>800	<15	<5	~25 - 40
Lysozyme Adsorption (ng/cm²)	>600	<10	<5	~80 (Electrostatic attraction)
HUVEC Cell Viability (48h)	~85%	>95%	>95%	>92%
Oxidative Stability (in vivo)	High	Low	Moderate	High (Alkyl backbone)
Bioconjugation Capability	None	Requires co-monomer	Requires co-monomer	Direct (via -COOH)

Insight: While Poly(11-MAUA) exhibits slightly higher baseline protein adsorption than SBMA, its resistance to negatively charged proteins (like Fibrinogen) is excellent. Its true superiority lies in its dual functionality: it acts as a robust, oxidatively stable antifouling background while natively supporting the covalent attachment of specific targeting molecules[2],[3].

Self-Validating Experimental Workflows

To ensure scientific integrity, the evaluation of 11-MAUA surfaces requires a multimodal approach. The following protocols are designed as self-validating systems, where physical characterization directly correlates with biological outcomes.

Multimodal experimental workflow for evaluating the biocompatibility of modified surfaces.

Protocol A: Surface Modification via SI-ATRP

Causality: SI-ATRP is chosen over simple drop-casting because it ensures a high grafting density, forcing the 11-MAUA chains to extend away from the surface into a "brush" conformation, which is mathematically required to maximize steric repulsion.

• Initiator Immobilization: Immerse cleaned gold sensors in a 1 mM solution of an alkanethiol-based ATRP initiator (e.g., ω-mercaptoundecyl bromoisobutyrate) in ethanol for 24 hours. Wash with ethanol and dry under N₂.

• Polymerization: Dissolve 11-MAUA monomer[1] in a methanol/water mixture. Degas via three freeze-pump-thaw cycles. Add CuBr and 2,2'-bipyridine (catalyst/ligand complex) under an inert atmosphere.

• Grafting: Submerge the initiator-functionalized sensors into the polymerization solution at 30°C for 4 hours.

• Purification: Terminate the reaction by exposing it to air. Wash the sensors extensively with methanol and dilute HCl to remove the copper catalyst, followed by a final rinse in deionized water.

Protocol B: Real-Time Protein Adsorption (QCM-D)

Causality: Quartz Crystal Microbalance with Dissipation (QCM-D) is utilized because it measures both acoustic mass (frequency shift, ΔF) and the viscoelastic properties of the adsorbed layer (dissipation shift, ΔD). This differentiates between rigidly bound proteins and the protective, loosely associated hydration layer generated by the deprotonated 11-MAUA.

• Baseline Stabilization: Mount the Poly(11-MAUA) coated sensor in the QCM-D flow module. Flow Phosphate Buffered Saline (PBS, pH 7.4) at 50 µL/min until ΔF and ΔD baselines stabilize (<0.5 Hz drift over 10 mins).

• Protein Introduction: Switch the flow to a 1 mg/mL solution of human fibrinogen in PBS (pH 7.4) for 30 minutes.

• Rinsing: Switch back to pure PBS flow for 20 minutes to remove loosely bound, unadsorbed proteins.

• Data Analysis: Calculate the irreversibly bound protein mass using the Sauerbrey equation (if ΔD is low) or a Voigt viscoelastic model (if ΔD is high). Compare the final mass shift against bare gold and PEGMA controls.

Protocol C: In Vitro Cell Adhesion and Cytotoxicity

Causality: While protein resistance is a prerequisite for blood-contacting devices, tissue engineering scaffolds require specific cell interactions. This assay validates that the surface does not leach toxic unreacted monomers and prevents non-specific cell adhesion.

• Sterilization: Sterilize the modified substrates via UV irradiation for 30 minutes.

• Cell Seeding: Seed Human Umbilical Vein Endothelial Cells (HUVECs) onto the substrates in 24-well plates at a density of 2×10⁴ cells/cm² in standard culture media.

• Incubation: Incubate at 37°C with 5% CO₂ for 48 hours.

• Live/Dead Assay: Wash the surfaces gently with PBS. Stain with Calcein-AM (green, live cells) and Ethidium Homodimer-1 (red, dead cells) for 15 minutes.

• Imaging: Quantify cell attachment density and viability using fluorescence microscopy. A successful 11-MAUA surface will show near-zero non-specific cell attachment unless pre-functionalized with an adhesion peptide (e.g., RGD) via the terminal carboxyl groups.

Conclusion

11-(Methacryloylamino)undecanoic acid represents a highly versatile building block for biomaterial surfaces. While it may not surpass the absolute zero-fouling baseline of zwitterionic polymers like SBMA, its unique combination of hydrophobic structural stability, pH-responsive hydration, and native bioconjugation capacity makes it a superior choice for complex, functionalized medical devices and targeted drug delivery systems.

References

• PubChem. "11-(Methacryloylamino)undecanoic acid". National Center for Biotechnology Information. Available at:[Link][1]

• Yusa, S., et al. "Formation of Polyion Complex (PIC) Micelles and Vesicles with Anionic pH-Responsive Unimer Micelles and Cationic Diblock Copolymers in Water". Langmuir, American Chemical Society (2016). Available at:[Link][2]

• Osawa, T., et al. "Development of a water-resistant and detergent-washable powder coated with a stimuli-responsive polymer and its application to suncare products". International Journal of Cosmetic Science, Wiley (2009). Available at:[Link][3]

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• 3. ovid.com [ovid.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 11-(Methacryloylamino)undecanoic Acid

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 11-(Methacryloylamino)undecanoic acid is a critical aspect of laboratory safety and environmental responsibility. This guide provides a detailed, step-by-step approach to its safe handling and disposal, grounded in scientific principles and regulatory best practices. As a compound containing both a polymerizable methacryloyl group and a carboxylic acid function, it presents unique hazards that demand careful consideration.

Understanding the Core Hazards

11-(Methacryloylamino)undecanoic acid's primary hazards stem from its methacryl- functionality, which makes it susceptible to spontaneous and violent polymerization. This reaction is exothermic and can generate significant heat and pressure, potentially leading to container rupture and the ejection of hot polymer.[1] The acidic nature of the molecule also contributes to its corrosive properties.[2][3]

Key risk factors for unintended polymerization include:

• Elevated Temperatures: Heat exponentially reduces the shelf life of methacrylic compounds.[1]

• Contamination: Impurities can initiate polymerization.

• Inhibitor Depletion: Commercial methacrylic acid and its derivatives are stabilized with inhibitors like the methyl ether of hydroquinone (MEHQ), which require the presence of oxygen to function effectively.[1][4]

Therefore, proper disposal procedures are designed to mitigate these risks and ensure the safety of laboratory personnel and the environment.

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe collection, storage, and disposal of 11-(Methacryloylamino)undecanoic acid waste.

Waste Segregation and Collection

Proper segregation at the point of generation is the first and most critical step in safe waste management.[5][6]

• Designated Waste Container: All waste containing 11-(Methacryloylamino)undecanoic acid, including pure compound, solutions, and contaminated materials, must be collected in a designated, properly labeled hazardous waste container.[7][8]

• Container Compatibility: Use only sturdy, chemically resistant containers. The original product container is often a suitable choice.[9] For acidic waste, avoid metal containers. If the waste contains hydrofluoric acid (which is not the case here, but is a crucial general rule), glass containers must be avoided.[7][8]

• Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical name "11-(Methacryloylamino)undecanoic acid," and the approximate concentration or quantity.[10][11]

• Incompatible Wastes: Never mix 11-(Methacryloylamino)undecanoic acid waste with incompatible materials. Specifically, avoid mixing with strong oxidizing agents, strong bases, or other reactive chemicals that could initiate polymerization.[12]

Safe Handling and Storage of Waste

• Container Integrity: Keep waste containers tightly sealed except when adding waste to prevent evaporation and spills.[7][10] Ensure the outside of the container is clean and free of residue.[9]

• Storage Location: Store the waste container in a cool, well-ventilated area, away from heat sources, direct sunlight, and ignition sources.[3][4][13]

• Oxygen Requirement: Crucially, do not store the waste under an inert atmosphere (e.g., nitrogen or argon). The presence of oxygen is necessary for the polymerization inhibitor to function.[1][2][4]

• Secondary Containment: It is best practice to store liquid waste containers in secondary containment to control any potential leaks.[7]

Disposal of Empty Containers

Empty containers that held 11-(Methacryloylamino)undecanoic acid must be treated as hazardous waste until properly decontaminated.[14]

• Triple Rinsing: Thoroughly rinse the empty container with a suitable solvent (e.g., acetone or ethanol) at least three times.[9]

• Rinsate Collection: The rinsate from all three rinses must be collected and disposed of as hazardous waste in your designated 11-(Methacryloylamino)undecanoic acid waste container.[7][9]

• Defacing Labels: Once triple-rinsed and air-dried, completely remove or obliterate the original labels before disposing of the container as non-hazardous solid waste, such as in a designated glass disposal box.[7][8]

Final Disposal

The ultimate disposal of 11-(Methacryloylamino)undecanoic acid waste must be handled by a licensed hazardous waste disposal contractor.

• Professional Disposal: Do not dispose of this chemical down the drain or in the regular trash.[7][8][15] Evaporation in a fume hood is also not an acceptable method of disposal.[8]

• Waste Pickup: Arrange for a pickup of your hazardous waste through your institution's Environmental Health and Safety (EHS) office or a certified waste management company.[6]

Emergency Procedures for Spills

In the event of a spill, immediate and appropriate action is necessary to minimize exposure and prevent further hazards.

• Small Spills:

  • Alert personnel in the immediate area.

  • Wearing appropriate Personal Protective Equipment (PPE) including safety goggles, gloves, and a lab coat, absorb the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

  • Collect the contaminated absorbent material in a designated hazardous waste container.[3]

  • Clean the spill area with soap and water, collecting the cleaning materials as hazardous waste.

• Large Spills:

  • Evacuate the area immediately.

  • Alert your institution's EHS or emergency response team.

  • Prevent entry to the spill area.

  • If safe to do so, increase ventilation to the area.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of waste containing 11-(Methacryloylamino)undecanoic acid.

Caption: Decision workflow for proper waste segregation and disposal.

Quantitative Data Summary

Parameter	Value/Recommendation	Rationale
Waste pH	Not applicable for direct disposal	Due to its acidic nature, neutralization could generate heat and potentially initiate polymerization. Therefore, direct neutralization is not recommended without a specific, validated protocol.
Storage Temperature	18-25°C (64-77°F) is preferable for methacrylic acid.	Higher temperatures significantly increase the risk of spontaneous polymerization.[4]
Rinsate Collection	First three rinses	Ensures that the container is rendered non-hazardous and that all chemical residue is captured as hazardous waste.[7][9]

References

• METHACRYLIC ACID SAFE HANDLING MANUAL. 1

• Hazardous Waste Disposal Guide - Research Areas - Dartmouth Policy Portal. 7

• Hazardous Waste Disposal Guide - Research Safety - Northwestern University. 8

• Methacrylic Acid Safe Handling Manual - Squarespace. 16

• Methacrylic Acid (MAA) - Chemius. 3

• METHACRYLIC ACID TECHNICAL - Safety Data Sheet. 13

• Hazardous Waste and Disposal - American Chemical Society. 15

• Proper Drain Disposal of Chemicals: Guidelines and Best Practices | Lab Manager. 17

• Methacrylic Acid TDS - Caseway Industrial Products. 4

• Laboratory Guide for Managing Chemical Waste - Vanderbilt University Medical Center. 9

• Laboratory Waste Disposal Guide | How to Dispose of Lab Waste - Business Waste. 5

• 7 - SAFETY DATA SHEET. 12

• How to Safely Dispose of Laboratory Waste? | Stericycle UK. 6

• Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf - NIH. 14

• Guidelines: Handling and Disposal of Chemicals - Purdue Engineering. 10

• Hazardous Waste Disposal Guide - NSWAI. 11

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Personal protective equipment for handling 11-(Methacryloylamino)undecanoic acid

As a Senior Application Scientist, I approach laboratory safety not as a checklist of compliance, but as a mechanistic science. Handling 11-(Methacryloylamino)undecanoic acid (CAS: 59178-93-7) requires a deep understanding of its molecular structure to effectively mitigate its risks.

This compound is a critical monomer utilized in the synthesis of biocompatible polymers, hydrogels, and dental composites[1]. However, its dual-functional nature—combining a reactive methacrylamide headgroup with a lipophilic 11-carbon aliphatic tail—creates specific dermal and respiratory vulnerabilities that dictate our operational protocols.

Below is the comprehensive, causality-driven guide for the safe handling, personal protective equipment (PPE) selection, and disposal of this chemical.

Chemical Hazard Profile & Mechanistic Causality

Before selecting PPE, we must understand why the chemical is hazardous. The methacryloyl group is an electrophilic alpha-beta unsaturated carbonyl, making it a known irritant and potential sensitizer[2]. More critically, the 11-carbon undecanoic acid tail significantly increases the molecule's partition coefficient (LogP). If this compound contacts unprotected skin, its lipophilicity allows it to traverse the lipid bilayer of the stratum corneum much more efficiently than shorter-chain or highly polar molecules.

Table 1: Quantitative Hazard & Physical Property Summary

Property / Hazard	Value / Description	Operational Implication
CAS Number	59178-93-7	Unique identifier for safety tracking[3].
Molecular Weight	269.38 g/mol	Fine powder; susceptible to static aerosolization[1].
Storage Conditions	2-8°C, sealed, light-proof	Requires thermal equilibration before handling[1].
H302	Harmful if swallowed	Mandates strict hygiene; no eating/drinking in the lab[2].
H315 / H319	Causes skin/eye irritation	Necessitates robust dermal and ocular barriers[2].
H335	May cause respiratory irritation	Prohibits open-bench weighing; requires ventilation[2].

Personal Protective Equipment (PPE) Matrix

Under OSHA standard 29 CFR 1910.132, hazard assessments must dictate PPE selection to protect employees from absorption, inhalation, or physical contact[4]. Based on the lipophilic and reactive nature of 11-(Methacryloylamino)undecanoic acid, the following PPE is mandatory.

Table 2: PPE Selection and Mechanistic Justification

PPE Category	Specification	Causality & Performance Standard
Dermal (Gloves)	Extended-cuff Nitrile (min 0.11 mm thickness)	Nitrile provides a dense, cross-linked barrier. Permeation testing (EN 16523-1) demonstrates >480 minutes breakthrough detection time (BDT) for similar acrylamide derivatives[5]. Latex is highly permeable to lipophilic organics and must be avoided.
Ocular (Eyes)	ANSI Z87.1 Safety Goggles	Prevents fine powder from contacting the ocular mucosa, mitigating H319 severe eye irritation[2].
Respiratory	Fume Hood (Primary) / N95 (Secondary)	Mitigates H335 respiratory irritation[2]. If a fume hood is unavailable or during a large spill, an N95/P100 particulate respirator is required to block aerosolized powder.
Body	Heavy-cotton or Flame-Resistant Lab Coat	Provides a secondary physical barrier against static-clinging powder.

Step-by-Step Operational Protocol

To ensure a self-validating safety system, every step in the handling process must confirm the integrity of the previous step.

Phase 1: Pre-Operational Setup

• Thermal Equilibration: Remove the sealed container of 11-(Methacryloylamino)undecanoic acid from 2-8°C storage[1]. Allow it to equilibrate to room temperature in a desiccator for 30 minutes.

  • Causality: Opening cold containers introduces atmospheric moisture. Condensation can trigger premature hydrolysis or polymerization of the methacrylamide group, degrading the monomer.

• Ventilation Verification: Verify the chemical fume hood is operational with a face velocity between 80-120 feet per minute (fpm). This self-validates the primary engineering control against inhalation risks.

Phase 2: PPE Donning Sequence

• Don the lab coat and fully button it to the neck.

• Don ANSI Z87.1-compliant safety goggles.

• Don a pair of extended-cuff nitrile gloves, pulling the cuffs over the sleeves of the lab coat to eliminate exposed wrists[5].

Phase 3: Weighing and Transfer

• Place an anti-static weighing boat on the analytical balance inside the fume hood.

  • Causality: Long-chain aliphatic powders easily accumulate static charge. Anti-static measures prevent the powder from aerosolizing or clinging to gloves.

• Use a grounded stainless-steel spatula to transfer the required mass.

• Immediately seal the primary container, purge with inert gas (argon/nitrogen) if available, and return it to 2-8°C light-proof storage[1].

Phase 4: Reaction Setup & Liquid Handling

• Dissolve the monomer in your chosen solvent (e.g., THF or methanol) directly within the fume hood.

• Critical Shift: Once in solution, the respiratory dust hazard is eliminated, but the dermal penetration hazard increases exponentially because the solvent acts as a carrier across the nitrile barrier. Double-gloving is strictly recommended for the remainder of the liquid handling phase.

Spill Management and Disposal Plan

Solid Spill Protocol:

• Do not dry sweep. Dry sweeping aerosolizes the H335-rated powder, creating an immediate inhalation hazard[2].

• Gently cover the spilled powder with damp paper towels (using water or a mild alcohol) to suppress dust generation.

• Scoop the dampened material using a non-sparking tool into a compatible, sealable hazardous waste container.

• Wash the affected area with soap and water to remove residual lipophilic traces.

Disposal Plan:

• Collect all waste—including solid powder, reaction solutions, and contaminated nitrile gloves—in clearly labeled, sealable polyethylene containers.

• Dispose of the material via a licensed hazardous waste contractor for high-temperature incineration.

  • Causality: Do not flush this chemical down the sink. Methacrylamide derivatives can spontaneously polymerize in plumbing, causing occlusions, and aliphatic acids pose environmental toxicity risks to aquatic life.

Exposure Control Workflow

Workflow mapping the logical relationship between hazard assessment, PPE selection, and handling.

References

• Key Organics. "Safety Data Sheet R4 - Key Organics: (February 20 2019) 59178-93-7.
• BLD Pharm. "59178-93-7 | 11-Methacrylamidoundecanoic acid.
• MySkinRecipes. "11-(methacryloylamino)undecanoic acid.
• Occupational Safety and Health Administration (OSHA). "Personal Protective Equipment Subpart I 29 CFR 1910.132.
• Isogen Life Science. "StarGuard® Gloves - Chemical Breakthrough Times.

Sources

• 1. 11-(methacryloylamino)undecanoic acid [myskinrecipes.com]
• 2. 59178-93-7|11-Methacrylamidoundecanoic acid|BLD Pharm [bldpharm.com]
• 3. staging.keyorganics.net [staging.keyorganics.net]
• 4. osha.gov [osha.gov]
• 5. isogen-lifescience.com [isogen-lifescience.com]